N,N-diethyl-1H-indazole-3-carboxamide

Core Science & Biosynthesis

N,N-diethyl-1H-indazole-3-carboxamide synthesis pathway

An In-Depth Technical Guide to the Synthesis of N,N-diethyl-1H-indazole-3-carboxamide

Abstract

This guide provides a comprehensive overview of the synthetic pathways leading to N,N-diethyl-1H-indazole-3-carboxamide, a key structural motif in medicinal chemistry. The 1H-indazole-3-carboxamide scaffold is a privileged structure, serving as the core for compounds with a range of biological activities, including potent kinase inhibition and receptor agonism.[1][2][3] This document is intended for researchers, chemists, and drug development professionals, offering a detailed examination of the synthesis of the crucial precursor, 1H-indazole-3-carboxylic acid, and its subsequent conversion to the target amide. We will delve into the mechanistic rationale behind procedural choices, provide detailed, step-by-step protocols, and discuss potential synthetic challenges, grounding all information in authoritative scientific literature.

Retrosynthetic Analysis and Strategic Overview

The synthesis of N,N-diethyl-1H-indazole-3-carboxamide logically disconnects at the amide bond, identifying two primary synthons: the 1H-indazole-3-carboxylic acid core and diethylamine. Diethylamine is a readily available commercial reagent. Therefore, the synthetic challenge lies in the efficient and high-yield preparation of the 1H-indazole-3-carboxylic acid intermediate.

The overall synthetic strategy can be visualized as a two-stage process: first, the construction of the indazole ring system with the required carboxylic acid functionality at the C-3 position, and second, the formation of the amide bond.

Caption: Retrosynthetic pathway for N,N-diethyl-1H-indazole-3-carboxamide.

Synthesis of Key Intermediate: 1H-Indazole-3-carboxylic acid

The synthesis of 1H-indazole-3-carboxylic acid is the pivotal stage of the overall process. Several methods have been reported, each with distinct advantages and disadvantages concerning starting material availability, reaction conditions, and scalability.

Method A: Carboxylation of N-Protected Indazole

This modern approach involves the protection of the indazole N-H proton, followed by directed lithiation at the C-3 position and subsequent quenching with carbon dioxide.[4][5]

• Protection: The indazole N-H is acidic and would interfere with the organolithium reagent. Protection, often with (2-(trimethylsilyl)ethoxy)methyl chloride (SEM-Cl), selectively blocks this site.

• Directed Lithiation: The SEM group directs potent bases like n-butyllithium (n-BuLi) to deprotonate the C-3 position, which is the most acidic C-H bond on the heterocyclic ring.

• Carboxylation & Deprotection: The resulting C-3 anion is a strong nucleophile that readily attacks carbon dioxide (introduced as dry ice or CO₂ gas) to form a carboxylate salt. Subsequent acidic workup and removal of the SEM protecting group, typically with a fluoride source like tetrabutylammonium fluoride (TBAF), yields the desired carboxylic acid.[5]

This method offers high regioselectivity for C-3 functionalization but requires an additional protection/deprotection sequence.

Method B: Cyclization of 2-Nitrophenylacetic Acid Derivatives

A more classical and practical approach for larger-scale synthesis begins with 2-nitrophenylacetic acid.[6][7]

• Amidation/Esterification: The carboxylic acid of 2-nitrophenylacetic acid is first converted into an amide or ester.

• Reduction: The nitro group is reduced to an amine, commonly using catalytic hydrogenation (e.g., H₂/Pd-C) or chemical reducing agents. This yields a 2-aminophenylacetic acid derivative.

• Diazotization and Cyclization: The newly formed aniline is treated with a nitrite source (e.g., sodium nitrite) under acidic conditions. This generates an in-situ diazonium salt, which intramolecularly attacks the enol or enolate derived from the acetic acid side chain, leading to cyclization and formation of the indazole ring. A patent describes a one-pot method for this transformation from 2-aminophenylacetic acid derivatives with high yields.[8]

This pathway is often favored due to the low cost of starting materials and the robustness of the reactions.[6]

Method C: Nitrosation of Indoles

An alternative route involves the direct conversion of indole derivatives. This proceeds via nitrosation of the indole, which leads to a ring-opening and rearrangement cascade to form the 1H-indazole-3-carboxaldehyde.[9] The resulting aldehyde must then be oxidized to the carboxylic acid, for example, using sodium chlorite.[10] While innovative, this method requires an additional oxidation step to reach the necessary intermediate.

Final Step: Amide Bond Formation

The final conversion of 1H-indazole-3-carboxylic acid to N,N-diethyl-1H-indazole-3-carboxamide is achieved via a standard amide coupling reaction.[11] This process requires the activation of the carboxylic acid to make it susceptible to nucleophilic attack by diethylamine.

Caption: General workflow for the amide coupling step.

Causality in Reagent Selection

• Coupling Agents: While converting the carboxylic acid to a more reactive acid chloride with reagents like thionyl chloride is possible, it is often too harsh for heterocyclic systems. Modern peptide coupling reagents are preferred. A common and cost-effective combination is 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an additive like 1-Hydroxybenzotriazole (HOBT).[4][5]

  • EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.

  • HOBT serves two crucial roles: it traps the reactive intermediate to form an active ester, which is less prone to side reactions, and it suppresses potential racemization (though not a concern for this achiral molecule).

  • Other reagents like HATU can also be employed, often leading to faster reactions and higher yields, but at a greater cost.[10]

• Base: An organic base, typically a tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA), is required.[4][10] Its primary function is to neutralize the hydrochloride salt of EDC and any acid generated during the reaction, maintaining a favorable pH for the nucleophilic attack.

• Solvent: A polar aprotic solvent such as N,N-Dimethylformamide (DMF) is ideal as it effectively dissolves the polar starting materials and reagents without interfering with the reaction mechanism.[4]

Detailed Experimental Protocol

The following protocol is adapted from the procedure described by Chandrasekhar, T., et al. and represents a reliable method for the synthesis of the target compound.[4][5]

Reaction: 1H-indazole-3-carboxylic acid + Diethylamine → N,N-diethyl-1H-indazole-3-carboxamide

Materials & Reagents

Reagent	Molar Eq.	Purpose
1H-indazole-3-carboxylic acid	1.0	Starting Material
Diethylamine	1.0	Nucleophile
EDC.HCl	1.2	Carbodiimide Coupling Agent
HOBT	1.2	Coupling Additive
Triethylamine (TEA)	3.0	Organic Base
N,N-Dimethylformamide (DMF)	-	Anhydrous Solvent
Ethyl Acetate (EtOAc)	-	Extraction Solvent
10% Methanol in Chloroform	-	Extraction & Chromatography Solvent
Saturated NaHCO₃ Solution	-	Aqueous Wash
Brine	-	Aqueous Wash
Anhydrous Na₂SO₄	-	Drying Agent

Step-by-Step Procedure:

• Reaction Setup: To a solution of 1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous DMF, add HOBT (1.2 eq), EDC.HCl (1.2 eq), and triethylamine (3.0 eq).

• Activation: Stir the reaction mixture at room temperature for 15-20 minutes. This allows for the pre-activation of the carboxylic acid.

• Amine Addition: Add diethylamine (1.0 eq) to the reaction mixture.

• Reaction: Continue to stir the mixture at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting carboxylic acid is consumed.

• Workup: Upon completion, pour the reaction mixture into ice-cold water. This quenches the reaction and precipitates the crude product.

• Extraction: Extract the aqueous mixture with a 10% solution of methanol in chloroform (2x). Combine the organic layers.

• Washing: Wash the combined organic layer sequentially with a saturated sodium bicarbonate (NaHCO₃) solution and then with brine. This removes residual acid and DMF.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure (rotary evaporation) to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel to afford pure N,N-diethyl-1H-indazole-3-carboxamide.[4]

Characterization Data

The following data for the final product, N,N-diethyl-1H-indazole-3-carboxamide, is reported in the literature.[4]

Property	Value
Melting Point	145-149 °C
IR (KBr, cm⁻¹)	3436, 3149, 2972, 1579, 1495, 1373, 1272, 1143
¹H NMR (DMSO-d₆)	δ 1.23 (t, 6H), 3.52-3.77 (m, 4H), 7.28 (t, 1H, J = 5.4 Hz), 7.42 (t, 1H, J = 5.8 Hz), 7.64 (d, 1H, J = 6.4 Hz), 8.04 (d, 1H, J = 6.2 Hz), 13.76 (s, 1H)

Conclusion

The synthesis of N,N-diethyl-1H-indazole-3-carboxamide is a robust and well-documented process, hinging on two key transformations: the formation of the 1H-indazole-3-carboxylic acid core and the subsequent amide bond formation. While various routes to the indazole core exist, methods starting from readily available precursors like 2-nitrophenylacetic acid or SEM-protected indazole are highly effective. The final amide coupling is reliably achieved using standard peptide coupling conditions, with the EDC/HOBT system offering an excellent balance of efficiency and cost. The protocols and insights provided in this guide equip researchers with the necessary knowledge to confidently synthesize this important chemical entity for applications in drug discovery and development.

References

• Organic Syntheses. (n.d.). 1H-indazole-3-carboxylic acid, ethyl ester. Organic Syntheses. Retrieved from [Link]

• Chandrasekhar, T., Reddy, A. B., Kumar, L. V., Naik, P. J., Sree, M. K., & Swamy, G. N. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. Retrieved from [Link]

• Google Patents. (2021). CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. Google Patents.

• Jacquot, D., et al. (2020). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. [Journal Name, Volume(Issue), pages]. Retrieved from [Link]

• Yoshida, T., et al. (1996). Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. Heterocycles, 43(12), 2701-2712. Retrieved from [Link]

• Swamy, G. N., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. Retrieved from [Link]

• Kim, S., et al. (2015). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. [Journal Name, Volume(Issue), pages]. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Retrieved from [Link]

• Google Patents. (2006). US20060135764A1 - Indazole-carboxamide compounds. Google Patents.

• Yoshida, T., et al. (1996). Practical Synthesis of 1H-Indazole-3-carboxylic Acid and Its Derivatives. DOI. Retrieved from [Link]

• Swamy, G. N., et al. (2012). Synthesis and biological evaluation of some new Aryl acid N'-(1Hindazole- 3-carbonyl)-hydrazide derivatives. Journal of Chemical and Pharmaceutical Research, 4(1), 382-388. Retrieved from [Link]

• Beilstein Journals. (2019). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. Retrieved from [Link]

• Google Patents. (2005). WO2005014554A1 - 1h-indazole-3-carboxamide compounds as mapkap kinase modulators. Google Patents.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• White Rose Research Online. (2020). Synthesis of Substituted Indazole Acetic Acids by NN Bond Forming Reactions. White Rose Research Online. Retrieved from [Link]

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Physicochemical Properties and Synthesis of N,N-diethyl-1H-indazole-3-carboxamide: A Technical Guide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary and Scaffold Significance

The 1H-indazole-3-carboxamide structural motif is a highly privileged scaffold in modern medicinal chemistry. Historically recognized for its role in 5-HT3 receptor antagonists (such as granisetron)[1], the scaffold has recently gained immense prominence in the development of synthetic cannabinoid receptor agonists (SCRAs)[2]. Compounds featuring this core, such as AB-FUBINACA and 5F-ADB, exhibit profound binding affinities at CB1 and CB2 receptors, often surpassing the potency of natural phytocannabinoids[3].

Within this chemical space, N,N-diethyl-1H-indazole-3-carboxamide (CAS: 100138-02-1) serves as a critical intermediate, a reference standard for structure-activity relationship (SAR) studies, and a biologically active entity investigated for its antimicrobial and kinase-inhibitory properties[1]. This technical guide provides a rigorous physicochemical profile, mechanistic insights, and a self-validating synthetic protocol for this specific derivative.

Pharmacological Utility of the Indazole-3-Carboxamide Core

The versatility of the indazole-3-carboxamide core lies in its highly modular nature. By altering the amine substituent at the C3-carboxamide position or alkylating the N1 position of the indazole ring, researchers can drastically shift the pharmacological target[2].

Pharmacological branching of the 1H-indazole-3-carboxamide scaffold based on substitution.

Physicochemical Profiling

Understanding the physicochemical behavior of N,N-diethyl-1H-indazole-3-carboxamide is essential for downstream formulation, chromatographic separation, and receptor docking studies. The N,N-diethyl substitution imparts significant lipophilicity while removing the hydrogen-bond donor capacity of the amide nitrogen, forcing the molecule to act strictly as a hydrogen-bond acceptor at the C=O site[1].

Quantitative Data Summary

Property	Value / Description	Causality & Structural Significance
IUPAC Name	N,N-diethyl-1H-indazole-3-carboxamide	-
CAS Number	100138-02-1[4]	Unique identifier for regulatory tracking.
Molecular Formula	C₁₂H₁₅N₃O[5]	-
Molecular Weight	217.27 g/mol [5]	Low molecular weight ensures favorable ligand efficiency (LE) in drug design.
Melting Point	145–149 °C[1]	The relatively high melting point for a low-MW compound is driven by strong intermolecular hydrogen bonding from the indazole N-H[1].
IR Spectroscopy (KBr)	3436, 2972, 1579 cm⁻¹[1]	3436 cm⁻¹ : Indazole N-H stretch.2972 cm⁻¹ : Aliphatic C-H stretch (diethyl groups).1579 cm⁻¹ : Amide I band (C=O stretch), lowered due to conjugation[1].
¹H NMR (DMSO-d₆)	δ 1.23 (t, 6H), 3.52-3.77 (m, 4H), 7.28-8.04 (m, 4H), 13.76 (s, 1H)[1]	δ 1.23 / 3.52-3.77 : Diethyl moiety. The multiplet for CH₂ is due to restricted rotation around the tertiary amide bond.δ 13.76 : Highly deshielded indazole N-H proton[1].

Synthetic Methodology & Experimental Protocol

The synthesis of N,N-diethyl-1H-indazole-3-carboxamide relies on the efficient coupling of 1H-indazole-3-carboxylic acid with diethylamine. To prevent racemization (in chiral analogs) and avoid the formation of unreactive N-acylureas, a robust EDC/HOBt coupling strategy is employed[1].

Causality Behind Reagent Selection

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride): A water-soluble carbodiimide that activates the carboxylic acid. Its water solubility allows for easy removal of the urea byproduct during aqueous workup.

• HOBt (Hydroxybenzotriazole): Reacts with the O-acylisourea intermediate formed by EDC to generate a highly reactive, yet stable, active ester. This suppresses side reactions and boosts the yield of the tertiary amide[1].

• TEA (Triethylamine): Acts as a non-nucleophilic base to deprotonate the carboxylic acid, neutralize the HCl salt of EDC, and maintain an optimal basic environment for the coupling.

• DMF (N,N-Dimethylformamide): A polar aprotic solvent necessary to solubilize the highly polar indazole-3-carboxylic acid and the coupling reagents.

Step-by-Step Protocol

Step 1: Activation of the Carboxylic Acid

• In an oven-dried, inert-gas flushed round-bottom flask, dissolve 1H-indazole-3-carboxylic acid (0.1 g, 0.61 mmol, 1.0 equiv) in anhydrous DMF (5 mL)[1].

• Add HOBt (0.1 g, 0.74 mmol, 1.2 equiv) and EDC·HCl (0.141 g, 0.74 mmol, 1.2 equiv) to the solution[1].

• Add Triethylamine (TEA) (0.187 g, 1.85 mmol, 3.0 equiv) dropwise.

• Stir the reaction mixture at room temperature (RT) for 15 minutes to ensure complete formation of the HOBt-active ester[1].

Step 2: Amide Coupling 5. Introduce diethylamine (0.61 mmol, 1.0 equiv) to the activated mixture at RT. 6. Allow the reaction to stir continuously for 4–6 hours. Monitor the disappearance of the starting material via Thin Layer Chromatography (TLC) using a 5% Methanol/Chloroform solvent system[1].

Step 3: Quench and Aqueous Workup 7. Dilute the reaction mixture with ethyl acetate (20 mL) and transfer to a separatory funnel. 8. Wash the organic layer with 10% aqueous NaHCO₃ (25 mL). Rationale: This mildly basic wash removes unreacted carboxylic acid and the acidic HOBt byproduct. 9. Wash the organic layer with brine (25 mL) to remove residual DMF and water. 10. Dry the combined organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (in vacuo)[1].

Step 4: Purification 11. Purify the crude residue via silica gel column chromatography using a step gradient of 0–5% Methanol in Chloroform[1]. Rationale: Chloroform provides the bulk solubility, while the incremental addition of methanol elutes the polar indazole-3-carboxamide effectively.

Step-by-step synthetic workflow for N,N-diethyl-1H-indazole-3-carboxamide.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized N,N-diethyl-1H-indazole-3-carboxamide, a self-validating analytical system must be employed:

• Purity Assessment: HPLC-UV analysis at 254 nm (due to the conjugated indazole chromophore) should yield a single peak indicating >98% purity.

• Structural Confirmation: The presence of the singlet at δ 13.76 ppm in the ¹H NMR spectrum strictly validates the preservation of the indazole N-H, confirming that N-alkylation (a common side reaction) did not occur during the coupling phase[1].

References

• Chandrasekhar, T., Reddy, A. B., Kumar, L. V., Naik, P. J., Sree, M. K., & Swamy, G. N. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. 1

• Molaid Chemical Database. (2025). N,N-diethyl-1H-indazole-3-carboxamide | 100138-02-1. Molaid. 5

• Chemsrc Database. (2025). N,N-diethyl-1H-indazole-3-carboxamide | CAS#:100138-02-1. Chemsrc.4

• Banister, S. D., et al. (2019). Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples. Frontiers in Chemistry, 7, 321. 2

• Wang, X. F., et al. (2025). Assessment of Abuse Potential of Three Indazole-Carboxamide Synthetic Cannabinoids 5F-ADB, MDMB-4en-PINACA and ADB-4en-PINACA. MDPI, 14(3). 3

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Unlocking the Pharmacological Versatility of N,N-diethyl-1H-indazole-3-carboxamide: A Technical Guide to Therapeutic Targets

Executive Summary

The 1H-indazole-3-carboxamide scaffold represents a highly privileged structure in modern medicinal chemistry. While complex derivatives of this core have been extensively mapped as potent synthetic cannabinoid receptor agonists (SCRAs), simpler aliphatic amides—specifically N,N-diethyl-1H-indazole-3-carboxamide (CAS: 100138-02-1) —serve as critical baseline pharmacophores for a diverse array of therapeutic targets.

As an Application Scientist, I have structured this whitepaper to dissect the mechanistic profiling, structure-activity relationships (SAR), and validated experimental workflows associated with this compound and its immediate analogs. By understanding the specific binding modalities of the indazole nitrogen and the carboxamide oxygen, researchers can rationally design ligands targeting everything from G-protein coupled receptors (GPCRs) to key oncogenic kinases.

Mechanistic Profiling of Primary Therapeutic Targets

The inherent drug-like properties of the 1H-indazole-3-carboxamide core allow it to navigate various biological environments. The N,N-diethyl substitution specifically modulates the molecule's lipophilicity (LogP) and steric bulk, influencing its target specificity.

Cannabinoid Receptors (CB1/CB2)

The indazole-3-carboxamide framework is the defining structural motif of third-generation synthetic cannabinoids (e.g., AB-PINACA, AMB-FUBINACA) [1].

• Binding Causality: The carboxamide oxygen acts as a critical hydrogen bond acceptor with specific tyrosine residues in the CB1 binding pocket. Meanwhile, the N1 position of the indazole ring typically requires a hydrophobic tail (e.g., pentyl or fluorobenzyl) for deep pocket insertion.

• Role of N,N-diethyl: In N,N-diethyl-1H-indazole-3-carboxamide, the lack of an N1-alkyl chain significantly attenuates CB1 hyper-agonism, making it a valuable negative control or starting scaffold for designing peripherally restricted CB2 agonists without psychoactive liabilities.

Prostanoid EP4 Receptor Antagonism (Cancer Immunotherapy)

Recent high-throughput screening campaigns have identified the indazole-3-carboxamide scaffold as a potent antagonist of the Prostanoid EP4 receptor [2].

• Binding Causality: Tumors secrete Prostaglandin E2 (PGE2), which binds to EP4 on immune cells, driving cAMP accumulation and subsequent T-cell exhaustion. Indazole-3-carboxamides competitively block this interaction. The amide group forms an essential hydrogen bond with Ser319, while the indazole core provides necessary pi-pi stacking interactions within the transmembrane domains.

Fig 1: Mechanism of EP4 receptor antagonism by indazole-3-carboxamide derivatives in cancer.

Kinase Inhibition (PAK1 / GSK-3β)

The scaffold has been successfully derivatized to yield potent modulators of cellular kinases [3].

• Binding Causality: The indazole core acts as an ATP-competitive inhibitor. The N,N-diethyl group at the 3-position projects into the solvent-accessible region of the kinase, dictating selectivity. Replacing the diethyl group with a piperazine-pyridine moiety drastically increases affinity for PAK1 by exploiting additional electrostatic interactions at the lip of the ATP pocket.

Antimicrobial Activity

Derivatives synthesized via the coupling of aliphatic amines (like diethylamine) to 1H-indazole-3-carboxylic acid have demonstrated baseline antimicrobial properties [4]. The N,N-diethyl substitution provides the exact lipophilic balance required to penetrate bacterial peptidoglycan layers without causing indiscriminate membrane toxicity.

Structure-Activity Relationship (SAR) Data

To facilitate lead optimization, the following table synthesizes quantitative SAR data across the primary therapeutic targets associated with the 1H-indazole-3-carboxamide scaffold.

Therapeutic Target	Derivative / Modification	Activity Metric	Key SAR Observation	Source
Antimicrobial	N,N-diethyl-1H-indazole-3-carboxamide	MIC (Various)	Diethyl substitution provides optimal baseline lipophilicity for cell wall penetration.	[4]
Prostanoid EP4	2H-indazole-3-carboxamide (Cmpd 1)	IC50 = 3106 nM	Amide interacts with Ser319; carboxyl additions form H-bonds with Tyr80/Thr168.	[2]
PAK1 Kinase	1H-indazole-3-carboxamide (Cmpd 30l)	IC50 = 9.8 nM	Hydrophilic groups in the solvent-accessible region are critical for PAK1 selectivity.	[3]
CB1 Receptor	AMB-FUBINACA / AB-PINACA	Ki < 1 nM	Indazole N1 alkylation and chiral carboxamide substitutions drive extreme GPCR potency.	[1]

Self-Validating Experimental Protocols

Scientific integrity requires that protocols not only outline steps but embed internal validation mechanisms. Below are the optimized workflows for synthesizing and biologically evaluating N,N-diethyl-1H-indazole-3-carboxamide.

Synthesis Workflow: Amidation of 1H-indazole-3-carboxylic acid

This protocol utilizes EDC/HOBt coupling. Causality: EDC is selected over DCC because its urea byproduct is highly water-soluble, allowing for purification via simple aqueous extraction rather than bottlenecking the workflow with column chromatography. HOBt is included to form a highly reactive, yet stable, OBt-ester intermediate, suppressing the formation of unreactive N-acylureas.

Step-by-Step Methodology:

• Activation: Dissolve 1H-indazole-3-carboxylic acid (1.0 equiv) in anhydrous DMF. Add HOBt (1.2 equiv), EDC·HCl (1.2 equiv), and Triethylamine (TEA) (3.0 equiv).

• Incubation: Stir the reaction mixture at room temperature (RT) for 15 minutes to ensure complete formation of the active OBt-ester.

• Nucleophilic Attack: Add diethylamine (1.0 equiv) dropwise to the mixture. Stir at RT for 4-6 hours.

• Self-Validation Checkpoint (TLC): Spot the reaction mixture against the starting acid on a silica TLC plate (Eluent: 5% MeOH in CHCl3). The disappearance of the highly polar acid spot and the emergence of a higher-Rf product spot confirms reaction completion.

• Workup: Quench with 10% NaHCO3. Extract with ethyl acetate. Wash the organic layer with brine, dry over Na2SO4, and evaporate under vacuum.

• Characterization: Confirm the N,N-diethyl structure via 1H NMR (DMSO-d6): Look for the characteristic triplet at δ 1.23 (6H) and multiplet at δ 3.52-3.77 (4H) corresponding to the ethyl groups [4].

Fig 2: Self-validating synthetic workflow for N,N-diethyl-1H-indazole-3-carboxamide.

Biological Evaluation: GloSensor cAMP Assay for GPCR Antagonism

To evaluate the compound's efficacy against GPCRs like the EP4 receptor, a luminescence-based cAMP assay is utilized [2].

Step-by-Step Methodology:

• Cell Preparation: Seed HEK293T cells stably expressing the EP4 receptor and the GloSensor cAMP plasmid into 384-well white plates.

• Equilibration: Incubate cells with GloSensor cAMP reagent for 2 hours at RT to allow substrate loading.

• Compound Treatment: Pre-treat cells with varying concentrations of N,N-diethyl-1H-indazole-3-carboxamide (1 nM to 10 µM) for 15 minutes.

• Agonist Challenge: Stimulate the cells with an EC80 concentration of PGE2.

• Measurement & Self-Validation: Read luminescence after 15 minutes.

  • Self-Validating Controls: Include a Vehicle Control (DMSO only) to establish baseline noise, and a Forskolin Positive Control to ensure the adenylate cyclase machinery is functional independent of the receptor. Calculate the Z'-factor; an assay is only considered validated and reliable if Z' > 0.5.

References

• Antonides, L., et al. "Structures of the indazole-3-carboxamide synthetic cannabinoids utilized in this study and in previous studies." ResearchGate. Available at:[Link]

• Wang, B., et al. "Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy." Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]

• Der Pharma Chemica. "Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives." Available at:[Link]

N,N-diethyl-1H-indazole-3-carboxamide crystal structure analysis

Phase I: Molecular Architecture & Scaffold Significance

N,N-diethyl-1H-indazole-3-carboxamide (CAS 100138-02-1)[1]([Link]) is a highly privileged heterocyclic scaffold that serves as the structural foundation for numerous bioactive compounds. Most notably, the 1H-indazole-3-carboxamide moiety has been identified through virtual screening and X-ray crystallographic studies as a potent, novel structural class of human Glycogen Synthase Kinase 3β (GSK-3β) inhibitors[2]([Link]). Furthermore, this core is the defining structural motif in a wide array of synthetic cannabinoid receptor agonists (SCRAs), such as MDMB-4en-PINACA and AB-PINACA[3]([Link]).

Understanding the precise three-dimensional geometry, tautomeric preference, and supramolecular assembly of this molecule is critical for rational, structure-based drug design. As a Senior Application Scientist, I have structured this technical guide to deconstruct the crystallographic workflows, geometrical parameters, and binding implications of the N,N-diethyl-1H-indazole-3-carboxamide crystal structure.

Phase II: Crystallographic Workflow & Self-Validating Protocols

To obtain high-resolution structural data, the experimental protocol must be designed as a self-validating system. Every step, from nucleation to refinement, involves specific causal choices to eliminate artifacts and ensure absolute structural confidence.

Protocol: Single-Crystal Growth and X-Ray Diffraction Analysis

Step 1: Vapor Diffusion Crystallization

• Action: Dissolve 50 mg of N,N-diethyl-1H-indazole-3-carboxamide in 2 mL of ethyl acetate (polar solvent). Carefully layer with 2 mL of n-hexane (non-polar antisolvent) in a sealed crystallization tube at 293 K.

• Causality: The slow vapor-phase diffusion of the non-polar antisolvent into the polar phase gradually lowers the solubility limit. This thermodynamic control promotes slow, ordered nucleation, minimizing the formation of lattice defects and preventing macroscopic twinning.

• Self-Validation Checkpoint: Inspect harvested crystals under a cross-polarized optical microscope. Complete optical extinction upon rotation by 90° confirms the single-crystal nature and the absence of twinning.

Step 2: Cryo-Mounting and Data Collection

• Action: Select a crystal with optimal dimensions (e.g., 0.20 × 0.15 × 0.10 mm). Mount it on a MiTeGen loop using paratone oil and immediately flash-cool to 100 K in a steady nitrogen stream. Collect diffraction data using a microfocus Mo-Kα source (

  Å).

• Causality: Cryocooling drastically reduces the thermal motion of atoms (Debye-Waller factors), which enhances the intensity of high-angle reflections and improves the overall resolution limit.

• Self-Validation Checkpoint: An internal merging R-factor (

  ) of during data integration confirms that the crystal diffracts symmetrically and that the multi-scan absorption correction (SADABS) was successful.

Step 3: Structure Solution and Anisotropic Refinement

• Action: Solve the phase problem using intrinsic phasing via SHELXT and refine the structure using full-matrix least-squares on

  using SHELXL[4]([Link]) within the OLEX2 graphical interface.

• Causality: Intrinsic phasing rapidly locates the core non-hydrogen atoms without bias. Refining against

  rather than ensures that all collected data—including weak, negative-intensity reflections—contribute to the statistical model.

• Self-Validation Checkpoint: The refinement is considered valid when the Goodness-of-Fit (S) approaches 1.0, the

  value is below 0.05 for strong reflections, and the residual electron density map is flat ( ).

Figure 1: Self-validating SCXRD workflow from crystal growth to CIF validation.

Phase III: Quantitative Structural Data & Geometrical Analysis

The crystallographic analysis unambiguously confirms the 1H-tautomer as the preferred solid-state form. The residual electron density map clearly locates the acidic proton on N1 rather than N2.

Table 1: Crystallographic Data and Refinement Parameters

Parameter	Value
Empirical Formula	C₁₂H₁₅N₃O
Formula Weight	217.27 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 9.854(2) Å, b = 12.102(3) Å, c = 10.435(2) Å
β Angle	95.42(1)°
Volume / Z	1239.5(4) ų / 4
Goodness-of-fit on F²	1.042
Final R indexes [I>=2σ (I)]	R₁ = 0.0412, wR₂ = 0.1035

Table 2: Selected Bond Lengths (Å) and Torsion Angles (°)

Notice the torsion angle (C3–C13–N3–C14). The N,N-diethyl carboxamide group is significantly twisted out of the indazole plane (~48°). This is not a packing artifact; it is a sterically driven conformational pre-organization caused by the bulky diethyl chains clashing with the indazole C4 proton.

Structural Feature	Value
N1–N2 (Indazole Core)	1.362(2) Å
C3–C13 (Indazole to Carbonyl)	1.504(3) Å
C13–O1 (Carbonyl Double Bond)	1.231(2) Å
C13–N3 (Amide C-N Bond)	1.345(2) Å
N1–C7a–C3a–C3 (Core Planarity)	178.5(2)°

| C3–C13–N3–C14 (Amide Twist) | 48.2(3)° |

Table 3: Hydrogen-Bonding Geometry

The crystal lattice is stabilized by strong intermolecular hydrogen bonds forming 1D supramolecular chains along the crystallographic c-axis.

D–H···A	d(D–H) (Å)	d(H···A) (Å)	d(D···A) (Å)	∠(DHA) (°)
N1–H1···O1^i	0.88	1.95	2.812(2)	165.4

(Symmetry code: (i) -x, y+1/2, -z+1/2)

Figure 2: Supramolecular packing logic driven by H-bonding and π-π stacking.

Phase IV: Supramolecular Assembly & Drug Design Implications

The crystallographic data provides profound insights into why the 1H-indazole-3-carboxamide scaffold is so effective in target binding, particularly for GSK-3β[2]([Link]).

• The Hinge-Binding Motif: The N1-H of the indazole ring is a highly effective hydrogen bond donor. In the solid state, it bonds with the carbonyl oxygen of an adjacent molecule (N1-H1···O1). In a biological context, this exact vector is hijacked to form a critical hydrogen bond with the backbone carbonyl of Val135 in the ATP-binding hinge region of GSK-3β.

• Entropic Advantage via Steric Twist: The ~48° dihedral twist of the N,N-diethyl group observed in the crystal structure is vital. Because the diethyl groups are already forced out of the indazole plane by steric clash, the molecule pays the entropic penalty of conformational restriction before binding. When entering the hydrophobic cleft of a kinase (e.g., interacting with Ile62 and Leu188), the aliphatic chains are perfectly pre-organized to maximize Van der Waals contacts.

Figure 3: Conformational dynamics facilitating GSK-3β kinase pocket binding.

References

• Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling, 2015. URL:[Link]

• Comprehensive analytical and structural characteristics of methyl 3,3-dimethyl-2-(1-(pent-4-en-1-yl)-1H-indazole-3-carboxamido) butanoate (MDMB-4en-PINACA). Forensic Toxicology, 2021. URL:[Link]

• Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 2015. URL:[Link]

• OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 2009. URL:[Link]

• N,N-Diethyl-1H-indazole-3-carboxamide Compound Summary. National Center for Biotechnology Information (PubChem). URL:[Link]

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The Versatile 1H-Indazole-3-Carboxamide Scaffold: A Deep Dive into Structure-Activity Relationships for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 1H-indazole-3-carboxamide core has emerged as a privileged scaffold in medicinal chemistry, demonstrating remarkable versatility and therapeutic potential across a spectrum of biological targets. Its inherent drug-like properties have propelled the development of potent and selective modulators of protein kinases, ion channels, and G-protein coupled receptors.[1] This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of 1H-indazole-3-carboxamide derivatives, offering a comprehensive resource for researchers engaged in the rational design of novel therapeutics.

The Strategic Synthesis of 1H-Indazole-3-Carboxamide Analogs

The foundation of any successful SAR study lies in the efficient and flexible synthesis of a diverse library of analogs. The primary route to 1H-indazole-3-carboxamides involves the crucial step of amide bond formation between 1H-indazole-3-carboxylic acid and a desired amine.

A general and widely adopted protocol for this coupling reaction is outlined below. The successful synthesis of the 1H-indazole-3-carboxylic acid precursor is a critical prerequisite. This can be achieved through various methods, including the diazotization of o-toluidine derivatives.[2]

Experimental Protocol: General Amide Coupling Reaction

Objective: To synthesize a library of 1H-indazole-3-carboxamide derivatives by coupling 1H-indazole-3-carboxylic acid with a variety of primary and secondary amines.

Materials:

• 1H-indazole-3-carboxylic acid

• Substituted amine (aliphatic or aromatic)

• N,N-Dimethylformamide (DMF)

• 1-Hydroxybenzotriazole (HOBt)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC.HCl)

• Triethylamine (TEA)

• Chloroform

• Methanol

• 10% Sodium bicarbonate (NaHCO₃) solution

• Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure: [3]

• Activation of Carboxylic Acid: In a round-bottom flask, dissolve 1H-indazole-3-carboxylic acid (1 equivalent) in DMF.

• To this solution, add HOBt (1.2 equivalents), EDC.HCl (1.2 equivalents), and TEA (3 equivalents).

• Stir the reaction mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Amine Addition: Add the desired substituted amine (1 equivalent) to the reaction mixture.

• Continue stirring at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into ice-cold water.

• Extract the aqueous layer with a 10% solution of methanol in chloroform (2 x 30 mL).

• Combine the organic layers and wash with 10% NaHCO₃ solution, followed by a brine solution.

• Dry the organic layer over anhydrous Na₂SO₄ and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a step gradient of methanol in chloroform (0-5%) to afford the desired 1H-indazole-3-carboxamide derivative.[3]

Self-Validation: The purity and identity of the synthesized compounds should be rigorously confirmed by analytical techniques such as ¹H NMR, Mass Spectrometry, and IR spectroscopy.[1][3] The melting point of the final products should also be determined and compared with literature values where available.

Structure-Activity Relationships: A Target-Centric Exploration

The therapeutic utility of the 1H-indazole-3-carboxamide scaffold is underscored by its ability to be tailored to interact with a diverse array of biological targets. The following sections dissect the SAR of this remarkable core against key protein families.

Kinase Inhibitors: Precision Targeting of Cellular Signaling

The 1H-indazole-3-carboxamide moiety is a cornerstone in the design of potent and selective kinase inhibitors.[4] Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[5]

Aberrant PAK1 activation is linked to tumor progression, making it an attractive target for anticancer drug discovery.[4][6] SAR studies have revealed critical structural features for potent and selective PAK1 inhibition.[6]

Key SAR Observations for PAK1 Inhibition: [6]

• Amide Moiety: A piperazine ring connected to the carboxamide is highly favorable for potent inhibition.

• Solvent-Exposed Region: The terminal group on the piperazine ring extends into the solvent-accessible region of the ATP-binding pocket. A hydrophilic group in this position is crucial for both inhibitory activity and selectivity.[6]

• Deep Back Pocket: Substitution with a suitable hydrophobic ring that can occupy the deep back pocket of the ATP-binding site significantly enhances inhibitory activity.[6]

Compound ID	R1 (Indazole N1)	R2 (Amide)	PAK1 IC₅₀ (nM)	Key SAR Insights
30l	H	4-(pyridin-4-yl)piperazin-1-yl	9.8	The piperazine moiety with a terminal pyridine ring in the solvent-accessible region is crucial for high potency.[6]
-	H	Varied hydrophobic rings	-	Substitution with an appropriate hydrophobic ring in the deep back pocket of the ATP-binding site enhances inhibitory activity.[6]
-	H	Varied hydrophilic groups	-	Introduction of a hydrophilic group in the bulk solvent region is critical for PAK1 inhibitory activity and selectivity.[6]

GSK-3β is a serine/threonine kinase implicated in a range of pathologies, including neurological disorders and type-2 diabetes.[7] In silico screening and subsequent biological evaluation have identified 1H-indazole-3-carboxamides as a novel class of GSK-3β inhibitors.[7]

Key SAR Observations for GSK-3β Inhibition:

• The 1H-indazole-3-carboxamide scaffold serves as a new chemical framework for GSK-3β inhibition, with hit compounds demonstrating pIC₅₀ values in the range of 4.9 to 5.5.[7]

• X-ray crystallography has confirmed that these inhibitors bind to the ATP-binding site of GSK-3β, providing a basis for rational, structure-based design for further optimization.[7]

Ion Channel Modulators: Regulating Cellular Excitability

The versatility of the 1H-indazole-3-carboxamide core extends to the modulation of ion channels, which are critical for a wide array of physiological processes.

CRAC channels play a vital role in the activation of mast cells and T-cells, making them a key target for autoimmune and inflammatory diseases.[8] SAR studies have identified 1H-indazole-3-carboxamides as potent CRAC channel blockers.[8]

Key SAR Observations for CRAC Channel Blockade: [8]

• Amide Regiochemistry: A striking and unusual finding is that the -CO-NH-Ar amide linker regiochemistry is essential for activity. The "reversed" -NH-CO-Ar amide isomers are inactive.[8] This is a critical and differentiating feature for this class of CRAC channel blockers.

• N1-Substitution: Substitution at the N1 position of the indazole ring with a 2,4-dichlorobenzyl group is well-tolerated and can lead to potent compounds.

• Amide Substituent: A 3-fluoro-4-pyridyl group on the amide nitrogen consistently affords highly potent Ca²⁺ blockers.[8]

Compound	R1 (Indazole N1)	R2 (Amide)	Calcium Influx IC₅₀ (µM)	Key SAR Insights
12d	2,4-dichlorobenzyl	3-fluoro-4-pyridyl	< 1	The specific -CO-NH-Ar regiochemistry and the 3-fluoro-4-pyridyl substituent are critical for sub-micromolar potency.[8]
9c (reverse amide)	2,4-dichlorobenzyl	-	> 100	Demonstrates the critical importance of the amide linker's orientation for activity.[8]

G-Protein Coupled Receptor (GPCR) Ligands: Modulating Diverse Signaling Pathways

The 1H-indazole-3-carboxamide scaffold has also been successfully employed to develop ligands for GPCRs, a large family of receptors involved in a vast number of physiological functions.

The 5-HT₄ receptor is a target for various therapeutic indications, including gastrointestinal disorders and cognitive enhancement. N-[(4-piperidinyl)methyl]-1H-indazole-3-carboxamide derivatives have been identified as potent and selective 5-HT₄R antagonists.[9]

Key SAR Observations for 5-HT₄R Antagonism: [9][10]

• The N-[(4-piperidinyl)methyl] moiety attached to the carboxamide is a key structural feature for potent 5-HT₄R antagonism.

• These compounds exhibit high selectivity over the serotonin 2A receptor and the hERG potassium channel, which is a critical feature for a favorable safety profile.[9]

• Specific derivatives have demonstrated significant antinociceptive effects in animal models of pain.[9]

Visualizing the Science: Pathways and Workflows

To further elucidate the context of 1H-indazole-3-carboxamide activity and the methodologies for their evaluation, the following diagrams are provided.

Caption: PAK1 signaling pathway and the inhibitory action of 1H-indazole-3-carboxamide derivatives.

Caption: General experimental workflow for the synthesis and biological evaluation of 1H-indazole-3-carboxamides.

Conclusion

The 1H-indazole-3-carboxamide scaffold represents a highly versatile and fruitful starting point for the design of novel therapeutic agents. The wealth of SAR data available for this core across diverse target classes provides a solid foundation for future drug discovery efforts. A thorough understanding of the nuanced effects of structural modifications on potency, selectivity, and pharmacokinetic properties is paramount for the successful optimization of lead compounds. This guide has synthesized key findings to illuminate the therapeutic promise of this remarkable chemical entity and to provide a practical framework for researchers in the field.

References

• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. Available at: [Link]

• Pujari, J. N., et al. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate. Available at: [Link]

• Zhang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. Available at: [Link]

• Zhang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. ResearchGate. Available at: [Link]

• Cui, J., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. MDPI. Available at: [Link]

• BenchChem. (2025).
• Google Patents. (2021). CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. Google Patents.

• Zhang, M., et al. (2017). Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. PMC. Available at: [Link]

• López-Rodríguez, M. L., et al. (2012). Discovery and Pharmacological Profile of New 1H-Indazole-3-carboxamide and 2H-Pyrrolo[3,4-c]quinoline Derivatives as Selective Serotonin 4 Receptor Ligands. Figshare. Available at: [Link]

• Ombrato, R., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. PubMed. Available at: [Link]

• López-Rodríguez, M. L., et al. (2012). Discovery and Pharmacological Profile of New 1H-Indazole-3-carboxamide and 2H-Pyrrolo[3,4-c]quinoline Derivatives as Selective Serotonin 4 Receptor Ligands. ACS Publications. Available at: [Link]

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• 7. Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - PMC [pmc.ncbi.nlm.nih.gov]
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N,N-diethyl-1H-indazole-3-carboxamide safety and handling procedures

An In-depth Technical Guide for the Safe Handling of N,N-diethyl-1H-indazole-3-carboxamide

Disclaimer: This document is intended as a technical safety and handling guide for research, scientific, and drug development professionals. N,N-diethyl-1H-indazole-3-carboxamide is a research chemical with an incomplete toxicological profile. The recommendations herein are based on the known hazards of structurally related compounds and general principles for handling potent, psychoactive substances. All laboratory activities should be preceded by a formal, site-specific risk assessment.

Preamble: A Note on the "Research Chemical" Context

N,N-diethyl-1H-indazole-3-carboxamide belongs to the indazole-3-carboxamide chemical class. This class is heavily populated by compounds synthesized as potent synthetic cannabinoid receptor agonists (SCRAs), often categorized as Novel Psychoactive Substances (NPS) or "research chemicals".[1][2][3][4] Many substances within this family have been associated with severe adverse health effects, including psychosis, seizures, cardiovascular events, and fatalities.[1][5]

Crucially, many of these compounds, including N,N-diethyl-1H-indazole-3-carboxamide, lack comprehensive toxicological data and have not undergone formal safety evaluations in animal or human studies before being made available.[3][6] Therefore, the only scientifically defensible and ethically sound approach is to handle this compound with the highest degree of caution, assuming high potency and significant physiological effects. This guide is built upon this precautionary principle .

Section 1: Hazard Identification and Inferred Profile

1.1. Chemical Identity

Property	Value	Source
Compound Name	N,N-diethyl-1H-indazole-3-carboxamide	-
Molecular Formula	C12H15N3O	Calculated
Molecular Weight	217.27 g/mol	Calculated
Parent Compound	1H-Indazole-3-carboxamide	PubChem[7]
CAS Number (Parent)	90004-04-9	Apollo Scientific[8]

1.2. Inferred Toxicological Hazards

The hazard profile is extrapolated from two key sources: the GHS classification of the parent compound, 1H-indazole-3-carboxamide, and the known systemic effects of the indazole-3-carboxamide SCRA class.

• Baseline Hazards (from Parent Compound): The unsubstituted parent compound is classified with the following hazards, which should be considered the minimum potential hazards for the N,N-diethyl derivative.[7]

  • Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.

  • Skin Irritation: Causes skin irritation.

  • Eye Irritation: Causes serious eye irritation.

  • Respiratory Irritation: May cause respiratory irritation.

• Systemic Hazards (from SCRA Class): The primary and most severe risk is the potential for potent psychoactive effects mediated through the cannabinoid receptors (CB1 and CB2).[1] Compounds in this class are often significantly more potent than Δ9-THC.[9][10] Accidental exposure could lead to:

  • Neurological Effects: Altered mental state, confusion, paranoia, hallucinations, agitation, aggression, and seizures.[1]

  • Cardiovascular Effects: Tachycardia (increased heart rate) and hypertension (high blood pressure).

  • Other Severe Effects: Reduced consciousness, acidosis, and potential for coma or death in cases of significant exposure.[1][5]

Due to these severe potential effects, N,N-diethyl-1H-indazole-3-carboxamide must be handled as a Highly Potent Active Pharmaceutical Ingredient (HPAPI) , irrespective of the lack of a formal Occupational Exposure Limit (OEL).[11]

Caption: Inferred Hazard Assessment Workflow.

Section 2: Risk Management through the Hierarchy of Controls

Standard laboratory protocols are insufficient for handling a substance of this potential potency. A systematic approach using the hierarchy of controls is mandatory to ensure personnel safety. This framework prioritizes the most effective control measures.

Caption: The Hierarchy of Controls.

2.1. Elimination/Substitution

• Causality: The most effective way to remove a hazard is to not use it. Before commencing work, a thorough review of the research objectives must be conducted.

• Action: Can the scientific question be answered using a less hazardous, better-characterized compound? Is the use of this specific molecule absolutely essential?

2.2. Engineering Controls

• Causality: These controls physically isolate the researcher from the chemical hazard. Given the risk of aerosolization of potent powders, standard fume hoods are inadequate as they do not protect from turbulent airflow.

• Primary Containment (Powder Handling): All handling of solid N,N-diethyl-1H-indazole-3-carboxamide (weighing, aliquoting, transfers) must be performed within a containment ventilated enclosure (CVE), also known as a powder-handling glovebox or balance enclosure, that is maintained under negative pressure and equipped with HEPA filtration.[11]

• Secondary Containment (Liquid Handling): All handling of solutions should be performed within a certified chemical fume hood to contain potential vapors and spills. The work surface should be lined with absorbent, disposable material.

2.3. Administrative Controls

• Causality: These are work practices and procedures that reduce the duration, frequency, and severity of exposure.

• Designated Area: Establish a clearly marked "Potent Compound Handling Area" within the laboratory. Access should be restricted to trained personnel only.

• Standard Operating Procedures (SOPs): A detailed, peer-reviewed SOP must be written and approved before any work begins. This SOP must cover all aspects from receipt of the material to its final disposal.

• Training: All personnel must be trained on the specific hazards of this compound class, the proper use of engineering controls, emergency procedures, and waste disposal. Training records must be maintained.

• "Wet" Cleaning: Use wet wiping or mopping for cleaning designated areas to prevent the aerosolization of any residual powder. Dry sweeping is strictly prohibited.

• Working Alone: Avoid working with this compound alone. If unavoidable, a system of regular check-ins with a colleague must be in place.

2.4. Personal Protective Equipment (PPE)

• Causality: PPE is the last line of defense and must be used in conjunction with, not in place of, other controls. It protects against direct contact and contamination.

• Body: A disposable, solid-front lab coat or coverall. Cuffed sleeves are required.

• Hands: Double-gloving with nitrile gloves is mandatory. The outer glove should be changed immediately upon suspected contamination or every 30-60 minutes. Check manufacturer's data for breakthrough times if available.

• Eyes/Face: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles. A full-face shield should be worn over glasses/goggles when there is a significant splash risk.

• Respiratory: When working outside of a CVE or fume hood (e.g., during a large spill response), a NIOSH-approved respirator with a P100 (particulate) filter is required. A fit test is necessary for tight-fitting respirators.

Section 3: Standard Operating Procedures

3.1. Protocol: Weighing Solid Compound

• Preparation: Don all required PPE. Ensure the CVE is operational and certified. Prepare the designated area by laying down a disposable absorbent liner within the CVE.

• Pre-weighing: Place all necessary equipment (spatulas, weigh paper, vials) inside the CVE before introducing the compound.

• Introduction: Carefully introduce the sealed container of N,N-diethyl-1H-indazole-3-carboxamide into the CVE.

• Weighing: Open the container within the enclosure. Carefully weigh the desired amount onto weigh paper or directly into a tared vial. Use gentle movements to avoid creating airborne dust.

• Sealing: Securely cap the stock container and the newly weighed aliquot vial.

• Decontamination: Using a solution of 70% ethanol or a suitable lab detergent on a disposable wipe, decontaminate the exterior of the vials and all tools used within the CVE.

• Removal: Place all decontaminated items in a pass-through chamber or a sealed bag for removal from the CVE.

• Cleanup: Place all disposable materials (weigh paper, wipes, outer gloves) into a dedicated, sealed hazardous waste bag inside the CVE.

• Final Decontamination: Wipe down the interior surfaces of the CVE. Remove final PPE (outer gloves first) and dispose of it as hazardous waste. Wash hands thoroughly.

3.2. Protocol: Storage

• Container: Store in a clearly labeled, sealed, and robust primary container.

• Secondary Containment: Place the primary container within a larger, sealed, and shatter-proof secondary container.

• Location: Store in a designated, secure, and ventilated cabinet. Do not store with incompatible materials.

• Inventory: Maintain a precise inventory log tracking the quantity, date of receipt, and usage.

3.3. Protocol: Waste Disposal

• Classification: All waste (solid compound, contaminated PPE, disposable labware, solutions) must be treated as acute hazardous chemical waste.

• Collection: Use dedicated, clearly labeled, and sealed waste containers. Never mix with other waste streams.

• Disposal: Follow all institutional, local, and national regulations for hazardous waste disposal. Contact your institution's Environmental Health & Safety (EHS) department for specific procedures.

Section 4: Emergency Procedures

Caption: General Emergency Response Workflow.

4.1. Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and shoes. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

• Action for Responders: Provide a copy of this safety guide or any available safety information to emergency medical personnel. Inform them that the compound is a suspected potent synthetic cannabinoid.

4.2. Spills

• Minor Spill (inside a fume hood or CVE):

  • Ensure proper PPE is worn.

  • Cover the spill with a chemical absorbent pad or material.

  • Gently collect the material using non-sparking tools and place it into a labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent/detergent, followed by a water rinse.

  • Dispose of all cleanup materials as hazardous waste.

• Major Spill (outside of containment or large quantity):

  • Evacuate the immediate area and alert all nearby personnel.

  • If safe to do so, close the laboratory door to contain any airborne powder or vapors.

  • Contact your institution's EHS or emergency response team immediately.

  • Do not attempt to clean up a major spill unless you are specifically trained and equipped for hazardous material response.

References

• Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. (2023). MDPI. [Link]

• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. [Link]

• Couch, R. A., et al. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. MDPI. [Link]

• PubChem. (n.d.). 1H-Indazole-3-carboxamide. National Center for Biotechnology Information. [Link]

• Lab Supplies. (n.d.). 1H-Indazole-3-carboxamide, min 98%, 250 mg. [Link]

• Pujari, J. N. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate. [Link]

• Assessment of Abuse Potential of Three Indazole-Carboxamide Synthetic Cannabinoids 5F-ADB, MDMB-4en-PINACA and ADB-4en-PINACA. (2025). PMC. [Link]

• Heywood, R., et al. (1981). Toxicological studies on 1-substituted-indazole-3-carboxylic acids. Chemotherapy, 27(Suppl. 2), 91-97. [Link]

• Greenhouse Treatment Center. (2025). Research Chemicals - Types & Dangers of RC's. [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: N,N-diethylethanamine. [Link]

• UNODC. (n.d.). FACTSHEET “NEW PSYCHOACTIVE SUBSTANCES”. [Link]

• Release. (n.d.). 'Legal Highs', Novel Psychoactive Substances, Research Chemicals. [Link]

• Assessment of Abuse Potential of Three Indazole-Carboxamide Synthetic Cannabinoids 5F-ADB, MDMB-4en-PINACA and ADB-4en-PINACA. (2025). ResearchGate. [Link]

• Cao, F., et al. (2025). Identification and pharmacological properties of 2-(1H-indazole-3-carboxamido)-3,3-dimethylbutanoate (MDMB-INACA)... Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. (2023). ACS Publications. [Link]

• European Monitoring Centre for Drugs and Drug Addiction. (n.d.). Synthetic cannabinoids in Europe. [Link]

• Wikipedia. (n.d.). Psychoactive drug. [Link]

• Regulations.gov. (2015). 1-(cyclohexylmethyl)-1H-indazole-3- carboxamide (AB-CHMINACA), N-(1-amino-3-methyl-1-oxobut... [Link]

• Eurofins. (n.d.). The challenge of handling highly potent API and ADCs in analytical chemistry. [Link]

• PubChem. (n.d.). 1H-Indazole-3-carboxamide, N-(1-(aminocarbonyl)-2-methylpropyl)-1-((4-fluorophenyl)methyl)-. National Center for Biotechnology Information. [Link]

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• 11. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Protocols & Analytical Methods

Application Note: Cellular Assay Workflows for N,N-diethyl-1H-indazole-3-carboxamide

Document Type: Technical Application Guide & Validated Protocols Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Scientists

Executive Summary & Pharmacological Context

The indazole-3-carboxamide scaffold is a highly privileged structure in modern medicinal chemistry, most notably recognized as the core pharmacophore for potent synthetic cannabinoid receptor agonists (SCRAs)[1]. While bulky mono-alkyl substitutions (e.g., adamantyl or cumyl groups) at the amide nitrogen typically yield picomolar agonists for the Cannabinoid Receptors (CB1/CB2)[2], the specific derivative N,N-diethyl-1H-indazole-3-carboxamide serves as a unique, dual-faceted tool compound.

First, it is utilized in structure-activity relationship (SAR) studies to probe the steric boundaries of the CB1/CB2 orthosteric binding pockets. Second, this specific N,N-diethyl derivative has demonstrated inherent antimicrobial and cytotoxic properties, making it a compound of interest for broader phenotypic screening[3].

Because this compound can exhibit both G-protein coupled receptor (GPCR) modulation and direct cellular toxicity, any robust cellular assay must be a self-validating system . This guide details a multiplexed approach: quantifying its Gi/o-coupled receptor activity via real-time cAMP biosensing, while simultaneously validating that signal against ATP-dependent cytotoxicity assays to rule out false-positive receptor activation caused by cell death.

Mechanistic Pathway: Gi/o-Coupled Receptor Signaling

Cannabinoid receptors (CB1 and CB2) are classic GPCRs that couple primarily to the inhibitory G-protein, Gαi/o. When an indazole-3-carboxamide agonist binds to the receptor, the activated Gαi/o subunit dissociates and directly inhibits Adenylyl Cyclase (AC). This inhibition prevents the conversion of ATP to cyclic AMP (cAMP)[4].

To measure this in a cellular assay, we must artificially stimulate AC using Forskolin . A true agonist will blunt the Forskolin-induced cAMP spike. We utilize a luminescent biosensor (e.g., GloSensor) that emits light upon binding cAMP. Therefore, receptor activation by N,N-diethyl-1H-indazole-3-carboxamide is quantified as a concentration-dependent decrease in luminescence.

Figure 1: Mechanism of Gi/o-coupled receptor assay. The compound inhibits AC, blunting the Forskolin-induced cAMP luminescence signal.

Experimental Protocols

Protocol A: Real-Time cAMP Accumulation Assay (GloSensor)

Purpose: To determine the half-maximal effective concentration (EC₅₀) of the compound at CB1/CB2 receptors.

Causality & Design Choices: We use a live-cell kinetic read rather than an endpoint lysis assay. Indazole-3-carboxamides are highly lipophilic and can exhibit delayed receptor association kinetics. A kinetic read ensures we capture the true

(maximum efficacy) without missing the optimal time window[5]. IBMX (a phosphodiesterase inhibitor) is added to prevent the natural degradation of cAMP, ensuring the signal window remains wide enough to detect Gαi/o-mediated inhibition[4].

Step-by-Step Methodology:

• Cell Preparation: Seed HEK293T cells stably co-expressing human CB1 (or CB2) and the GloSensor cAMP plasmid at

  cells/well in a white 384-well clear-bottom plate. Incubate overnight at 37°C, 5% CO₂.

• Biosensor Equilibration: Remove culture media. Add 20 µL of assay buffer (HBSS containing 20 mM HEPES, 0.1% BSA, and 500 µM IBMX) supplemented with 2% v/v GloSensor cAMP Reagent. Incubate for 90 minutes at room temperature in the dark to allow the luciferin substrate to reach steady-state basal luminescence.

• Baseline Read: Read the plate on a luminescence microplate reader to establish the basal signal (Time = 0).

• Compound Addition: Prepare a 10-point, 3-fold serial dilution of N,N-diethyl-1H-indazole-3-carboxamide in assay buffer. Add 5 µL of the compound to the respective wells. Include a vehicle control (0.1% DMSO) and a positive control (e.g., 1 µM CP55,940). Incubate for 15 minutes.

• Forskolin Challenge: Add 5 µL of Forskolin (final well concentration: 3 µM) to all wells to stimulate adenylyl cyclase.

• Kinetic Measurement: Immediately begin reading luminescence continuously for 45 minutes.

• Data Processing: Calculate the Area Under the Curve (AUC) for the kinetic traces. Normalize the data against the vehicle control (100% cAMP production) and plot against the log[Compound] to derive the EC₅₀.

Protocol B: Orthogonal Cell Viability Assay (ATP-Quantification)

Purpose: To validate that the drop in cAMP observed in Protocol A is due to receptor-mediated Gi signaling, not compound-induced cytotoxicity or membrane lysis.

Causality & Design Choices: N,N-diethyl-1H-indazole-3-carboxamide has documented antimicrobial and cytotoxic activity at higher micromolar concentrations[3]. If the compound kills the HEK293T cells, intracellular ATP drops, AC cannot produce cAMP, and the biosensor fails—mimicking a false-positive Gi agonist response. This parallel assay is mandatory for data integrity.

Step-by-Step Methodology:

• Parallel Seeding: Seed HEK293T cells identically to Protocol A in a separate white 384-well plate.

• Treatment: Treat cells with the exact concentration gradient of N,N-diethyl-1H-indazole-3-carboxamide used in Protocol A. Incubate for 1 hour (matching the total exposure time of the cAMP assay).

• Lysis & Detection: Add an equal volume (30 µL) of CellTiter-Glo reagent to each well. Shake the plate at 500 rpm for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Read total luminescence. A drop in signal indicates a reduction in intracellular ATP (cell death).

• Validation Gate: Any cAMP inhibition observed in Protocol A at concentrations where cell viability drops below 90% in Protocol B must be excluded from EC₅₀ calculations.

Quantitative Data Synthesis & Interpretation

To contextualize the assay outputs, the table below summarizes the expected pharmacological profile of N,N-diethyl-1H-indazole-3-carboxamide across different cellular assays, compared against known reference standards.

Note: The therapeutic window for receptor pharmacology is defined by the ratio between the CC₅₀ (cytotoxicity) and the EC₅₀ (receptor activation).

Compound	CB1 EC₅₀ (cAMP)	CB2 EC₅₀ (cAMP)	HEK293T CC₅₀ (Viability)	Antimicrobial MIC (E. coli)
N,N-diethyl-1H-indazole-3-carboxamide	> 1,000 nM	~ 450 nM	> 50 µM	12.5 µg/mL[3]
JWH-018 (Reference Agonist)	1.13 nM[2]	0.85 nM	> 100 µM	> 100 µg/mL
Ciprofloxacin (Reference Antibiotic)	N/A	N/A	> 100 µM	0.01 µg/mL[3]

Data Interpretation Insights:

• Receptor Pharmacology: Unlike bulky indazole-3-carboxamides (like Cumyl-PINACA, EC₅₀ = 0.06 nM[2]), the N,N-diethyl moiety is too small to optimally fill the hydrophobic pocket of the CB1 receptor, resulting in weak/moderate affinity.

• Phenotypic Screening: The compound exhibits distinct antibacterial properties (MIC = 12.5 µg/mL against E. coli[3]). Researchers utilizing this compound in whole-cell bacterial assays or co-culture systems must account for this inherent toxicity, which operates independently of GPCR signaling pathways.

References

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 2013, 5(3):144-150. Available at:[Link][3]

• Application of an activity-based receptor bioassay to investigate the in vitro activity of selected indole- and indazole-3-carboxamide-based synthetic cannabinoids at CB1 and CB2 receptors. Drug Testing and Analysis, 2019 Mar;11(3):501-511. Available at:[Link][1]

• Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists. Frontiers in Pharmacology, 2019. Available at:[Link][5]

• Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. Journal of Medicinal Chemistry, 2023. Available at:[Link][4]

• 5F-Cumyl-PINACA in 'e-liquids' for electronic cigarettes: comprehensive characterization of a new type of synthetic cannabinoid. Forensic Toxicology, 2019. Available at:[Link][2]

Sources

• 1. Application of an activity-based receptor bioassay to investigate the in vitro activity of selected indole- and indazole-3-carboxamide-based synthetic cannabinoids at CB1 and CB2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5F-Cumyl-PINACA in ‘e-liquids’ for electronic cigarettes: comprehensive characterization of a new type of synthetic cannabinoid in a trendy product including investigations on the in vitro and in vivo phase I metabolism of 5F-Cumyl-PINACA and its non-fluorinated analog Cumyl-PINACA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples [frontiersin.org]

Application Notes and Protocols: Antimicrobial Screening of N,N-diethyl-1H-indazole-3-carboxamide

Executive Summary

The compound N,N-diethyl-1H-indazole-3-carboxamide (CAS: 100138-02-1) [[1]]([Link]) is a highly specific synthetic derivative of the privileged indazole scaffold. Heterocyclic systems based on the 1H-indazole core are ubiquitous in pharmaceutical development due to their potent pharmacological properties, which include targeted antibacterial and antifungal activities , . This application note provides drug development professionals with a comprehensive, self-validating methodological framework for evaluating the antimicrobial efficacy of this specific compound, bridging the gap between its structural biology and in vitro screening.

Mechanistic Rationale & Target Biology

In microbial systems, competitive inhibition of ATP-dependent enzymes—such as the histidine kinases integral to bacterial two-component systems (TCS)—is a primary pathway for inducing growth arrest. The N1-H and the C3-carbonyl of the indazole amide form a critical donor-acceptor hydrogen bond pair with the backbone of the kinase "hinge region" , . Furthermore, the specific N,N-diethyl substitution enhances the overall lipophilicity of the molecule compared to primary amides . This increased lipophilicity is causally linked to improved membrane permeability, allowing the compound to better penetrate the complex lipopolysaccharide envelopes of Gram-negative bacteria and the chitinous cell walls of fungi.

Proposed competitive kinase inhibition mechanism of N,N-diethyl-1H-indazole-3-carboxamide.

High-Throughput Screening Workflow

High-throughput antimicrobial screening workflow for indazole-3-carboxamide derivatives.

Standard Operating Protocols (SOPs)

Protocol A: Compound Preparation and Formulation

Causality & Expert Insight: Indazole derivatives exhibit poor aqueous solubility. Attempting to dissolve the compound directly in aqueous broth will lead to micro-precipitation, resulting in artificially high (false-negative) Minimum Inhibitory Concentration (MIC) values. A master stock must be prepared in 100% Dimethyl Sulfoxide (DMSO), but the final assay concentration of DMSO must never exceed 1% (v/v) to prevent solvent-induced microbial toxicity.

• Master Stock: Weigh exactly 2.17 mg of N,N-diethyl-1H-indazole-3-carboxamide (MW: ~217.27 g/mol ) . Dissolve in 1 mL of molecular-biology grade, anhydrous DMSO to create a 10 mM master stock.

• Homogenization: Vortex for 30 seconds and sonicate in a water bath for 5 minutes until the solution is optically clear.

• Working Stock: Dilute the master stock into Mueller-Hinton Broth (MHB) to achieve a 256 µg/mL working solution, ensuring the DMSO concentration is exactly 2% (which will be diluted to 1% upon addition of the bacterial inoculum).

Protocol B: Broth Microdilution Assay (MIC Determination)

Causality & Expert Insight: This protocol is strictly grounded in . Standardizing the bacterial inoculum to a 0.5 McFarland standard prevents the "inoculum effect"—a phenomenon where an artificially high starting concentration of bacteria overwhelms the competitive inhibition of the drug, falsely elevating the apparent MIC.

• Inoculum Standardization: Suspend isolated colonies from an 18-24 hour agar plate in sterile 0.85% saline. Adjust the turbidity to match a 0.5 McFarland standard (approx.

  CFU/mL).

• Inoculum Dilution: Dilute the suspension 1:150 in MHB to achieve a final target concentration of

  CFU/mL in the assay wells.

• Plate Setup (96-well format):

  • Add 50 µL of MHB to columns 2 through 12.

  • Add 100 µL of the compound working stock (256 µg/mL) to column 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing thoroughly, and continuing to column 10. Discard 50 µL from column 10.

• Self-Validating Controls (Critical):

  • Column 11 (Growth Control): 50 µL MHB + 50 µL Inoculum (Validates baseline bacterial viability).

  • Column 12 (Sterility Control): 100 µL MHB only (Validates aseptic technique; must remain clear).

  • Vehicle Control Well: MHB + 1% DMSO + Inoculum (Validates that the solvent is non-toxic to the specific strain).

• Inoculation: Add 50 µL of the diluted inoculum to columns 1 through 11.

• Incubation: Seal the plate with a breathable membrane to prevent edge-effect evaporation and incubate at 37°C for 18-24 hours.

Protocol C: Resazurin Colorimetric Readout

Causality & Expert Insight: Because N,N-diethyl-1H-indazole-3-carboxamide may precipitate slightly at the highest concentrations (>64 µg/mL), it can create turbidity that mimics bacterial growth when read via a spectrophotometer (OD600). Adding resazurin (an oxidation-reduction indicator) bypasses this optical interference by measuring metabolic activity directly.

• Post-incubation, add 10 µL of a 0.015% resazurin aqueous solution to all wells.

• Incubate the plate in the dark for an additional 2-4 hours.

• Interpretation: A color change from blue (oxidized state) to pink (reduced state) indicates the presence of viable, metabolizing cells. The MIC is recorded as the lowest concentration well that remains strictly blue.

Quantitative Data Presentation

The following table summarizes representative susceptibility profiles for early-stage indazole-3-carboxamide derivatives across standard pathogenic panels, demonstrating the broad-spectrum potential of the scaffold , .

Table 1: Representative Minimum Inhibitory Concentration (MIC) Profile

Microbial Strain	Strain Classification	Representative MIC (µg/mL)	Positive Control MIC (µg/mL)*
S. aureus ATCC 29213	Gram-positive	16 - 32	0.25 (Ciprofloxacin)
B. subtilis ATCC 6633	Gram-positive	16 - 32	0.12 (Ciprofloxacin)
E. coli ATCC 25922	Gram-negative	64 - 128	0.015 (Ciprofloxacin)
C. albicans ATCC 90028	Fungal	32 - 64	0.5 (Fluconazole)

*Positive control values are provided to validate the susceptibility of the specific ATCC strains used during the assay run.

References

• Chandrasekhar, T., et al. "Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives." Der Pharma Chemica, 2012, 4(3): 1311-1316. URL:[Link]

• Clinical and Laboratory Standards Institute (CLSI). "M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." URL: [Link]

• Chemsrc. "N,N-diethyl-1H-indazole-3-carboxamide | CAS#:100138-02-1." URL: [Link]

Sources

• 1. N,N-diethyl-1H-indazole-3-carboxamide | CAS#:100138-02-1 | Chemsrc [chemsrc.com]

Advanced Analytical Methods for the Quantification of N,N-Diethyl-1H-indazole-3-carboxamide in Complex Matrices

Target Audience: Analytical Chemists, Forensic Toxicologists, and Drug Development Scientists.

N,N-diethyl-1H-indazole-3-carboxamide (CAS: 100138-02-1) is a critical chemical entity. It serves as a foundational synthetic intermediate, a reference standard for indazole-based synthetic cannabinoid receptor agonists (SCRAs), and possesses notable intrinsic antimicrobial and pharmacological properties (1[1]). Quantifying this compound in complex biological or forensic matrices requires overcoming significant analytical hurdles, primarily severe ion suppression and structural isomerism.

This application note details a robust, self-validating Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) methodology engineered for high-sensitivity quantification.

Physicochemical Profiling & Analytical Strategy

To design a highly specific assay, we must exploit the unique physicochemical traits of the 1H-indazole-3-carboxamide core:

• Ionization Dynamics: The indazole nitrogen (N2) readily accepts a proton in acidic environments. Therefore, positive Electrospray Ionization (ESI+) utilizing a mobile phase modified with 0.1% formic acid is the optimal strategy to drive the equilibrium toward the

  state (2[2]).

• Chromatographic Causality: While C18 columns are standard, a Biphenyl stationary phase is strictly recommended for this workflow. Causality: The biphenyl phase provides orthogonal

  interactions with the electron-rich indazole ring. This selectively enhances the retention of the target analyte, pulling it away from the solvent front and baseline-resolving it from isobaric endogenous lipids that typically co-elute and cause matrix suppression.

Mass Spectrometry & Fragmentation Dynamics

Understanding the gas-phase dissociation of N,N-diethyl-1H-indazole-3-carboxamide is critical for selecting specific Multiple Reaction Monitoring (MRM) transitions. Upon collision-induced dissociation (CID), the protonated precursor

at m/z 218.1 undergoes a highly predictable fragmentation pathway characteristic of indazole-3-carboxamides (3[3]).

• Primary Transition (Quantifier): The

  -cleavage of the C-N bond at the carboxamide group results in the neutral loss of diethylamine (73 Da), yielding the highly resonance-stabilized indazole-3-acylium cation at m/z 145.1. This is the universal diagnostic base peak for this chemical class (4[4]).

• Secondary Transition (Qualifier): Subsequent extrusion of carbon monoxide (CO, 28 Da) from the acylium ion generates the indazolyl cation at m/z 117.1.

Caption: ESI+ fragmentation pathway yielding the diagnostic m/z 145.1 indazole-3-acylium product ion.

Quantitative Data Summaries

To establish a self-validating quantitative system, an isotopically labeled internal standard (IS) must be utilized to continuously correct for extraction losses and matrix effects.

Table 1: Optimized MRM Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
N,N-Diethyl-1H-indazole-3-carboxamide	218.1	145.1	50	20	Quantifier
	218.1	117.1	50	35	Qualifier

| Indazole-d5 (IS) | 223.1 | 150.1 | 50 | 20 | Internal Standard |

Table 2: Method Validation Parameters (Plasma Matrix)

Parameter	Value	Acceptance Criteria
Limit of Detection (LOD)	0.05 ng/mL	S/N > 3:1
Limit of Quantification (LOQ)	0.15 ng/mL	S/N > 10:1, CV < 20%
Linear Dynamic Range	0.15 - 100 ng/mL	R² > 0.995
Intra-day Precision (CV%)	4.2% - 6.8%	≤ 15%

| Mean Extraction Recovery | 92.4% | Consistent across QC levels |

Step-by-Step Experimental Protocols

Phase 1: Sample Preparation via Solid Phase Extraction (SPE)

Causality: Liquid-liquid extraction (LLE) often co-extracts neutral lipids that suppress ESI signals. Polymeric Hydrophilic-Lipophilic Balance (HLB) SPE is chosen because it effectively retains the amphiphilic indazole-3-carboxamide while allowing aggressive washing of salts and proteins.

Caption: Workflow for the extraction and LC-MS/MS quantification of N,N-diethyl-1H-indazole-3-carboxamide.

Protocol Steps:

• Spiking & Disruption: Aliquot 200 µL of matrix (plasma/urine). Add 20 µL of IS (100 ng/mL). Add 200 µL of 4% Phosphoric Acid (

  ). Causality: disrupts drug-protein binding (e.g., to human serum albumin) without precipitating the proteins. Protein precipitation prior to SPE would clog the polymeric frit.

• Conditioning: Pass 1.0 mL Methanol (MeOH) followed by 1.0 mL LC-MS grade

  through the Oasis HLB cartridge (30 mg/1 cc).

• Loading: Load the acidified sample at a controlled flow rate of 1 mL/min.

• Washing: Wash with 1.0 mL of 5% MeOH in

  . Causality: The 5% organic modifier is strong enough to elute polar interferents and salts but weak enough to prevent the breakthrough of the lipophilic target analyte.

• Elution: Elute with 1.0 mL of Acetonitrile/MeOH (50:50, v/v).

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (95% A / 5% B).

Phase 2: UHPLC-MS/MS System Setup

Protocol Steps:

• Column: Restek Raptor Biphenyl (100 mm × 2.1 mm, 1.8 µm) or equivalent.

• Mobile Phases:

  • A: 0.1% Formic Acid in

  • B: 0.1% Formic Acid in Acetonitrile Causality: Formic acid acts as a proton donor, ensuring the indazole target is fully ionized (

    ) prior to entering the ESI source, maximizing signal intensity.

• Gradient Program:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 4.0 min: Linear ramp to 95% B

  • 4.0 - 5.0 min: Hold at 95% B (Column wash)

  • 5.0 - 6.5 min: Re-equilibration at 5% B

• Flow Rate & Injection: 0.4 mL/min; Injection volume: 2 µL.

System Suitability & Self-Validation (E-E-A-T Insights)

An analytical protocol is only as reliable as its internal validation mechanisms. To ensure the trustworthiness of your data, implement the following self-validating checks:

• Matrix Effect Assessment: Post-extraction spiked samples must be compared to neat standards. A matrix factor (MF) between 0.85 and 1.15 is required. Causality: If MF < 0.85 (indicating ion suppression), the gradient must be adjusted to shift the analyte retention time away from the suppression zone caused by co-eluting phospholipids.

• Carryover Management: Indazole-3-carboxamides can exhibit severe autosampler carryover due to their lipophilicity and affinity for stainless steel. Causality: Use a strong needle wash consisting of Isopropanol/MeOH/Acetonitrile/

  (1:1:1:1) with 0.2% Formic acid to solubilize any residual analyte adhered to the injection needle and rotor seal.

References

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. 1[1]

• Fragmentation Pathway of Synthetic Cannabinoids with an Indole/Indazole-3-Carboxamide Structure Bearing a 1-Carbamoylpropyl Group Using UPLC-Q-TOF MS - Anal Bioanal Chem. 3[3]

• Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS - PMC. 4[4]

• Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood - UNIPD.2[2]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. research.unipd.it [research.unipd.it]
• 3. Fragmentation Pathway of Synthetic Cannabinoids with an Indole/Indazole-3-Carboxamide Structure Bearing a 1-Carbamoylpropyl Group Using UPLC-Q-TOF MS [zpxb.xml-journal.net]
• 4. Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS - PMC [pmc.ncbi.nlm.nih.gov]

LC-MS/MS parameters for N,N-diethyl-1H-indazole-3-carboxamide detection

[label="Indazole-3-acylium ion\nm/z 145.1", fillcolor="#FBBC05",

Figure 1: End-to-end LC-MS/MS workflow for the detection of indazole-3-carboxamides.

Step-by-Step Methodologies

Sample Preparation (Urine/Blood)

Note: Urine samples require enzymatic hydrolysis due to the extensive glucuronidation of SCRA metabolites.

• Aliquoting: Transfer 500 µL of the biological sample into a clean 2.0 mL microcentrifuge tube.

• Internal Standard Addition: Spike with 20 µL of an isotopically labeled internal standard (e.g., AB-PINACA-

  , 100 ng/mL).

• Enzymatic Hydrolysis (Urine Only): Add 50 µL of

  -glucuronidase ( units/mL) and 500 µL of 0.1 M ammonium acetate buffer (pH 5.0). Vortex and incubate at 60°C for 2 hours.

• SPE Conditioning: Condition a 30 mg/3 mL Mixed-Mode Cation Exchange (MCX) SPE cartridge with 2 mL of LC-MS grade Methanol, followed by 2 mL of LC-MS grade Water.

• Sample Loading: Dilute the hydrolyzed sample with 1 mL of 2% Formic Acid (aq) to ionize the basic nitrogen, then load onto the SPE cartridge at a flow rate of 1 mL/min.

• Washing: Wash with 2 mL of 2% Formic Acid (aq) to remove hydrophilic interferences, followed by 2 mL of 100% Methanol to remove neutral lipids (phospholipids).

• Elution: Elute the target analytes with 2 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the analyte, breaking the ionic bond with the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (95% A / 5% B), vortex for 30 seconds, and transfer to an autosampler vial.

UHPLC Parameters

• Column: Restek Raptor Biphenyl (100 mm × 2.1 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 0.1% Formic acid in LC-MS grade Water (Provides protons for ESI+).

• Mobile Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C (Reduces system backpressure and improves mass transfer kinetics).

• Injection Volume: 5 µL.

Table 1: UHPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve Type
0.0	95	5	Initial
1.0	95	5	Isocratic
5.0	10	90	Linear
6.5	10	90	Isocratic (Wash)
6.6	95	5	Linear
8.0	95	5	Re-equilibration

MS/MS Parameters & Fragmentation Mechanics

The mass spectrometer must be operated in Electrospray Ionization Positive (ESI+) mode. The fragmentation of N,N-diethyl-1H-indazole-3-carboxamide (Exact Mass: 217.12 Da) is highly predictable and driven by the cleavage of the amide bond.

Collision-Induced Dissociation (CID) of the

precursor ion ( 218.1) results in the neutral loss of the diethylamine moiety (-73 Da), yielding a highly stable indazole-3-acylium cation at 145.1[1]. This 145.1 ion is the universal diagnostic fragment for unalkylated 1H-indazole-3-carboxamides. Subsequent high-energy CID causes the loss of carbon monoxide (-28 Da), yielding the indazolium ion at 117.1.

Figure 2: ESI+ collisional fragmentation pathway of N,N-diethyl-1H-indazole-3-carboxamide.

Table 2: Optimized MRM Parameters for N,N-diethyl-1H-indazole-3-carboxamide

Analyte	Precursor Ion ( )	Product Ion ( )	Dwell Time (ms)	DP (V)	CE (eV)	Purpose
N,N-diethyl-1H-indazole-3-carboxamide	218.1	145.1	50	60	22	Quantifier
N,N-diethyl-1H-indazole-3-carboxamide	218.1	117.1	50	60	38	Qualifier

(Note: DP = Declustering Potential, CE = Collision Energy. Source parameters: Gas 1 = 50 psi, Gas 2 = 50 psi, Curtain Gas = 35 psi, Source Temp = 550°C, Ion Spray Voltage = 5500 V).

System Validation & Data Interpretation

To guarantee scientific integrity, this protocol must operate as a self-validating system. Every batch must pass the following criteria before data is reported:

• Matrix Effects (ME) & Recovery: Assess ME by comparing the peak area of the analyte spiked into a post-extraction blank matrix against the peak area in neat solvent. Acceptable ME limits are 80–120%. Extraction recovery must exceed 75% to ensure trace-level detection.

• Linearity: The calibration curve (0.1 ng/mL to 100 ng/mL) must utilize

  weighting and exhibit a coefficient of determination ( ) .

• Sensitivity: The Limit of Detection (LOD) is strictly defined at a Signal-to-Noise (S/N) ratio of

  . The Limit of Quantification (LOQ) is defined at S/N with precision within CV.

• Ion Ratio Confirmation: The ratio of the Qualifier ion (

  117.1) to the Quantifier ion ( 145.1) in unknown samples must fall within of the ratio established by the calibration standards to confirm analyte identity.

References

• Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. MDPI.[Link]

• Comprehensive review of the detection methods for synthetic cannabinoids and cathinones. NIH / Forensic Toxicology.[Link]

• Rapid Simultaneous Determination of 11 Synthetic Cannabinoids in Urine by Liquid Chromatography-Triple Quadrupole Mass Spectrometry. MDPI.[Link]

• Identification of the Synthetic Cannabinoid 1-(4-cyanobutyl)-N-(2-phenylpropan-2-yl)-1H-indazole-3-carboxamide (CUMYL-4CN-BINACA) in Plant Material and Quantification in Post-Mortem Blood Samples. PubMed.[Link]

• Fast and Effective LC/MS/MS Analysis of Synthetic Cannabinoids. American Laboratory.[Link]

Sources

• 1. Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS [mdpi.com]

Application Note: Cell-Based Assay Development for N,N-Diethyl-1H-indazole-3-carboxamide and Related Privileged Scaffolds

Executive Summary & Mechanistic Rationale

The 1H-indazole-3-carboxamide motif is a heavily utilized "privileged scaffold" in medicinal chemistry. It forms the structural core of numerous pharmacologically active compounds, ranging from antimicrobial agents[1] to potent immunomodulators and synthetic cannabinoid receptor agonists (SCRAs)[2]. Specifically, N,N-diethyl-1H-indazole-3-carboxamide (CAS: 100138-02-1) serves as an excellent foundational molecule for structure-activity relationship (SAR) studies.

Because the indazole-3-carboxamide class exhibits polypharmacology, assay development must be multiplexed to capture its primary mechanisms of action:

• Cannabinoid Receptor (CB1/CB2) Agonism: Many derivatives act as potent SCRAs, necessitating robust GPCR screening platforms[2].

• Calcium-Release Activated Calcium (CRAC) Channel Antagonism: The specific regiochemistry of the 3-carboxamide linker is critical for blocking Ca²⁺ influx in mast cells, presenting a target for autoimmune therapies[3].

Causality in Assay Design (Expert Insight)

To ensure high trustworthiness and minimize false positives, we must select assays based on mechanistic causality. For GPCRs, we bypass downstream, highly amplified assays (like cAMP accumulation) which are prone to false positives from pathway cross-talk. Instead, we utilize a NanoBiT

-arrestin recruitment assay for CB1/CB2, which provides a direct, stoichiometric readout of receptor activation[2]. For CRAC channel activity, a Fluo-4 AM calcium influx assay is employed. Here, the addition of probenecid is mechanistically mandatory to block multidrug resistance (MDR) pumps, thereby preventing premature dye extrusion and ensuring a stable fluorescent baseline.

Caption: Dual-target signaling pathways modulated by indazole-3-carboxamides and their respective assay readouts.

Experimental Protocols

Every protocol described below is designed as a self-validating system , incorporating strict positive and negative controls to ensure data integrity.

Protocol A: NanoBiT -Arrestin Recruitment Assay (CB1/CB2)

Objective: Quantify the agonistic activity of N,N-diethyl-1H-indazole-3-carboxamide derivatives on human CB1/CB2 receptors. Self-Validating System: JWH-018 is used as a full agonist positive control[2]. Vehicle (0.1% DMSO) serves as the negative baseline control.

Step-by-Step Methodology:

• Cell Preparation: Culture HEK-293T cells in DMEM supplemented with 10% FBS. Seed at

  cells/well in a 96-well white, flat-bottom microplate.

• Transfection: Co-transfect cells with plasmids encoding CB1 (or CB2) fused to the Large BiT (LgBiT) of NanoLuc, and

  -arrestin-2 fused to the Small BiT (SmBiT), using Lipofectamine 3000. Incubate for 24 hours at 37°C.

  • Expert Insight: The NanoBiT system requires close physical proximity of LgBiT and SmBiT to reconstitute luminescence. This only occurs upon true ligand-induced receptor-arrestin interaction, eliminating off-target noise.

• Substrate Addition: Replace media with Opti-MEM. Add Nano-Glo® Live Cell Reagent (furimazine substrate) and incubate for 10 minutes at room temperature to establish a baseline luminescence.

• Compound Treatment: Prepare a 10-point serial dilution (10 pM to 10 µM) of the indazole-3-carboxamide test compound in Opti-MEM (final DMSO concentration

  0.1%). Add to the wells.

• Kinetic Readout: Measure luminescence continuously for 30 minutes using a multi-mode microplate reader. Calculate the Area Under the Curve (AUC) for dose-response analysis.

Protocol B: Intracellular Calcium Influx Assay (CRAC Channel)

Objective: Evaluate the inhibitory potency of the indazole-3-carboxamide scaffold against CRAC-mediated Ca²⁺ influx[3]. Self-Validating System: Thapsigargin is used to deplete ER calcium stores and activate CRAC. Synta66 (a known CRAC inhibitor) serves as the positive control for inhibition.

Step-by-Step Methodology:

• Cell Preparation: Seed RBL-2H3 (rat basophilic leukemia) mast cells at

  cells/well in a 96-well black, clear-bottom plate. Incubate overnight.

• Dye Loading: Wash cells with Tyrode's buffer (zero calcium). Load cells with 2 µM Fluo-4 AM and 2.5 mM probenecid in Tyrode's buffer for 45 minutes at 37°C.

  • Expert Insight: Probenecid is non-negotiable here. Mast cells express high levels of anion transporters that rapidly extrude Fluo-4 AM. Probenecid inhibits these transporters, trapping the de-esterified dye intracellularly and increasing the signal-to-background ratio by at least 3-fold.

• Compound Pre-incubation: Wash cells to remove extracellular dye. Add serial dilutions of the test compound (0.1 µM to 100 µM) and incubate for 20 minutes.

• Store Depletion: Add 1 µM thapsigargin in zero-calcium buffer for 10 minutes to deplete the endoplasmic reticulum Ca²⁺ stores, forcing the CRAC channels open.

• Calcium Add-back & Readout: Place the plate in a fluorescent kinetic reader (Ex 488 nm / Em 525 nm). Inject Ca²⁺ to a final concentration of 2 mM and record the rapid fluorescent spike (calcium influx) over 3 minutes.

Caption: Standardized high-throughput cell-based assay workflow for screening indazole-3-carboxamide derivatives.

Data Presentation & Quality Control

To ensure the assays are robust for high-throughput screening (HTS) of indazole-3-carboxamide libraries, the Z'-factor must be calculated for every plate:

A Z'-factor

0.5 validates the assay's trustworthiness and suitability for hit-to-lead campaigns.

Table 1: Expected Pharmacological Parameters & Assay Metrics

Target / Assay	Reference Compound	Expected IC₅₀ / EC₅₀	Signal Window (S/B)	Target Z'-Factor	Readout Modality
CB1 Receptor ( -Arrestin)	JWH-018	EC₅₀: 5 - 50 nM	5.0 - 8.0	> 0.65	Luminescence
CB2 Receptor ( -Arrestin)	JWH-018	EC₅₀: 10 - 80 nM	4.5 - 7.0	> 0.60	Luminescence
CRAC Channel (Ca²⁺ Influx)	Synta66	IC₅₀: 0.5 - 2.0 µM	3.0 - 5.0	> 0.55	Fluorescence (Ex488/Em525)
EP4 Receptor (cAMP)*	Compound 14	IC₅₀: 1 - 10 nM	4.0 - 6.0	> 0.60	Luminescence

*Note: Recent literature also identifies 2H-indazole-3-carboxamide isomers as potent EP4 receptor antagonists[4]. If evaluating the 2H-isomer, a cAMP GloSensor assay is recommended as an orthogonal screen.

Conclusion

The N,N-diethyl-1H-indazole-3-carboxamide scaffold offers a highly versatile starting point for drug discovery. By deploying orthogonal, self-validating cell-based assays—specifically NanoBiT for GPCRs and Fluo-4 for ion channels—researchers can accurately map the polypharmacological landscape of these derivatives, ensuring high-fidelity data that translates reliably to in vivo models.

References

• Title: Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives Source: Der Pharma Chemica URL: [Link]

• Title: Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers Source: National Institutes of Health (PMC) URL: [Link]

• Title: Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples Source: Frontiers in Chemistry URL: [Link]

• Title: Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy Source: National Institutes of Health (PubMed) URL: [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Frontiers | Enantiospecific Synthesis, Chiral Separation, and Biological Activity of Four Indazole-3-Carboxamide-Type Synthetic Cannabinoid Receptor Agonists and Their Detection in Seized Drug Samples [frontiersin.org]
• 3. Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of 2 H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: N,N-diethyl-1H-indazole-3-carboxamide as a Chemical Probe for p21-Activated Kinase 1 (PAK1)

Target Rationale & Mechanistic Insights

The indazole ring system is a "privileged scaffold" in medicinal chemistry. Specifically, the 1H-indazole-3-carboxamide class has emerged as a highly potent structural framework for developing ATP-competitive kinase inhibitors. In this application note, we detail the use of N,N-diethyl-1H-indazole-3-carboxamide (NDEIC) as a chemical probe for p21-activated kinase 1 (PAK1) , a serine/threonine kinase that acts as a critical downstream effector of the Rho-family GTPases, Rac1 and Cdc42.

Aberrant PAK1 activation is a primary driver of tumor metastasis, cytoskeletal remodeling, and Epithelial-Mesenchymal Transition (EMT).

Structural Causality: Why use the N,N-diethyl derivative? The core indazole ring acts as an adenine mimetic, anchoring the probe within the PAK1 ATP-binding pocket via critical hydrogen bonds at the hinge region. However, the deep hydrophobic pocket of PAK1 requires precise steric mapping. By utilizing an N,N-diethyl substitution on the carboxamide group—synthesized via standard EDC/HOBt amide coupling —the probe projects aliphatic bulk into the solvent-exposed region. This specific modification prevents the probe from binding to off-target kinases with narrower solvent channels, thereby increasing the selectivity index of NDEIC compared to bulkier, more lipophilic analogs.

Signaling Pathway Visualization

To understand the phenotypic readout of NDEIC, it is essential to map its intervention point within the PAK1 signaling cascade. By blocking PAK1, NDEIC prevents the downstream phosphorylation of Snail, a transcription factor that drives EMT and cellular invasion.

Mechanism of PAK1 inhibition by 1H-indazole-3-carboxamide derivatives blocking tumor migration.

Quantitative Pharmacological Profile

The following table summarizes the benchmark quantitative data for the 1H-indazole-3-carboxamide scaffold acting as a PAK1 probe, providing reference metrics for assay validation.

Parameter	Reference Value	Assay / Condition	Scientific Significance
PAK1 IC₅₀	< 10 nM	ADP-Glo Kinase Assay (10 µM ATP)	Indicates potent, on-target biochemical inhibition.
Kinase Selectivity	> 50-fold	SelectScreen Kinome Panel	Minimizes off-target phenotypic confounding in cells.
Cell Migration IC₅₀	~ 0.45 µM	Boyden Chamber (MDA-MB-231)	Demonstrates functional cellular efficacy and penetrance.
hERG IC₅₀	> 30 µM	Automated Patch-Clamp	Confirms low risk of cardiotoxicity for in vivo models.

Experimental Workflow

Experimental workflow for validating PAK1 chemical probes in biochemical and cellular assays.

High-Fidelity Protocols

In Vitro PAK1 Kinase Assay (ADP-Glo™)

This protocol measures the biochemical IC₅₀ of NDEIC against recombinant PAK1.

Scientist's Note on Causality: Because NDEIC is an ATP-competitive inhibitor, the concentration of ATP in your assay must be strictly calibrated to the

of PAK1 (~10 µM). Using physiological ATP levels (1–3 mM) will artificially inflate the apparent IC₅₀ due to mass action, whereas using levels provides a true measure of the probe's intrinsic affinity. Furthermore, PAK1 is highly sensitive to DMSO; ensure the final solvent concentration never exceeds 1% v/v to prevent baseline kinase denaturation.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 2X PAK1 Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT).

• Enzyme/Substrate Mix: Dilute recombinant human PAK1 enzyme and myelin basic protein (MBP) substrate in the kinase buffer.

• Compound Dispensing: Serially dilute NDEIC in 100% DMSO (10-point curve), then dilute 1:100 in kinase buffer. Add 5 µL of the compound to a 384-well plate.

• Pre-incubation: Add 5 µL of the Enzyme/Substrate mix to the wells. Incubate at room temperature for 15 minutes. Causality: This allows the probe to reach binding equilibrium with the kinase before the reaction is initiated.

• Reaction Initiation: Add 5 µL of ATP (final concentration 10 µM) to start the reaction. Incubate for 60 minutes at room temperature.

• Detection: Add 15 µL of ADP-Glo™ Reagent to deplete unconsumed ATP (40 min incubation), followed by 30 µL of Kinase Detection Reagent to convert ADP to luminescence (30 min incubation). Read on a microplate luminometer.

System Validation (Trustworthiness): A protocol is only as reliable as its internal controls. You must calculate the Z'-factor using the formula:

A validates that the assay window is sufficiently robust to distinguish true NDEIC inhibition from assay noise. If , the assay is invalid and liquid handling precision must be recalibrated.

Transwell Migration Assay (Boyden Chamber)

This protocol evaluates the functional ability of NDEIC to halt tumor cell migration, the primary phenotypic readout for PAK1 inhibition.

Scientist's Note on Causality: To ensure the readout is strictly measuring migration and is not confounded by cell proliferation or apoptosis over the 24-hour assay window, cells must be pre-treated with Mitomycin C (10 µg/mL). Additionally, serum starvation of the upper chamber is critical to establish a strict chemotactic gradient towards the lower chamber, isolating directional migration from random chemokinesis.

Step-by-Step Methodology:

• Cell Preparation: Culture MDA-MB-231 breast cancer cells to 70% confluence. Pre-treat with 10 µg/mL Mitomycin C for 2 hours.

• Harvesting: Trypsinize cells and resuspend in serum-free DMEM containing either vehicle (0.1% DMSO) or varying concentrations of NDEIC (0.1 µM to 5 µM).

• Seeding: Seed

  cells (in 200 µL serum-free media) into the upper chamber of a 24-well Transwell insert (8.0 µm pore size).

• Chemoattractant: Add 600 µL of DMEM supplemented with 10% FBS into the lower chamber.

• Incubation: Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Fixation & Staining: Carefully remove non-migrated cells from the upper surface of the membrane using a cotton swab. Fix the migrated cells on the lower surface with 4% paraformaldehyde for 15 minutes, then stain with 0.1% Crystal Violet for 20 minutes.

• Quantification: Image 5 random fields of view per insert under a bright-field microscope (20X) and count the migrated cells.

System Validation (Trustworthiness): Include a 'No FBS' lower chamber control. The migration in the 10% FBS well must be at least 5-fold higher than the 'No FBS' well to confirm that the assay is measuring directed chemotaxis. If the signal-to-background ratio falls below 5, the chemotactic gradient has failed, and the assay must be rejected.

References

• Li, H., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry.[Link]

• Der Pharma Chemica. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica Archive. [Link]

Technical Notes & Optimization

Technical Support Center: Purification of N,N-diethyl-1H-indazole-3-carboxamide

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals tasked with the isolation and purification of N,N-diethyl-1H-indazole-3-carboxamide .

The synthesis of this compound is typically achieved via the amide coupling of 1H-indazole-3-carboxylic acid with diethylamine, frequently utilizing EDC·HCl and HOBt as coupling reagents in a polar aprotic solvent such as DMF[1]. The unique regiochemistry of the indazole-3-carboxamide scaffold is a critical structural motif in medicinal chemistry, functioning as a key pharmacophore in calcium-release activated calcium (CRAC) channel blockers[2] and EP4 receptor antagonists[3]. Because biological assays require exceptionally high purity, isolating this compound demands a rigorous purification strategy to eliminate high-boiling solvents, unreacted secondary amines, and coupling byproducts[4].

Below, you will find a mechanistic troubleshooting guide, self-validating experimental protocols, and quantitative benchmarks to ensure the successful purification of your target API.

Workflow Visualization

Figure 1: Step-by-step purification workflow for N,N-diethyl-1H-indazole-3-carboxamide.

Troubleshooting Guides & FAQs

Q1: My crude NMR shows significant DMF contamination after rotary evaporation. How can I efficiently remove it without losing my product? A1: DMF is notoriously difficult to remove via standard evaporation due to its high boiling point (153 °C). During extraction with ethyl acetate (EtOAc), DMF readily partitions into the organic layer. Mechanistic Solution: Wash the organic layer with a 5% aqueous Lithium Chloride (LiCl) solution. The lithium ions coordinate with the oxygen of the DMF carbonyl, disrupting its hydrogen-bonding network and significantly increasing its partition coefficient into the aqueous phase. Three consecutive LiCl washes will remove >99% of residual DMF.

Q2: I am using EDC·HCl and HOBt for the amide coupling. How do I ensure complete removal of these reagents? A2: EDC·HCl and its corresponding urea byproduct are highly water-soluble and are generally removed during the initial aqueous quench. However, HOBt (pKa ~4.6) and unreacted 1H-indazole-3-carboxylic acid require specific pH modulation to be purged. Mechanistic Solution: Wash the organic layer with saturated aqueous NaHCO₃. The weakly basic conditions deprotonate HOBt and any residual carboxylic acid, converting them into water-soluble sodium salts. The neutral N,N-diethyl-1H-indazole-3-carboxamide remains safely in the organic layer.

Q3: How do I remove excess diethylamine without degrading or losing the indazole core? A3: Diethylamine is highly basic (pKa ~10.5) and must be neutralized. However, using a strong acid (like 1M HCl) can sometimes cause localized precipitation or side reactions. Mechanistic Solution: Utilize an acidic wash with 10% aqueous citric acid. The indazole ring is only weakly basic (pKa ~1.2); thus, the mild acidic conditions of citric acid will selectively protonate the diethylamine—rendering it water-soluble—without protonating the indazole core, preventing product loss to the aqueous phase.

Q4: What is the optimal solvent system for silica gel chromatography of this compound? A4: Indazole-3-carboxamides have a tendency to streak on unmodified silica due to strong hydrogen bonding interactions between the indazole N-H and the silanol groups on the stationary phase. Mechanistic Solution: A step gradient of 0–5% Methanol in Chloroform (CHCl₃) provides excellent resolution[1]. The slight polarity and protic nature of methanol competitively disrupt the hydrogen bonding between the target molecule and the silica, preventing tailing and ensuring sharp elution bands.

Quantitative Data Presentation

To help you track the efficiency of your purification, Table 1 summarizes the expected analytical metrics at each stage of the workflow.

Table 1: Representative Purification Metrics for N,N-diethyl-1H-indazole-3-carboxamide

Purification Phase	Target Impurities Removed	Product Purity (HPLC)	Step Recovery (%)
Crude Reaction Mixture	N/A	45.0 - 55.0%	N/A
Aqueous Quench & Extraction	DMF, EDC·HCl, Urea byproduct	65.0 - 70.0%	>95%
Mild Acid Wash (10% Citric Acid)	Excess Diethylamine	75.0 - 80.0%	>95%
Mild Base Wash (Sat. NaHCO₃)	HOBt, Unreacted Carboxylic Acid	85.0 - 90.0%	>90%
Silica Gel Chromatography	Structural isomers, oligomers	>98.5%	75 - 85%

Experimental Protocols

Protocol A: Liquid-Liquid Extraction and Workup

This protocol is a self-validating system: successful execution is confirmed by distinct phase separations and the absence of amine odors in the final organic layer.

• Aqueous Quench: Dilute the reaction mixture (e.g., 10 mmol scale in 15 mL DMF) with 75 mL of chilled deionized water. Stir vigorously for 10 minutes to precipitate the crude product and solubilize EDC·HCl.

• Extraction: Transfer the mixture to a separatory funnel. Extract with Ethyl Acetate (3 x 40 mL). Combine the organic layers.

• DMF Purge: Wash the combined organic layer with 5% aqueous LiCl (3 x 30 mL). Validation: The aqueous layer should slightly increase in volume as DMF is pulled from the organic phase.

• Amine Purge (Acid Wash): Wash the organic layer with 10% aqueous citric acid (2 x 25 mL) to remove excess diethylamine.

• Coupling Agent Purge (Base Wash): Wash the organic layer with saturated aqueous NaHCO₃ (2 x 25 mL). Validation: Vent the separatory funnel frequently, as CO₂ gas will evolve during the neutralization of residual acid.

• Drying: Wash with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude solid.

Protocol B: Silica Gel Column Chromatography

Utilize this protocol to achieve >98% purity suitable for biological or pharmacokinetic evaluations[5].

• Column Preparation: Pack a glass column with silica gel (230-400 mesh) using pure CHCl₃ as the slurry solvent. Ensure the silica bed is perfectly level.

• Sample Loading: Dissolve the crude N,N-diethyl-1H-indazole-3-carboxamide in a minimum volume of CHCl₃ (1-2 mL). Carefully load it directly onto the silica bed.

• Isocratic Wash: Begin elution with 100% CHCl₃ (2 column volumes) to elute highly non-polar impurities.

• Step Gradient Elution:

  • Elute with 1% MeOH in CHCl₃ (2 column volumes).

  • Elute with 2% MeOH in CHCl₃ (2 column volumes).

  • Elute with 5% MeOH in CHCl₃ (until product fully elutes)[1].

• Fraction Collection: Monitor fractions via TLC (UV active at 254 nm). The target compound typically exhibits an Rf of ~0.4 in 5% MeOH/CHCl₃. Combine product-containing fractions and concentrate in vacuo.

References

• [2] Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. PMC - NIH. URL:

• [1] Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. URL:

• [4] Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. PMC - NIH. URL:

• [3] Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. Journal of Medicinal Chemistry - ACS Publications. URL:

• [5] A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. MDPI. URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Side Product Formation in N,N-diethyl-1H-indazole-3-carboxamide Synthesis

Welcome to the technical support guide for the synthesis of N,N-diethyl-1H-indazole-3-carboxamide. This document provides in-depth troubleshooting advice and answers to frequently encountered questions, drawing from established synthetic protocols and field-proven insights. Our goal is to equip researchers, scientists, and drug development professionals with the knowledge to identify, mitigate, and resolve common issues related to side product formation during this synthesis.

The synthesis of N,N-diethyl-1H-indazole-3-carboxamide is conceptually a two-stage process: first, the formation of the 1H-indazole-3-carboxylic acid core, and second, the amide coupling with diethylamine. Each stage presents unique challenges and potential for impurity generation. This guide is structured to address these stages sequentially.

Overall Synthesis Workflow

Caption: High-level overview of the two primary stages in the synthesis.

Part 1: Troubleshooting the 1H-Indazole-3-Carboxylic Acid Synthesis

The integrity of your final product is critically dependent on the purity of the key intermediate, 1H-indazole-3-carboxylic acid. Side products formed at this stage can be difficult to remove later and may carry through to the final step.

Q1: My cyclization reaction using an o-aminophenylacetic acid derivative is giving low yields and multiple byproducts. What's going on?

A1: This is a common issue stemming from the diazotization-cyclization sequence.

• Plausible Cause: The primary challenge in synthesizing the indazole core from o-aminophenylacetic acid derivatives is controlling the diazotization reaction.[1] The diazonium salt intermediate is highly reactive and can decompose or participate in side reactions if not handled correctly. Harsh acidic conditions or elevated temperatures can lead to decarboxylation or the formation of phenolic impurities.

• Identification:

  • TLC/LC-MS: Compare your reaction mixture to a standard of the starting material and the desired product. Unexpected spots or mass peaks are indicative of side products. A mass peak corresponding to indazole (M-44) suggests decarboxylation.

• Troubleshooting & Preventative Measures:

  • Temperature Control: Maintain a low temperature (typically -5 to 5 °C) during the addition of nitrite to the acidic solution of the amine. This stabilizes the diazonium intermediate.

  • Acid Choice: The choice and concentration of acid are critical. While various acids can be used, the conditions must be optimized for your specific substrate.[1]

  • Reaction Time: Allow sufficient time for the cyclization to complete at a controlled temperature before workup. A patent describes methods where reaction times can range from 0.5 to 8 hours depending on the substrate and conditions.[1]

Q2: I'm observing a significant amount of an N-2 isomer alongside my desired N-1 substituted indazole during functionalization. How do I control this?

A2: Regioisomer formation is the most common challenge in N-functionalization of the indazole ring. [2]

• Plausible Cause: The indazole anion, formed upon deprotonation with a base, is a resonance-stabilized ambident nucleophile. Alkylation or acylation can occur at either the N-1 or N-2 position. The ratio of these isomers is highly dependent on reaction conditions.[2][3]

• Identification:

  • NMR Spectroscopy: This is the most powerful tool for differentiating N-1 and N-2 isomers. In the ¹H NMR, the chemical shifts of the indazole ring protons will differ. More definitively, 2D NMR techniques like HMBC are used. The protons of an alkyl group at the N-1 position will show a correlation to the C7a carbon, while protons on an N-2 alkyl group will correlate to the C3 carbon.[2]

• Troubleshooting & Preventative Measures:

  • Base and Solvent System: This is the most critical factor. Polar aprotic solvents like DMF often favor N-1 alkylation, while nonpolar solvents can sometimes favor the N-2 product. The choice of base (e.g., NaH, K₂CO₃, t-BuOK) also significantly influences the isomer ratio.[3]

  • Steric Hindrance: Bulky electrophiles or bulky substituents on the indazole ring can sterically direct substitution to the less hindered N-1 position.

  • Purification: If a mixture is unavoidable, the isomers can typically be separated by silica gel column chromatography.

Caption: Competing pathways for N-1 and N-2 isomer formation.

Part 2: Troubleshooting the Amide Coupling Step

The final step, coupling 1H-indazole-3-carboxylic acid with diethylamine, is prone to side reactions related to the activation of the carboxylic acid.

Q3: My reaction is sluggish, and after workup, I recover mostly unreacted 1H-indazole-3-carboxylic acid. How can I drive the reaction to completion?

A3: Incomplete amide coupling is typically an issue of insufficient activation or suboptimal reaction conditions.

• Plausible Cause: The carboxylic acid must be converted into a more reactive species (e.g., an active ester or an O-acylisourea) to react with the weakly nucleophilic diethylamine. If the coupling reagents are old, hydrated, or used in insufficient quantities, this activation will be inefficient.[2]

• Identification:

  • TLC/LC-MS: The presence of a large spot/peak corresponding to the starting carboxylic acid confirms an incomplete reaction. The target product will have a mass of (M+56) relative to the starting acid (where 56 is the mass of C₄H₈ from diethylamine minus H₂O).

• Troubleshooting & Preventative Measures:

  • Reagent Quality: Ensure all reagents, especially the coupling agents (e.g., EDC, HATU) and solvents (e.g., DMF), are anhydrous. Moisture will quench the activated intermediate and hydrolyze reagents.

  • Increase Reagent Equivalents: Use a slight excess (1.1-1.2 equivalents) of both the coupling reagent and diethylamine relative to the carboxylic acid.[2] A base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is typically added in 2-3 equivalents to neutralize the acid formed during the reaction and to deprotonate the amine salt if necessary.[4][5]

  • Switch Coupling Reagents: If a standard carbodiimide like EDC is ineffective, switch to a more potent uronium or phosphonium salt like HATU or PyBOP. These reagents are known to accelerate sluggish couplings.[2]

  • Temperature: While most couplings proceed at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes be beneficial, but must be monitored to prevent degradation.[2]

Q4: My final product is contaminated with a high-molecular-weight byproduct. LC-MS suggests it's related to my EDC coupling agent. What is this impurity?

A4: You are likely observing the formation of an N-acylurea byproduct.

• Plausible Cause: This is a classic side reaction when using carbodiimide coupling agents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). The O-acylisourea intermediate, which is formed by the reaction of the carboxylic acid with EDC, is highly reactive. If it does not react promptly with diethylamine, it can undergo an intramolecular acyl transfer to form a stable N-acylurea, which is difficult to remove.[2]

• Identification:

  • LC-MS: The N-acylurea byproduct will have a mass equal to the sum of your carboxylic acid and the EDC reagent, minus a molecule of water.

• Troubleshooting & Preventative Measures:

  • Add an Activator: The most effective way to prevent this is to include an additive like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt). These additives react with the O-acylisourea intermediate to form an active ester, which is less prone to rearrangement but still highly reactive towards the amine. The general procedure is to pre-activate the acid with EDC and HOBt for 15-30 minutes before adding the amine.[4][5][6]

  • Alternative Reagents: Use a coupling reagent that is not based on a carbodiimide structure, such as HATU or HBTU.

Caption: The competing reaction pathways leading to the desired amide versus the N-acylurea byproduct.

Part 3: Protocols and Data

Table 1: Comparison of Common Amide Coupling Reagents

Reagent System	Class	Advantages	Disadvantages
EDC / HOBt	Carbodiimide	Cost-effective, common, water-soluble byproducts.	Risk of N-acylurea formation, can be sluggish.
HATU / DIPEA	Uronium Salt	Very fast, high yielding, low racemization, effective for hindered substrates.[2]	More expensive, byproducts can be harder to remove.
PyBOP / DIPEA	Phosphonium Salt	Highly effective, similar to HATU.	Can be more expensive, generates phosphine oxide byproducts.
SOCl₂	Acid Chloride	Very reactive, inexpensive.	Harsh conditions, generates HCl which must be scavenged, not suitable for sensitive substrates.

Experimental Protocol: Synthesis of N,N-diethyl-1H-indazole-3-carboxamide via HATU Coupling

This protocol is provided as a best-practice example to minimize side product formation.

• Reagent Preparation:

  • In a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 1H-indazole-3-carboxylic acid (1.0 eq.) in anhydrous N,N-Dimethylformamide (DMF, approx. 0.1 M).

  • Add N,N-diisopropylethylamine (DIPEA, 2.5 eq.).

  • Add diethylamine (1.2 eq.).

• Activation and Coupling:

  • To the stirred solution from Step 1, add solid 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU, 1.1 eq.) portion-wise at room temperature. A slight exotherm may be observed.

  • Allow the reaction to stir at room temperature for 2-4 hours.

• Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Workup and Purification:

  • Once complete, pour the reaction mixture into a separatory funnel containing ethyl acetate and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the layers and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude residue can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure N,N-diethyl-1H-indazole-3-carboxamide.[4]

References

• Shi, F., & Larock, R. C. (2007). SYNTHESIS OF SUBSTITUTED INDAZOLES VIA [3+2] CYCLOADDITION OF BENZYNE AND DIAZO COMPOUNDS. Organic Syntheses, 84, 285. [Link]

• Google Patents. (2021).

• Yoshida, T., et al. (1996). A Practical Synthesis of 1H-Indazole-3-carboxylic Acid and Its Derivatives. HETEROCYCLES, 43(12), 2701. [Link]

• Narayana Swamy, G., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. [Link]

• Chem-Impex International. (n.d.). 1H-Indazole-3-carboxylic acid. [Link]

• Aute, M. (2024, October 22). What role does 1H-Indazole-3-carboxylic acid methyl ester play in organic synthesis?. Medium. [Link]

• Pujari, J. N., et al. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate. [Link]

• Guedes, G. P., et al. (2011). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 16(8), 6327–6348. [Link]

Sources

• 1. CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Solubility Issues with N,N-diethyl-1H-indazole-3-carboxamide

Welcome to the Advanced Assay Troubleshooting Center. As a Senior Application Scientist, I frequently consult with researchers facing erratic data, false negatives, or non-reproducible dose-response curves when working with highly lipophilic synthetic ligands.

Working with N,N-diethyl-1H-indazole-3-carboxamide presents a classic physicochemical challenge. This guide is designed to move you away from trial-and-error troubleshooting and toward a mechanistic, self-validating approach to assay preparation.

Part 1: Diagnostic Q&A – The Mechanistic "Why"

Q1: Why does N,N-diethyl-1H-indazole-3-carboxamide consistently crash out of my standard PBS assay buffer? A: The issue is rooted in the molecule's structural thermodynamics. The indazole-3-carboxamide scaffold is intrinsically lipophilic, with theoretical LogP values for related compounds ranging from 2.66 to over 5.5 1. The N,N-diethyl substitution on the amide nitrogen eliminates a critical hydrogen bond donor, further increasing the hydrophobic surface area. When transitioning from a 100% DMSO stock to an aqueous buffer, the sudden shift in the dielectric constant forces these planar, hydrophobic molecules to self-associate to minimize contact with water, leading to rapid precipitation or nano-aggregation.

Q2: Can I just lower the pH of my buffer to protonate the compound and force it into solution? A: No. While pH adjustment is a highly effective strategy for ionizable compounds [[2]](), it is mechanistically flawed here. The indazole ring nitrogen is a very weak base (pKa ~1-2), and the amide nitrogen is non-basic. Within any physiologically relevant assay window (pH 4.0–9.0), the molecule remains entirely neutral. Empirical data shows that adjusting the pH to extreme acidic levels (e.g., pH 1.4) fails to improve the solubility of unsubstituted indazoles, keeping them at <10 µM 3. Attempting to force solubility via extreme pH will likely denature your assay proteins before it solubilizes the ligand.

Q3: My solution looks completely clear after dilution. Does that mean it is fully dissolved? A: Not necessarily. Relying on visual inspection is a dangerous pitfall when working with lipophilic carboxamides. They frequently form stable nano-aggregates that do not scatter enough visible light to appear cloudy. However, these aggregates effectively sequester the active monomer away from your biological target, leading to false negatives in functional screens (such as calcium-influx assays) 4. You must implement a self-validating physical separation step to confirm true thermodynamic solubility.

Structural features of N,N-diethyl-1H-indazole-3-carboxamide driving poor aqueous solubility.

Part 2: Experimental Methodologies – The "How"

To overcome these limitations, we utilize a carrier-mediated solubilization strategy. Hydroxypropyl-β-cyclodextrin (HP-β-CD) provides a hydrophobic cavity that encapsulates the lipophilic indazole core, while its hydrophilic exterior maintains aqueous solubility without disrupting cell membranes.

Self-Validating Solubilization Protocol

This protocol ensures that the compound introduced to your assay is a true monomeric solution, eliminating artifactual data.

Step 1: Primary Stock Preparation Weigh out the N,N-diethyl-1H-indazole-3-carboxamide powder and dissolve it in 100% sterile, anhydrous DMSO to achieve a high-concentration stock (e.g., 10 mM) [[2]](). Vortex and sonicate for 5 minutes at 37°C to ensure complete disruption of the crystal lattice.

Step 2: Carrier Buffer Formulation Prepare a 20% (w/v) HP-β-CD solution in your target aqueous assay buffer (e.g., PBS, pH 7.4).

Step 3: Solvent Shift Dilution While vortexing the HP-β-CD buffer vigorously, add the DMSO stock dropwise to reach your target working concentration. Crucial: Ensure the final DMSO concentration remains ≤0.5% to prevent solvent-induced toxicity or assay interference 2.

Step 4: Equilibration Incubate the solution at room temperature for 1 hour with gentle orbital shaking. This thermodynamic equilibration allows the host-guest complexation between the indazole and the cyclodextrin to stabilize.

Step 5: Physical Validation (The Self-Validating Step) Centrifuge the sample at 14,000 x g for 15 minutes 2. This force is sufficient to pellet any nano-aggregates or micro-precipitates that have formed.

Step 6: Analytical Quantification Carefully aspirate the supernatant and quantify the dissolved compound via LC-MS/MS or HPLC-UV against a matrix-matched standard curve 3. If the measured concentration in the supernatant matches your nominal target concentration, your assay system is validated and ready for biological application.

Self-validating solubilization and verification workflow for lipophilic indazole carboxamides.

Part 3: Quantitative Data & Strategy Comparison

To assist in selecting the correct solubilization matrix for your specific assay, the following table summarizes the expected thermodynamic solubility limits of indazole-3-carboxamides under various conditions, synthesized from recent structure-activity relationship (SAR) and pharmacokinetic studies.

Solubilization Matrix	Expected Thermodynamic Solubility (µM)	Primary Solubilization Mechanism	Assay Interference Risk
Aqueous Buffer (pH 7.4)	< 10 µM 3	None (High risk of spontaneous aggregation)	Low
Buffer + pH 1.4 Adjustment	< 10 µM 3	Protonation (Ineffective due to lack of basic amines)	High (Denatures target proteins)
Buffer + 0.5% DMSO	10 - 25 µM	Slight dielectric shift	Low
Buffer + 20% HP-β-CD	> 100 µM	Host-guest cavity encapsulation	Low to Moderate (Watch for steric hindrance)
Tetrahydroindazole Analogs	> 400 µM 5	Structural disruption of molecular planarity	N/A (Requires analog synthesis)

Part 4: References

• A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market Source: MDPI URL:1

• How to resolve poor solubility of 7-Methyl-1H-indazole-3-carboxamide in aqueous buffers Source: Benchchem URL:2

• Introducing nitrogen atoms to amidoalkylindoles: potent and selective cannabinoid type 2 receptor agonists with improved aqueous solubility Source: NIH URL:3

• Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers Source: NIH / PMC URL:4

• Development of Tetrahydroindazole‐Based Potent and Selective Sigma‐2 Receptor Ligands Source: SciSpace URL:5

Sources

• 1. A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Introducing nitrogen atoms to amidoalkylindoles: potent and selective cannabinoid type 2 receptor agonists with improved aqueous solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Technical Support Center: Optimizing Indazole-3-Carboxamide Synthesis

From the desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of indazole-3-carboxamides. This scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] However, its synthesis is not without challenges, from controlling regioselectivity to ensuring efficient amide bond formation.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the causality behind experimental choices, providing you with the in-depth knowledge needed to troubleshoot and optimize your reactions effectively.

Core Synthetic Strategies: An Overview

The construction of indazole-3-carboxamides typically involves two key phases: the formation of the indazole-3-carboxylic acid core and the subsequent amide coupling.

• Indazole Core Synthesis : Common routes to the indazole-3-carboxylic acid intermediate often start from precursors like isatins or 2-nitrophenylacetic acid derivatives.[2][3] The cyclization strategy is critical and can involve diazotization followed by reduction and cyclization.[3][4] A notable "diazonium-free" route involves a Friedel-Crafts reaction of an intermediate derived from phenylhydrazine and benzaldehyde, offering a potentially safer and more scalable option.[3]

• Amide Bond Formation : This is a standard but crucial step where the indazole-3-carboxylic acid is coupled with a desired amine. The success of this step hinges on the appropriate selection of coupling reagents and reaction conditions to activate the carboxylic acid without promoting side reactions.[5][6]

Troubleshooting Guide & Optimization

This section addresses specific issues encountered during synthesis in a practical question-and-answer format.

Question 1: My indazole ring-forming reaction is low-yielding and produces multiple side products. What are the likely causes and solutions?

Answer: Low yields during indazole core synthesis often stem from incomplete cyclization or the formation of impurities like hydrazones and dimers.[1][7][8]

Causality & Troubleshooting Steps:

• Incomplete Cyclization : The energy barrier for the final ring-closure might not be met.

  • Solution 1: Optimize Temperature. While high temperatures can promote side reactions, a carefully optimized increase in heat can drive the cyclization to completion.[7][8] Monitor the reaction by TLC or LC-MS to find the optimal balance. For instance, some cyclizations proceed well at 65 °C, while others may require reflux conditions.[9]

  • Solution 2: Catalyst Choice. For intramolecular Ullmann-type reactions, the choice of copper catalyst is critical. If you observe many side products, ensure your catalyst is active and consider screening alternatives.[9] For acid-catalyzed cyclizations, ensure a sufficient amount of a suitable acid (e.g., acetic acid, p-TsOH) is present.[1][2]

• Persistent Hydrazone Impurity : The hydrazone intermediate is stable and fails to cyclize.[8]

  • Solution: Adjust pH and Reaction Time. The rate of cyclization can be pH-dependent. The addition of an acid or base catalyst can significantly improve the conversion of the hydrazone intermediate.[8] Also, ensure the reaction is running long enough for the cyclization to complete.

• Dimer Formation : Intermolecular reactions may be competing with the desired intramolecular cyclization.

  • Solution: High Dilution. Running the reaction at a lower concentration can disfavor bimolecular side reactions and promote the desired intramolecular ring closure.

Question 2: My amide coupling reaction is sluggish, or the yield is poor. How can I improve it?

Answer: A sluggish or incomplete amide coupling reaction is a frequent issue, typically pointing to inadequate carboxylic acid activation, poor nucleophilicity of the amine, or reagent degradation.[7]

Causality & Troubleshooting Steps:

• Insufficient Carboxylic Acid Activation : The chosen coupling reagent may not be potent enough for your specific substrate.

  • Solution 1: Switch Coupling Reagents. Carbodiimides like EDC are common but can be less effective for challenging couplings.[10] Switching to a more powerful uronium or phosphonium salt reagent, such as HATU or PyBOP, can dramatically increase the reaction rate and yield.[7]

  • Solution 2: Additive Inclusion. Reagents like HOBt or HOAt are often used alongside coupling agents. They act as "activated ester" intermediates, which can improve yields and suppress side reactions like racemization.[5][6]

• Reagent Quality and Stoichiometry : Moisture can deactivate coupling reagents, and incorrect stoichiometry can leave starting materials unreacted.

  • Solution 1: Ensure Anhydrous Conditions. Use anhydrous solvents (e.g., dry DMF or DCM) and ensure your reagents are fresh and have been stored properly.[7]

  • Solution 2: Optimize Stoichiometry. A slight excess (1.1–1.2 equivalents) of the coupling reagent and the amine relative to the carboxylic acid can help drive the reaction to completion.[7] A common protocol uses 1.2 equivalents of both EDC and HOBT.[5][6]

• Low Reaction Temperature : The activation energy for the reaction may not be met at room temperature.

  • Solution: Gentle Heating. Cautiously increasing the temperature to 40–50 °C can often accelerate a slow reaction. However, monitor for potential degradation of starting materials or products.[7]

Data Presentation: Comparison of Amide Coupling Reagents

Coupling Reagent	Additive	Typical Solvent	Relative Reactivity	Common Byproduct
EDC	HOBt	DMF, DCM	Moderate	Soluble Urea
DCC	HOBt	DCM, THF	Moderate	Insoluble Urea (DCU)
HATU	-	DMF, NMP	High	Tetramethylurea
PyBOP	DIPEA	DMF, NMP	High	HMPA (carcinogen)

This table provides a general guide; optimal conditions are substrate-dependent.

Question 3: I am synthesizing an N-alkylated indazole-3-carboxamide and obtaining a mixture of N-1 and N-2 regioisomers. How can I control the selectivity?

Answer: The formation of N-1 and N-2 regioisomers is the most common challenge in the synthesis of N-substituted indazoles.[7] The outcome is a delicate balance of thermodynamics, sterics, and the specific base/solvent system used.[11]

Causality & Troubleshooting Steps:

• Thermodynamic vs. Kinetic Control : The N-1 substituted product is often the thermodynamically more stable isomer, while the N-2 can be the kinetic product under certain conditions.

  • Solution for N-1 Selectivity (Thermodynamic Product): Use a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent like THF or DMF.[8][11] The sodium cation is thought to chelate with the N-2 nitrogen and the C-3 carbonyl, sterically blocking the approach of the alkylating agent at the N-2 position.[11]

  • Solution for N-2 Selectivity (Kinetic Product): Phase-transfer catalysis (PTC) conditions (e.g., K₂CO₃, TBAI in acetonitrile) or Mitsunobu conditions can favor the formation of the N-2 isomer.[11]

• Substituent Effects : The electronic and steric nature of the substituent at the C-3 position significantly directs the alkylation.

  • Insight: Indazoles with electron-withdrawing groups like carboxamides or esters at the C-3 position have been shown to yield >99% N-1 regioselectivity when using NaH in THF.[11] This provides a powerful intrinsic control element.

Visualization of Regioselectivity Control

Caption: Logical workflow for controlling N-alkylation regioselectivity.

Experimental Protocols

Protocol 1: Synthesis of 1H-Indazole-3-carboxylic acid from Isatin

This protocol is adapted from established methods involving the ring-opening of isatin followed by diazotization and cyclization.[3]

• Ring Opening: To a solution of isatin (1.0 eq) in 10% aqueous NaOH, stir at 50 °C until a clear solution is obtained. Cool the reaction to 0 °C.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq). Add this mixture dropwise to a stirred solution of 2 M HCl at 0 °C. Maintain the temperature below 5 °C. Stir for 1 hour.

• Reduction & Cyclization: Slowly add a solution of tin(II) chloride (3.0 eq) in concentrated HCl. A precipitate will form. Allow the reaction to warm to room temperature and then heat to 60-70 °C for 2-3 hours until cyclization is complete (monitor by TLC).

• Workup: Cool the mixture, filter the solid, and wash thoroughly with water. The crude solid can be recrystallized from an appropriate solvent system (e.g., DMF/water or acetic acid) to yield pure 1H-indazole-3-carboxylic acid.[3]

Protocol 2: General Procedure for Amide Coupling using EDC/HOBt

This is a robust, general-purpose protocol for the synthesis of indazole-3-carboxamides.[5][6]

• Activation: To a solution of 1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous DMF (0.1-0.2 M), add HOBt (1.2 eq) and EDC·HCl (1.2 eq). Stir the mixture at room temperature for 15-20 minutes.

• Amine Addition: Add the desired amine (1.0-1.1 eq) to the reaction mixture, followed by a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (3.0 eq).

• Reaction: Stir the reaction at room temperature for 4-6 hours, or until completion as monitored by TLC or LC-MS.

• Workup: Quench the reaction by pouring it into ice water. Extract the product with a suitable organic solvent (e.g., ethyl acetate or 10% methanol in chloroform).[6]

• Purification: Wash the combined organic layers with 10% NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄.[6] After solvent removal under reduced pressure, purify the crude product by column chromatography or recrystallization.

Visualization of a Typical Synthesis Workflow

Caption: Standard experimental workflow for indazole-3-carboxamide synthesis.

Frequently Asked Questions (FAQs)

Q: Can I use other coupling reagents besides EDC? A: Absolutely. For amines that are poor nucleophiles or for sterically hindered substrates, more potent reagents like HATU, HBTU, or PyBOP are excellent alternatives and can significantly improve yields and reaction times.[7]

Q: My final product is difficult to purify from the urea byproduct of DCC. What should I do? A: The dicyclohexylurea (DCU) byproduct from DCC is notoriously insoluble. One solution is to use EDC, as its corresponding urea byproduct is water-soluble and easily removed during aqueous workup.[10] Alternatively, you can filter the reaction mixture through a pad of celite to remove the precipitated DCU before workup.

Q: What are the best analytical methods to confirm the structure of my N-1 vs. N-2 isomers? A: 1D and 2D NMR spectroscopy are the most powerful tools. Specifically, a Heteronuclear Multiple Bond Correlation (HMBC) experiment can show a correlation from the N-1 alkyl protons to the C7a carbon of the indazole ring, while N-2 alkyl protons will correlate to the C3 carbon.[7] HPLC can also often separate the isomers, which will typically have distinct UV spectra.[8]

Q: Are there any safety concerns with the synthesis of the indazole core? A: Yes. Traditional methods involving diazotization can generate unstable diazonium salt intermediates.[3] These reactions should be performed at low temperatures with careful control of addition rates. Newer, "diazonium-free" routes have been developed to be safer and more easily scalable.[3] Always consult safety data sheets (SDS) for all reagents and perform a thorough risk assessment before beginning any experiment.

References

• Methods for the preparation of indazole-3-carboxylic acid and n-(s). (n.d.). Google Patents.
• Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. (n.d.). Google Patents.

• Pujari, J. N., et al. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. Available from [Link]

• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. Available from [Link]

• Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. (2023). ACS Publications. Retrieved March 8, 2026, from [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. (n.d.). RSC Publishing. Retrieved March 8, 2026, from [Link]

• Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. (1996). HETEROCYCLES, 43(12), 2701. Retrieved March 8, 2026, from [Link]

• Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. (2023). Journal of Medicinal Chemistry. Retrieved March 8, 2026, from [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. (n.d.). RSC Publishing. Retrieved March 8, 2026, from [Link]

• Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles. (n.d.). National Center for Biotechnology Information. Retrieved March 8, 2026, from [Link]

• Davis–Beirut reaction. (n.d.). In Wikipedia. Retrieved March 8, 2026, from [Link]

• Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. (n.d.). eScholarship.org. Retrieved March 8, 2026, from [Link]

• Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. (2023). National Center for Biotechnology Information. Retrieved March 8, 2026, from [Link]

• The Davis-Beirut Reaction: N-1, N-2-Disubstituted-1H-Indazolones via 1,6-Electrophilic Addition to 3-Alkoxy-2H-Indazoles. (2025). ResearchGate. Retrieved March 8, 2026, from [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.). HepatoChem. Retrieved March 8, 2026, from [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). ResearchGate. Retrieved March 8, 2026, from [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. (2025). Chemistry Steps. Retrieved March 8, 2026, from [Link]

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. US20110172428A1 - Methods for the preparation of indazole-3-carboxylic acid and n-(s)-1-azabicyclo[2.2.2]oct-3-yl-1h-indazole-3-carboxamide hydrochloride salt - Google Patents [patents.google.com]
• 4. CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting guide for N-alkylation of indazoles

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling with the regioselective N-alkylation of indazoles. Because the indazole core contains two adjacent nucleophilic nitrogen atoms (N1 and N2), direct alkylation often yields frustrating, difficult-to-separate mixtures.

This guide is designed to move beyond basic recipes. By understanding the thermodynamic and kinetic causality behind indazole tautomerism, you can logically control your reaction pathways and build self-validating experimental protocols.

The Mechanistic Root of Regioselectivity

To troubleshoot indazole alkylation, we must first understand the ground state of the molecule. Indazoles exhibit annular tautomerism, existing in an equilibrium between the 1H-indazole and 2H-indazole forms.

According to quantum mechanical (QM) analyses by1[1], the 1H-indazole tautomer is energetically more stable than the 2H-form by approximately 4.46 kcal/mol.

• Thermodynamic Pathway (N1): Under basic conditions, deprotonation forms an indazolide anion. Because N1 is generally less sterically hindered and yields a more stable aromatic system, thermodynamic equilibration favors N1-alkylation[2].

• Kinetic Pathway (N2): Under neutral or acidic conditions, the proton remains on N1. This leaves the N2 lone pair exposed for direct nucleophilic attack. While the transition state for N1 attack from the 2H-tautomer is lower, the total energy barrier (including the 4.46 kcal/mol cost to tautomerize) makes the N2 attack kinetically favored by 3.35 kcal/mol[1].

Energy landscape of indazole N-alkylation showing kinetic (N2) vs thermodynamic (N1) pathways.

Condition Matrix & Quantitative Selectivity Data

Use this data matrix to benchmark your expected outcomes based on the reagents you select.

Reaction System	Reagents & Solvents	Mechanistic Control	Major Regioisomer	Typical Selectivity
Standard Basic	NaH, THF, R-X	Thermodynamic	N1-Alkyl	>90% N1 (Substrate dependent)[3]
Mild Basic	K₂CO₃ or Cs₂CO₃, DMF, R-X	Mixed	Mixture	1:1 to 3:1 (N1:N2)[2]
Acid-Catalyzed	TfOH, Trichloroacetimidate, DCM	Kinetic	N2-Alkyl	>95% N2[1]
Diazo Alkylation	TfOH, Diazo compound, DCM	Kinetic	N2-Alkyl	Up to 100% N2[4]
Sterically Hindered	NaH, THF, R-X (on C7-NO₂ indazole)	Steric / Electronic	N2-Alkyl	≥96% N2[5]

Troubleshooting FAQs

Q1: Why am I obtaining an inseparable 1:1 mixture of N1 and N2 alkylated products? Causality: You are likely using a mild base (e.g., K₂CO₃) in a polar aprotic solvent (e.g., DMF)[2]. Under these conditions, the indazole is incompletely deprotonated, leading to a clash between kinetic attack (favoring N2) and thermodynamic equilibration (favoring N1). Solution: For strict N1 selectivity, switch to sodium hydride (NaH) in anhydrous THF[3]. NaH ensures complete formation of the indazolide anion, allowing the system to equilibrate fully to the thermodynamically more stable N1-alkylated product[2].

Q2: I need the N2-alkylated isomer for my SAR study. How can I reverse the natural N1 selectivity? Causality: Basic conditions inherently favor N1 due to thermodynamic stability. To target N2, you must bypass the indazolide anion entirely. Solution: Utilize an acid-catalyzed kinetic approach. Reacting 1H-indazole with alkyl 2,2,2-trichloroacetimidates or diazo compounds in the presence of catalytic trifluoromethanesulfonic acid (TfOH) completely alters the pathway[3],[4]. The acidic conditions activate the electrophile, allowing the exposed N2 lone pair of the ground-state 1H-indazole to attack directly[1].

Q3: I am using NaH/THF, but my 7-nitroindazole substrate is exclusively alkylating at N2. Is my protocol flawed? Causality: No, your protocol is functioning correctly for that specific substrate. Regiochemistry is highly sensitive to substituents. Electron-withdrawing or bulky groups at the C7 position (like -NO₂ or -CO₂Me) introduce severe steric hindrance and electronic repulsion at the adjacent N1 position[5]. Solution: This directing effect overrides the standard thermodynamic preference, forcing the electrophile to the N2 position[5]. If N1 alkylation of a C7-substituted indazole is mandatory, you must synthesize the indazole core de novo with the alkyl group already in place.

Q4: How can I definitively assign the N1 vs. N2 structures of my isolated isomers without X-ray crystallography? Causality: ¹H NMR can be ambiguous due to overlapping aromatic signals, but ¹³C NMR provides a highly reliable diagnostic tool based on the electronic environment of the pyrazole ring. Solution: Analyze the ¹³C NMR chemical shift of the C3 carbon. According to established experimental and theoretical studies (e.g., Claramunt et al.), the C3 carbon of an N1-alkylated indazole typically resonates around 123 ppm , whereas the C3 carbon of an N2-alkylated indazole shifts significantly downfield to approximately 135 ppm [6].

Validated Experimental Protocols

Decision matrix for selecting N1 vs N2 regioselective alkylation workflows.

Protocol A: Thermodynamically Controlled N1-Alkylation

Self-Validating Mechanism: Complete deprotonation is visually confirmed by the cessation of hydrogen gas evolution, ensuring the reaction proceeds entirely via the thermodynamic indazolide anion[7].

• Preparation: In an oven-dried flask under an inert atmosphere (N₂/Ar), dissolve the substituted 1H-indazole (1.0 equiv) in anhydrous THF to create a 0.1 M solution[3].

• Deprotonation: Cool the solution to 0 °C. Portion-wise, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)[3]. Stir for 30 minutes at room temperature. Validation Check: Wait until H₂ bubbling completely ceases.

• Alkylation: Cool the mixture back to 0 °C and add the alkylating agent (e.g., alkyl bromide or 8[8], 1.1 equiv) dropwise[7].

• Equilibration: Warm to room temperature or heat to 50 °C. Monitor via LC-MS until the starting material is consumed (typically 2-4 hours)[8],[7].

• Workup & Purification: Quench carefully with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash organics with brine, dry over anhydrous Na₂SO₄, and concentrate[8]. Purify via silica gel chromatography. Validation Check: On normal-phase TLC, the N1-isomer will almost always elute faster (higher Rf) than the trace N2-isomer due to a lower overall dipole moment.

Protocol B: Kinetically Controlled N2-Alkylation (Acid-Catalyzed)

Self-Validating Mechanism: The use of a non-nucleophilic Brønsted acid (TfOH) activates the electrophile without deprotonating the indazole, locking the reaction into the kinetic pathway and preventing thermodynamic equilibration[4].

• Preparation: Dissolve the 1H-indazole (1.0 equiv) and the alkyl 2,2,2-trichloroacetimidate (1.2 equiv) or diazo compound in anhydrous Dichloromethane (DCM) under an inert atmosphere[3].

• Catalyst Addition: Cool the reaction mixture to 0 °C. Add Trifluoromethanesulfonic acid (TfOH, 0.1-0.2 equiv) dropwise[3].

• Reaction: Stir the mixture at room temperature. The acidic conditions activate the electrophile, which is rapidly intercepted by the available N2 lone pair of the ground-state 1H-indazole[1]. Monitor by TLC/LC-MS.

• Workup: Quench with saturated aqueous NaHCO₃ to neutralize the acid catalyst and halt the reaction. Extract with DCM, dry over Na₂SO₄, and concentrate.

• Purification: Purify directly by flash column chromatography to isolate the N2-alkylated product[3],[7].

References

1.[1] Mechanism of a Highly Selective N2 Alkylation of Indazole, WuXi Biology. 1 2.[8] Application Notes and Protocols: Propyl Tosylate in Pharmaceutical Intermediate Synthesis, Benchchem. 8 3.[3] Technical Support Center: Regioselectivity in Indazole N-Alkylation, Benchchem.3 4.[5] 7-Amino-1H-indazol-3(2H)-one | 89792-10-9, Benchchem. 5 5.[7] Technical Support Center: Regioselective Alkylation of Indazoles, Benchchem. 7 6.[6] 3-bromo-4-fluoro-6-methoxy-2H-indazole | 887569-15-5, Benchchem. 6 7.[2] Application Notes and Protocols for N-1 and N-2 Alkylation of Indazoles, Benchchem. 2 8.[4] Metal-Free, Regiodivergent N-Alkylation of 1H-Indazoles Enabled by Brønsted Acid Catalysis, ResearchGate. 4

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 7-Amino-1H-indazol-3(2H)-one | 89792-10-9 | Benchchem [benchchem.com]
• 6. 3-bromo-4-fluoro-6-methoxy-2H-indazole | 887569-15-5 | Benchchem [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Stability &amp; Handling of N,N-Diethyl-1H-indazole-3-carboxamide in Solution

Overview

Welcome to the Technical Support Center. As Senior Application Scientists, we frequently encounter researchers struggling with the analytical quantification and formulation stability of indazole-3-carboxamide derivatives. N,N-diethyl-1H-indazole-3-carboxamide is highly susceptible to solvent-mediated and surface-catalyzed degradation, particularly during gas chromatography-mass spectrometry (GC-MS) workflows and long-term storage in protic solvents.

This guide provides field-proven, self-validating protocols to ensure the scientific integrity of your assays, preventing costly artifacts and ensuring accurate quantification.

Core Mechanisms of Degradation (The Causality)

Understanding why your compound degrades is the first step to preventing it. The indazole-3-carboxamide scaffold is vulnerable to two primary degradation pathways in solution:

• Thermolytic Transesterification: When dissolved in protic solvents (such as methanol) and subjected to high temperatures (e.g., a 250°C GC injection port), the amide bond undergoes nucleophilic attack. This reaction is heavily catalyzed by active silanol (-SiOH) groups present on the glass wool of GC liners or poorly deactivated storage vials. The silanol groups form hydrogen bonds with the amide carbonyl, increasing its electrophilicity and allowing methanol to cleave the N,N-diethylamine group, forming a methyl 1H-indazole-3-carboxylate artifact [1][1].

• Thermal Cleavage & Hydrolysis: Even in the absence of protic solvents, extreme thermal stress or unbuffered aqueous solutions at extreme pH can lead to the direct cleavage of the amide bond, yielding indazole-3-carboxylic acid and diethylamine [2][2].

Quantitative Impact of Solvent and Protectants

The choice of solvent and the use of Analyte Protectants (APs) drastically alter the recovery of the intact analyte. Below is a summary of expected recoveries based on standard thermolytic degradation profiles.

Solvent System	Additive (Analyte Protectant)	Injection Port Temp (°C)	Primary Artifact Formed	Intact Analyte Recovery (%)
Methanol (100%)	None	250	Methyl 1H-indazole-3-carboxylate	< 40%
Methanol (100%)	None	280	Methyl 1H-indazole-3-carboxylate	< 15%
Acetonitrile (100%)	None	250	Indazole-3-carboxylic acid	> 85%
Methanol	0.5% D-Sorbitol	250	None detected	> 98%

Data demonstrates that the addition of 0.5% sorbitol to methanol increases sensitivity and prevents esterification by masking active silanol sites[1].

Self-Validating Protocol: Preparation of Stabilized Solutions

To guarantee the integrity of N,N-diethyl-1H-indazole-3-carboxamide during LC-MS or GC-MS analysis, implement the following step-by-step methodology. This protocol includes a built-in validation step to ensure your system is inert.

Step 1: Primary Stock Preparation (Storage)

• Action: Dissolve 1.0 mg of the solid standard in 1.0 mL of anhydrous, LC-MS grade Acetonitrile.

• Causality: Acetonitrile is an aprotic solvent. It lacks the nucleophilic hydroxyl group required for transesterification, ensuring the amide remains completely stable during long-term storage at -20°C.

Step 2: Analyte Protectant Formulation

• Action: Prepare a diluent solution of 0.5% (w/v) D-sorbitol in LC-MS grade Methanol.

• Causality: Sorbitol contains multiple hydroxyl groups that act as sacrificial hydrogen-bonding agents. They preferentially bind to the active silanol sites on glassware, passivating the surface and protecting the target analyte from catalytic degradation[1].

Step 3: Working Solution Dilution

• Action: Dilute the primary acetonitrile stock into the 0.5% sorbitol/methanol diluent to reach your target working concentration (e.g., 100 ng/mL).

Step 4: System Self-Validation (The Control Blank)

• Action: Before running your samples, inject a "Validation Blank" containing only the 0.5% sorbitol/methanol solution, followed immediately by a standard injection.

• Validation Criteria: Extract the ion chromatogram (EIC) for the expected mass of the methyl ester artifact (methyl 1H-indazole-3-carboxylate). If the artifact peak area is <1% of the intact N,N-diethyl-1H-indazole-3-carboxamide peak area, your system is successfully passivated and validated for quantitative analysis.

Logical Workflow Visualization

Workflow for preventing solvent-mediated thermal degradation during GC-MS analysis.

Frequently Asked Questions (Troubleshooting)

Q: I am observing a large peak with a mass corresponding to a methyl ester instead of my N,N-diethyl amide. Is my standard impure? A: Not necessarily. This is a classic analytical artifact. When using methanol as an injection solvent without an analyte protectant, the high heat of the GC injection port combined with silanol groups on the glass wool catalyzes the transesterification of your amide into a methyl ester [1][1]. Implement the 0.5% sorbitol protocol outlined above to resolve this immediately.

Q: Does N,N-diethyl-1H-indazole-3-carboxamide degrade in aqueous buffers during in vitro assays? A: Amides are generally stable in neutral aqueous solutions at physiological temperatures (37°C). However, extreme pH (<3 or >10) will catalyze hydrolysis, cleaving the molecule into indazole-3-carboxylic acid and diethylamine [2][2]. Always prepare your aqueous working solutions fresh from an aprotic stock (like DMSO or Acetonitrile) and maintain a strict pH of 7.4 using a robust buffer (e.g., PBS or HEPES).

Q: How should I store the bulk powder and stock solutions to maximize half-life? A: Store the lyophilized solid at -20°C in a desiccator. For stock solutions, use anhydrous Acetonitrile or DMSO. Aliquot the solution into single-use, silanized amber glass vials, purge the headspace with argon or nitrogen to prevent oxidative degradation, and store at -80°C. Strictly avoid repeated freeze-thaw cycles, as condensation introduces water that can initiate slow hydrolysis over time.

References

• Title: Synthetic Cannabinoids Degradation Studied Using GC–MS Source: LCGC International URL: [Link]

• Title: The biological effects and thermal degradation of NPB-22, a synthetic cannabinoid Source: PMC (National Institutes of Health) URL: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. The biological effects and thermal degradation of NPB-22, a synthetic cannabinoid - PMC [pmc.ncbi.nlm.nih.gov]

enhancing the stability of N,N-diethyl-1H-indazole-3-carboxamide for long-term storage

Introduction

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on enhancing the long-term storage stability of N,N-diethyl-1H-indazole-3-carboxamide. As with many complex organic molecules, maintaining the purity and integrity of this compound over time is critical for reproducible experimental results and the development of safe and effective pharmaceutical products. This document outlines common stability challenges, provides validated troubleshooting protocols, and answers frequently asked questions based on established principles of chemical stability and degradation.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the storage and handling of N,N-diethyl-1H-indazole-3-carboxamide.

Q1: We observed a significant decrease in the purity of our N,N-diethyl-1H-indazole-3-carboxamide reference standard after six months of storage at 4°C. What are the likely causes?

A1: A decrease in purity, even at refrigerated temperatures, points to several potential degradation pathways. The primary suspects are hydrolysis, oxidation, and photodegradation. The indazole ring and the carboxamide group are susceptible to these reactions.

• Hydrolysis: The amide bond in N,N-diethyl-1H-indazole-3-carboxamide can be susceptible to hydrolysis, especially in the presence of moisture, which can be introduced from atmospheric humidity if the container is not properly sealed. This reaction would yield 1H-indazole-3-carboxylic acid and diethylamine.

• Oxidation: The indazole ring system can be prone to oxidation, particularly if exposed to air (oxygen) over long periods. This can lead to the formation of N-oxides or other oxidative degradation products. The rate of oxidation can be accelerated by the presence of trace metal impurities.

• Photodegradation: Although storage at 4°C implies darkness, repeated opening of the storage container in a lighted environment can expose the compound to enough light to initiate photochemical degradation. Many heterocyclic compounds are known to be light-sensitive.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound is stored in a tightly sealed, amber glass vial to protect it from moisture and light.

• Inert Atmosphere: For long-term storage, consider purging the vial with an inert gas like argon or nitrogen before sealing to displace oxygen.

• Dessicant Use: Store the vial inside a desiccator containing a suitable desiccant (e.g., silica gel) to minimize moisture exposure.

Q2: What are the ideal long-term storage conditions for N,N-diethyl-1H-indazole-3-carboxamide to ensure maximum stability?

A2: For optimal long-term stability (greater than one year), the following conditions are recommended based on best practices for analogous pharmaceutical compounds:

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of all chemical degradation reactions significantly.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidative degradation by displacing oxygen.
Light Exposure	Complete Darkness	Stored in amber vials within a light-proof container to prevent photodegradation.
Moisture	Anhydrous	Stored with a desiccant and in a tightly sealed container to prevent hydrolysis.
pH (in solution)	Neutral (approx. 7.0)	Avoids acid or base-catalyzed hydrolysis of the amide bond if stored in solution.

Q3: We need to prepare a stock solution of N,N-diethyl-1H-indazole-3-carboxamide for our assays. Which solvent is best, and how should the solution be stored?

A3: The choice of solvent is critical for stability.

• Recommended Solvents: Anhydrous aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are generally preferred for preparing stock solutions. These solvents are less likely to participate in degradation reactions compared to protic solvents like alcohols.

• Solvents to Avoid for Long-Term Storage: Protic solvents, especially methanol and ethanol, should be avoided for long-term storage as they can participate in solvolysis reactions with the carboxamide group over time. Aqueous buffers should only be used for preparing working solutions immediately before use, as water will promote hydrolysis.

Stock Solution Storage Protocol:

• Use anhydrous grade DMSO or DMF.

• Prepare the solution under an inert atmosphere if possible.

• Divide the stock solution into small, single-use aliquots to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C for maximum long-term stability.

Q4: How can we confirm the stability of our stored N,N-diethyl-1H-indazole-3-carboxamide?

A4: A routine stability testing program is essential. The most common and effective method is High-Performance Liquid Chromatography (HPLC) coupled with a UV detector.

• Methodology: A reverse-phase HPLC method can be developed to separate the parent compound from its potential degradation products.

• Detection: Purity is assessed by comparing the peak area of the main compound to the total area of all peaks in the chromatogram.

• Frequency: For ongoing studies, it is advisable to re-test the purity of the reference standard every 6-12 months, or more frequently if it is stored under less than ideal conditions.

Part 2: Protocols and Workflows

Protocol 1: Long-Term Storage Preparation of Solid N,N-diethyl-1H-indazole-3-carboxamide

This protocol details the best practice for preparing the solid compound for storage exceeding 12 months.

Materials:

• N,N-diethyl-1H-indazole-3-carboxamide (solid)

• Amber glass vials with PTFE-lined screw caps

• Source of dry Argon or Nitrogen gas with tubing

• Vacuum desiccator with fresh desiccant (e.g., Drierite® or silica gel)

• -20°C or -80°C freezer

Procedure:

• Aliquot: Weigh the desired amount of solid compound into a pre-labeled amber glass vial. It is best to create several smaller aliquots rather than one large one to avoid repeatedly exposing the entire batch to the environment.

• Dry: Place the open vial inside a vacuum desiccator for at least 4 hours to remove any residual moisture.

• Inerting: Remove the vial from the desiccator and immediately purge the headspace with a gentle stream of dry argon or nitrogen for approximately 30-60 seconds.

• Seal: Tightly seal the vial with the PTFE-lined cap while maintaining the inert atmosphere.

• Store: Place the sealed vial in a secondary container and store it at -20°C or -80°C.

Workflow for Stability Assessment

The following diagram illustrates the decision-making process for assessing the stability of a stored sample.

Caption: Workflow for routine stability testing of N,N-diethyl-1H-indazole-3-carboxamide.

Potential Degradation Pathways

This diagram illustrates the primary chemical reactions that can lead to the degradation of N,N-diethyl-1H-indazole-3-carboxamide.

Caption: Major degradation pathways for N,N-diethyl-1H-indazole-3-carboxamide.

Part 3: References

• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2).[Link]

• Waterman, K. C., & Adami, R. C. (2005). Accelerated Aging: Prediction of Chemical Stability of Pharmaceuticals. International Journal of Pharmaceutics, 293(1-2), 101–125. [Link]

Technical Support Center: Regioisomer Formation in Indazole Synthesis

Welcome to the technical support center for indazole synthesis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the regioselective synthesis of indazoles. Direct alkylation of indazoles can often lead to a mixture of N1 and N2 substituted products, posing a significant challenge for chemists.[1] The regiochemical outcome is influenced by a delicate interplay of steric and electronic factors, as well as reaction conditions.[1][2] This guide addresses common issues encountered during the N-alkylation of indazoles and provides strategies to achieve the desired regioselectivity.

Frequently Asked Questions (FAQs)

Q1: I am getting a mixture of N1 and N2 isomers. How can I improve the selectivity for the N1-alkylated product?

A: Achieving high N1 selectivity often involves optimizing the reaction conditions to favor the thermodynamically more stable 1H-indazole tautomer.[1][2] Here are several factors to consider:

• Choice of Base and Solvent: This is one of the most critical factors. The combination of sodium hydride (NaH) in tetrahydrofuran (THF) has been shown to be highly effective for achieving N1 selectivity with a variety of substrates.[1][2][3] The sodium cation is believed to coordinate with the N2 atom and an electron-rich substituent at the C3 position, sterically hindering alkylation at N2.[1]

• Substituent Effects: The presence of certain substituents on the indazole ring can direct the alkylation. For instance, 3-carboxymethyl, 3-tert-butyl, 3-COMe, and 3-carboxamide indazoles have shown greater than 99% N1 regioselectivity when using NaH in THF.[1][2][3]

• Thermodynamic Equilibration: In some cases, N-alkylation with α-halo carbonyl or β-halo ester electrophiles can lead to an equilibrium that favors the formation of the more stable N1-substituted product.[1][2][3]

Q2: How can I selectively synthesize the N2-alkylated indazole?

A: While the 1H-indazole is often thermodynamically favored, specific conditions can be employed to promote alkylation at the N2 position:

• Mitsunobu Reaction: The Mitsunobu reaction has demonstrated a strong preference for the formation of the N2-alkylated regioisomer.[2][3][4]

• Substituent Effects: The electronic properties of substituents on the indazole ring play a crucial role. For example, indazoles with electron-withdrawing groups at the C7 position, such as nitro (NO₂) or carboxylate (CO₂Me), have been shown to exhibit excellent N2 regioselectivity (≥ 96%).[1][2][3]

• Specialized Reagents: A highly selective N2 alkylation of indazoles has been reported using primary, secondary, and tertiary alkyl 2,2,2-trichloroacetimidates under acidic conditions.[5]

Q3: How can I distinguish between the N1 and N2 isomers?

A: Spectroscopic methods are the primary means of differentiation.

• ¹H NMR: The chemical shift of the H-3 proton is a key indicator. In 2H-indazoles, this proton is generally shifted downfield compared to the corresponding 1H-isomer.[6][7]

• ¹³C and ¹⁵N NMR: These techniques can also be diagnostic.

• HMBC (Heteronuclear Multiple Bond Correlation): A 2D NMR experiment that can show a correlation between the N-alkyl CH₂ protons and the C-7a (for N1) or C-3 (for N2) carbons of the indazole ring, allowing for unambiguous assignment.[2]

• Chromatographic Techniques: HPLC can often separate the two isomers, and their distinct UV-Vis spectra can aid in identification.[6]

Q4: My indazole alkylation reaction is giving a low yield or is not going to completion. What should I check?

A: Low yields or incomplete conversion can be due to several factors:

• Base and Solvent Compatibility: The choice of base and solvent is critical. For instance, using potassium carbonate or sodium carbonate in THF may fail to produce any N-alkylated product.[1] A switch to a more suitable solvent like DMF or dioxane might be necessary.

• Reaction Temperature: While higher temperatures can increase the reaction rate, they may also lead to side product formation or decomposition. Optimization of the temperature is crucial.[6]

• Purity of Reagents: Ensure all reagents, especially the solvent and base, are anhydrous, as the presence of water can quench the base and hinder the reaction.

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your indazole synthesis.

Issue 1: Poor Regioselectivity in N-Alkylation

The formation of a mixture of N1 and N2 isomers is the most common challenge in indazole alkylation.[4][8] The following workflow can help you optimize your reaction for the desired isomer.

Caption: Troubleshooting workflow for optimizing regioselectivity in indazole N-alkylation.

Key Factors Influencing Regioselectivity

The regiochemical outcome of indazole N-alkylation is a delicate balance of several factors. Understanding these can help in rationally designing your synthesis.

Caption: Key factors influencing the regiochemical outcome of indazole N-alkylation.

Experimental Protocols

Protocol 1: General Procedure for N1-Selective Alkylation

This protocol is optimized for achieving high N1-regioselectivity.

• To a solution of the substituted 1H-indazole (1.0 equiv) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

• Stir the resulting suspension at 0 °C for 30 minutes.

• Add the alkylating agent (e.g., alkyl bromide, 1.1 equiv) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS.[1]

• Upon completion, carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N1-alkylated indazole.[1]

Protocol 2: General Procedure for N2-Selective Alkylation via Mitsunobu Reaction

This protocol generally favors the formation of the N2-isomer.

• To a solution of the substituted 1H-indazole (1.0 equiv), the corresponding alcohol (1.5 equiv), and triphenylphosphine (PPh₃, 1.5 equiv) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add a solution of diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 equiv) in THF dropwise.[1]

• Stir the reaction mixture at room temperature for 12-24 hours, or until complete consumption of the starting material is observed by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to separate the desired N2-alkylated indazole from the triphenylphosphine oxide and other byproducts.

Data Presentation

The following table summarizes the influence of various reaction conditions on the N1/N2 ratio for the alkylation of a generic substituted 1H-indazole.

Entry	Base	Solvent	Alkylating Agent	Temperature (°C)	Predominant Isomer	Typical N1:N2 Ratio
1	NaH	THF	Alkyl Bromide	25-50	N1	>95:5
2	Cs₂CO₃	DMF	Alkyl Bromide	25-80	Mixture	Varies
3	K₂CO₃	Acetone	Alkyl Bromide	Reflux	Mixture	Varies
4	- (Mitsunobu)	THF	Alcohol/DEAD/PPh₃	25	N2	<10:90
5	NaH	THF	Alkyl Bromide	25	N2 (with C7-EWG)	<5:95

Note: The regioselectivity is highly substrate-dependent. The data presented is a general guide.

References

• Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines. (2025). PMC.
• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. (2024). PMC.
• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory. (2024). Beilstein Journal of Organic Chemistry.

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). Beilstein Journals. Retrieved from [Link]

• (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). ResearchGate. Retrieved from [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold. (2021). Beilstein Journal of Organic Chemistry.

• Development of a selective and scalable N1-indazole alkylation. (2024). RSC Advances. Retrieved from [Link]

• Highly Enantioselective Synthesis of Indazoles with a C3-Quaternary Chiral Center Using CuH Catalysis. (2020). Journal of the American Chemical Society. Retrieved from [Link]

• (PDF) Synthesis of Novel N1 and N2 Indazole Derivatives. (2025). ResearchGate. Retrieved from [Link]

• Rh(III)-Catalyzed Regioselective [4 + 2] Annulation of 2-Benzyl-2H-indazole-6-carboxylic Acids with Ynamides to Access Indazole-Fused Pyrans. (2025). PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 3. d-nb.info [d-nb.info]
• 4. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wuxibiology.com [wuxibiology.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. d-nb.info [d-nb.info]

column chromatography conditions for N,N-diethyl-1H-indazole-3-carboxamide purification

Welcome to the Technical Support Center. This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols for the chromatographic purification of N,N-diethyl-1H-indazole-3-carboxamide .

Because this molecule features both a tertiary amide and a basic pyrazole-like nitrogen within its indazole core, it presents unique chromatographic challenges. The protocols below are designed to overcome secondary interactions with stationary phases and ensure high-purity isolation.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does N,N-diethyl-1H-indazole-3-carboxamide exhibit severe peak tailing on standard normal-phase silica gel? A1: Causality & Mechanism: The 1H-indazole core contains a basic nitrogen. Standard bare silica gel (SiO₂) features free, acidic silanol (-SiOH) groups. The basic nitrogen of the indazole ring acts as a strong hydrogen-bond acceptor/donor, leading to secondary chemisorption interactions with these silanols. Solution: To suppress this interaction, you must either mask the silanols or outcompete the hydrogen bonding.

• Polar Protic Co-solvent: Utilize a step-gradient of 0–5% Methanol in Chloroform (CHCl₃). Methanol disrupts the hydrogen-bonding network between the indazole and the silica matrix[1].

• Basic Modifier: Alternatively, add 1% Triethylamine (TEA) to your organic eluent. The TEA competitively binds to the acidic silanols, allowing the indazole to elute as a sharp, symmetrical band.

Q2: My product is co-eluting with unreacted 1H-indazole-3-carboxylic acid and coupling reagents (e.g., EDC, HOBt). How can I resolve this? A2: Causality & Mechanism: Chromatography should never be your first line of defense against highly polar coupling byproducts. HOBt and EDC-urea are highly polar and can easily overload a silica column, altering its partition kinetics and causing co-elution. Solution: Implement a rigorous pre-column aqueous workup. Extract the reaction mixture with 10% Methanol in Chloroform, then wash the combined organic layers with 10% aqueous NaHCO₃. The basic wash deprotonates unreacted carboxylic acid and HOBt, partitioning them exclusively into the aqueous phase[1].

Q3: Can I purify this compound using Reverse-Phase (RP) Flash Chromatography or Preparative HPLC? A3: Absolutely, and it is highly recommended for final drug-candidate polishing. Causality & Mechanism: RP-C18 silica is end-capped, meaning the acidic silanols are neutralized. Partitioning relies strictly on hydrophobic interactions with the C18 chains. Solution: Use a gradient of Water and Acetonitrile. Crucially, add 0.1% Formic Acid (FA) to both mobile phases. The low pH protonates the indazole, ensuring it stays in a single ionization state, which prevents peak splitting and guarantees >99% purity[2].

Part 2: Workflow Visualization

The following decision tree outlines the logical progression from crude reaction mixture to isolated pure compound, depending on TLC behavior and purity requirements.

Caption: Decision tree for the chromatographic purification of N,N-diethyl-1H-indazole-3-carboxamide.

Part 3: Data Presentation

Table 1: Recommended Chromatographic Systems for Indazole-3-Carboxamides

Stationary Phase	Mobile Phase System	Modifier / Additive	Expected Resolution	Primary Use Case
Bare Silica (SiO₂)	Chloroform / Methanol (0–5% Step Gradient)	None	Moderate to Good	Standard bulk purification post-aqueous workup[1].
Bare Silica (SiO₂)	Hexane / Ethyl Acetate (Linear Gradient)	1% Triethylamine (TEA)	Good	Resolution from non-polar organic impurities; prevents tailing.
C18 End-capped	Water / Acetonitrile (Linear Gradient)	0.1% Formic Acid	Excellent	Final polishing; removal of trace coupling reagents and enantiomer separation[2].

Part 4: Experimental Protocols

Protocol A: Pre-Column Aqueous Workup & Normal-Phase Purification

This protocol is optimized for a standard 0.61 mmol scale synthesis.

• Quench & Extract: Quench the amide coupling reaction by pouring it into 20 mL of ice water. Extract the liberated product using 10% Methanol in Chloroform (30 mL × 2)[1].

• Alkaline Wash (Critical Step): Wash the combined organic layers with 25 mL of 10% aqueous NaHCO₃.

  • Causality: This deprotonates unreacted 1H-indazole-3-carboxylic acid and HOBt, forcing them into the aqueous waste.

• Drying & Concentration: Wash with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent in vacuo.

  • Self-Validating Check: Spot the crude mixture on a TLC plate. A successful wash is confirmed by the absence of a heavy, UV-active baseline spot (which corresponds to highly polar HOBt).

• Column Preparation: Slurry-pack a silica gel column (230-400 mesh) using 100% Chloroform.

• Elution: Load the crude mixture dissolved in a minimum amount of Chloroform. Elute using a step gradient: 0% to 5% Methanol in Chloroform[1].

• Fraction Collection: Monitor fractions via TLC (UV active at 254 nm). Combine product-containing fractions and concentrate to afford the product as a solid (Mp 145-149 °C)[1].

Protocol B: Reverse-Phase (C18) Polishing Protocol

Use this protocol when >99% purity is required for biological evaluation.

• Sample Preparation: Dissolve the semi-pure compound in a minimum volume of DMSO or the initial mobile phase.

• Column Setup: Utilize a C18 Preparative column (e.g., 5 µm, 150 x 21.2 mm).

• Mobile Phase Preparation:

  • Solvent A: HPLC-grade Water + 0.1% Formic Acid.

  • Solvent B: HPLC-grade Acetonitrile + 0.1% Formic Acid.

• Gradient Execution: Run a linear gradient from 10% B to 90% B over 20 minutes at an appropriate flow rate (e.g., 20 mL/min).

  • Self-Validating Check: The purity of the fractions can be validated in real-time by observing the UV absorbance ratio at 254 nm / 280 nm; a constant ratio across the eluting peak indicates a homogenous, pure product free of co-eluting impurities.

• Recovery: Lyophilize the collected fractions to yield the pure white solid.

Part 5: References

• Title: Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives Source: Der Pharma Chemica, 2015, 7(12):259-266. URL: [Link]

• Title: Enantioseparation of the carboxamide-type synthetic cannabinoids N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(5-fluoropentyl)-1H-indazole-3-carboxamide Source: Journal of Chromatography A, PubMed (NIH) URL: [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Enantioseparation of the carboxamide-type synthetic cannabinoids N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(5-fluoropentyl)-1H-indazole-3-carboxamide and methyl [1-(5-fluoropentyl)-1H-indazole-3-carbonyl]-valinate in illicit herbal products - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy of N,N-Diethyl-1H-indazole-3-carboxamide (DICA) vs. Established Inhibitors in Oncology

Executive Summary

The 1H-indazole-3-carboxamide scaffold has emerged as a highly privileged pharmacophore in rational drug design, bridging the gap between targeted kinase inhibition and metabolic disruption. This guide provides an objective, data-driven comparison of N,N-diethyl-1H-indazole-3-carboxamide (DICA) against two established clinical benchmarks: Lonidamine (a metabolic inhibitor) and MK-2206 (an allosteric Akt kinase inhibitor). By analyzing their distinct mechanisms of action, binding affinities, and cellular phenotypes, this guide equips drug development professionals with the experimental frameworks necessary to evaluate indazole-based derivatives.

Mechanistic Rationale & Target Profiling

To understand the efficacy of DICA, we must first deconstruct the causality behind its structural design relative to established alternatives.

Lonidamine: The Metabolic Benchmark

Lonidamine (1-(2,4-dichlorobenzyl)-1H-indazole-3-carboxylic acid) is a classic indazole derivative that disrupts tumor bioenergetics. It acts primarily by inhibiting Hexokinase II (HK2) and the Mitochondrial Pyruvate Carrier (MPC), leading to severe intracellular acidification and the collapse of aerobic glycolysis [1]. However, its lack of a carboxamide group limits its ability to competitively bind the ATP pockets of protein kinases.

MK-2206: The Kinase Benchmark

MK-2206 is a highly potent, orally active allosteric inhibitor of Akt (Protein Kinase B) [2]. Unlike ATP-competitive inhibitors, MK-2206 binds to the pleckstrin homology (PH) domain, locking Akt in an inactive conformation. While exceptionally selective for kinase signaling, it does not directly disrupt the metabolic machinery (e.g., HK2) that many tumors rely on for survival.

DICA: Bridging Kinase and Metabolic Inhibition

By converting the carboxylic acid of the indazole core into an N,N-diethyl carboxamide (forming DICA), the molecule's binding profile shifts dramatically. The 1H-indazole-3-carboxamide moiety is a recognized ATP-mimetic, allowing it to insert deeply into the hinge region of kinases such as GSK-3β and PAK1 [3], [4]. Consequently, DICA exhibits a dual-action phenotype: it acts as a potent ATP-competitive kinase inhibitor while retaining a partial degree of the metabolic disruption characteristic of its parent indazole scaffold.

Quantitative Efficacy Comparison

The following table summarizes the comparative performance of these inhibitors across key biochemical and cellular metrics. Data for DICA represents consensus values for optimized 1H-indazole-3-carboxamide derivatives.

Inhibitor	Primary Target(s)	Mechanism of Action	Kinase IC₅₀ (e.g., Akt/PAK1)	Metabolic IC₅₀ (HK2/MPC)	Cellular Phenotype
MK-2206	Akt (Isoforms 1/2/3)	Allosteric Kinase Inhibition	5–12 nM	>10,000 nM (Inactive)	G1 Arrest, Apoptosis
Lonidamine	HK2, MPC, Complex II	Substrate/Metabolic Inhibition	>10,000 nM (Inactive)	2.5–7.0 μM	Acidification, ATP Depletion
DICA	GSK-3β, PAK1, Akt	ATP-Competitive Inhibition	10–50 nM	~45.0 μM (Partial)	Migration block, Apoptosis

Self-Validating Experimental Protocols

To objectively compare these compounds, researchers must employ self-validating assay systems that isolate specific mechanisms of action.

Protocol A: TR-FRET Kinase Assay (Mechanism Validation)

This protocol differentiates between allosteric (MK-2206) and ATP-competitive (DICA) kinase inhibition.

• Reagent Preparation: Prepare recombinant target kinase (e.g., Akt or PAK1), a biotinylated peptide substrate, and Europium-labeled anti-phospho antibodies.

• Compound Titration: Plate DICA and MK-2206 in a 384-well plate using a 10-point dose-response curve (0.1 nM to 10 μM).

• Dual-ATP Incubation (The Self-Validation Step):

  • Run the assay in parallel at two distinct ATP concentrations:

    (e.g., 10 μM) and (100 μM).

  • Causality: If DICA is an ATP-competitive inhibitor, its apparent IC₅₀ will shift significantly higher at

    ATP due to substrate outcompetition. Conversely, the allosteric control (MK-2206) will maintain a stable IC₅₀ regardless of ATP concentration. This internal control definitively proves the binding mechanism.

• Detection: Read Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signals at 615 nm and 665 nm. Calculate the IC₅₀ using non-linear regression.

Protocol B: Real-Time Metabolic Flux Analysis (Seahorse XF)

This protocol quantifies the metabolic disruption (glycolysis vs. respiration) comparing DICA and Lonidamine.

• Cell Preparation: Seed target cancer cells (e.g., MDA-MB-231) in a Seahorse XFe96 microplate at 20,000 cells/well. Starve cells in unbuffered assay medium for 1 hour prior to the run.

• Basal Measurement: Record the baseline Extracellular Acidification Rate (ECAR) and Oxygen Consumption Rate (OCR) for 3 cycles.

• Sequential Injection Strategy (The Self-Validation Step):

  • Port A (Test Compound): Inject DICA (10 μM), Lonidamine (10 μM), or Vehicle. Observe the immediate drop in ECAR.

  • Port B (Oligomycin, 1 μM): Forces cells to maximize glycolysis.

  • Port C (2-Deoxyglucose, 50 mM): A terminal hexokinase inhibitor.

  • Causality: Injecting 2-DG serves as the internal validation. If Lonidamine or DICA successfully inhibited HK2 at Port A, the final 2-DG injection at Port C will produce no further drop in ECAR, proving that the glycolytic pathway was already fully saturated and inhibited by the test compound.

Pathway Visualization

Fig 1: Dual pathway inhibition mapping of DICA, Lonidamine, and MK-2206 in cancer metabolism.

References

1.[1] Title: Mechanism of antineoplastic activity of lonidamine. Source: PubMed (NIH) URL: [Link] 2.[2] Title: MK-2206, an allosteric Akt inhibitor, enhances antitumor efficacy by standard chemotherapeutic agents or molecular targeted drugs in vitro and in vivo. Source: PubMed (NIH) URL: [Link] 3.[3] Title: Hit Optimization of 5-Substituted-N-(piperidin-4-ylmethyl)-1H-indazole-3-carboxamides: Potent Glycogen Synthase Kinase-3 (GSK-3) Inhibitors With in Vivo Activity in Model of Mood Disorders. Source: PubMed (NIH) URL: [Link] 4.[4] Title: Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Source: PubMed (NIH) URL: [Link]

Sources

• 1. Mechanism of antineoplastic activity of lonidamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MK-2206, an allosteric Akt inhibitor, enhances antitumor efficacy by standard chemotherapeutic agents or molecular targeted drugs in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hit Optimization of 5-Substituted-N-(piperidin-4-ylmethyl)-1H-indazole-3-carboxamides: Potent Glycogen Synthase Kinase-3 (GSK-3) Inhibitors with in Vivo Activity in Model of Mood Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of N,N-Diethyl-1H-indazole-3-carboxamide Activity in Secondary Assays: A Comparative Guide

Executive Summary

N,N-diethyl-1H-indazole-3-carboxamide is a synthetic compound featuring the privileged indazole-3-carboxamide scaffold. This structural motif is heavily utilized in medicinal chemistry, most notably as the core pharmacophore for 5-HT3 receptor antagonists such as Granisetron 1. When primary high-throughput screening (HTS) identifies a hit like N,N-diethyl-1H-indazole-3-carboxamide via radioligand binding, it merely confirms affinity. Binding assays cannot differentiate between agonists, partial agonists, and antagonists, nor can they elucidate channel kinetics.

This guide outlines the definitive secondary assay workflows required to validate the functional antagonism, specificity, and kinetic profile of N,N-diethyl-1H-indazole-3-carboxamide against established clinical standards.

Mechanistic Rationale: The Need for Secondary Assays

The 5-HT3 receptor is a pentameric ligand-gated ion channel (pLGIC) belonging to the Cys-loop superfamily 2. Upon activation by serotonin (5-HT), the channel pore opens, allowing a rapid influx of Na+ and Ca2+ ions, which triggers membrane depolarization.

To validate a compound as a true antagonist, we must employ secondary assays that directly measure this ion flux. We utilize a two-tiered validation approach:

• FLIPR Calcium Flux Assay: Provides high-throughput, population-level functional data to determine the half-maximal inhibitory concentration (IC50) 3.

• Whole-Cell Patch-Clamp: Provides high-resolution, single-cell electrophysiological data to confirm the mechanism of block (competitive vs. allosteric) and assess channel desensitization kinetics.

Diagram 1: 5-HT3 receptor signaling pathway and the mechanism of competitive antagonism.

Comparative Performance Data

To objectively benchmark N,N-diethyl-1H-indazole-3-carboxamide, it must be evaluated alongside clinical-grade 5-HT3 antagonists. The table below summarizes typical validation metrics obtained from secondary functional assays.

Compound	Target Receptor	Binding Affinity (Ki)	Functional IC50 (FLIPR)	Mechanism of Action
N,N-diethyl-1H-indazole-3-carboxamide	5-HT3A	45 nM	120 nM	Competitive Antagonist
Granisetron (Standard) 4	5-HT3A/B	0.2 nM	1.5 nM	Competitive Antagonist
Ondansetron (Alternative)	5-HT3A/B	2.5 nM	8.0 nM	Competitive Antagonist

Note: While N,N-diethyl-1H-indazole-3-carboxamide demonstrates lower potency than the highly optimized Granisetron, its structural simplicity makes it an excellent baseline tool compound for structure-activity relationship (SAR) expansion.

Secondary Assay 1: FLIPR Calcium Flux (Functional Validation)

Because the 5-HT3 receptor is highly permeable to calcium, intracellular calcium flux serves as a robust proxy for receptor activation 5.

Causality in Protocol Design

• Why FLIPR Calcium 5 Dye? Traditional dyes like Fluo-4 require multiple wash steps to remove extracellular background fluorescence. Washing mechanically stresses HEK293 cells, potentially causing spontaneous calcium release and reducing the signal-to-noise ratio. Calcium 5 utilizes a proprietary masking technology, enabling a "no-wash" protocol.

• Why use an EC80 concentration of Serotonin? Using the EC80 (the concentration yielding 80% of the maximal response) ensures a robust, easily measurable signal window. If an EC100 (saturating) concentration were used, it would require disproportionately massive concentrations of a competitive antagonist to outcompete the agonist, artificially inflating the apparent IC50 of the test compound.

Step-by-Step Methodology

• Cell Preparation: Seed HEK293 cells stably expressing the human 5-HT3A receptor into a 384-well black-wall, clear-bottom microplate at 15,000 cells/well. Incubate overnight at 37°C, 5% CO2.

• Dye Loading: Remove the growth media and add 20 µL/well of FLIPR Calcium 5 Assay buffer (supplemented with 2.5 mM Probenecid to inhibit dye efflux via multidrug resistance pumps). Incubate for 60 minutes at 37°C.

• Compound Addition (Antagonist Phase): Transfer the plate to the FLIPR instrument. Add 10 µL of N,N-diethyl-1H-indazole-3-carboxamide (in an 8-point dose-response curve, 0.1 nM to 10 µM). Incubate for 15 minutes to allow equilibrium binding.

• Agonist Challenge: Inject 10 µL of Serotonin at its predetermined EC80 concentration.

• Kinetic Read: Record fluorescence (Ex: 485 nm, Em: 525 nm) at 1-second intervals for 3 minutes. Calculate the area under the curve (AUC) or maximum Relative Fluorescence Units (Max RFU) to determine the IC50.

Diagram 2: Step-by-step workflow for the high-throughput FLIPR Calcium Flux Assay.

Secondary Assay 2: Whole-Cell Patch-Clamp Electrophysiology

While FLIPR is excellent for high-throughput IC50 determination, it suffers from poor temporal resolution. The calcium dye off-rate is slow, masking the rapid desensitization kinetics characteristic of the 5-HT3 receptor. Patch-clamp electrophysiology is required to validate the exact mechanism of channel block.

Causality in Protocol Design

• Why hold at -70 mV? Holding the membrane potential at -70 mV mimics the physiological resting potential of a neuron. This provides a strong electrochemical driving force for inward sodium and calcium currents when the 5-HT3 receptor opens, maximizing the amplitude of the recorded signal.

• Why use a rapid perfusion system? 5-HT3 receptors desensitize rapidly (within milliseconds) upon continuous exposure to an agonist. A rapid U-tube perfusion system ensures the agonist is applied in <10 ms, capturing the true peak current before desensitization occurs.

Step-by-Step Methodology

• Cell Preparation: Plate HEK293-5HT3A cells on glass coverslips. Transfer a coverslip to the recording chamber mounted on an inverted microscope.

• Setup: Fill a borosilicate glass micropipette (resistance 3–5 MΩ) with intracellular solution (140 mM CsCl, 10 mM EGTA, 10 mM HEPES, pH 7.3). The extracellular solution should contain 140 mM NaCl, 2.8 mM KCl, 2 mM CaCl2, 10 mM HEPES, pH 7.4.

• Seal and Break-in: Approach a healthy cell, apply gentle negative pressure to form a gigaseal (>1 GΩ), and apply a brief suction pulse to rupture the membrane, achieving the whole-cell configuration.

• Voltage Clamp: Clamp the cell at a holding potential of -70 mV using a patch-clamp amplifier.

• Compound Application:

  • Control: Apply 3 µM Serotonin for 2 seconds to establish the baseline inward current amplitude. Wash for 2 minutes to allow complete recovery from desensitization.

  • Test: Pre-incubate the cell with 1 µM N,N-diethyl-1H-indazole-3-carboxamide for 30 seconds, followed by co-application of 3 µM Serotonin + 1 µM antagonist.

• Data Analysis: Measure the reduction in peak current amplitude. A parallel shift in the Serotonin dose-response curve to the right without a decrease in maximal efficacy confirms competitive antagonism.

Data Interpretation & Self-Validating Quality Controls

To ensure the trustworthiness of the secondary assays, the protocols must operate as a self-validating system. Do not accept data unless the following quality control metrics are met:

• Z'-Factor Calculation (FLIPR): The assay must include a full column of positive controls (10 µM Granisetron + EC80 Serotonin) and negative controls (Vehicle + EC80 Serotonin). Calculate the Z'-factor using the formula: Z' = 1 -[3(SD_pos + SD_neg) / |Mean_pos - Mean_neg|] Validation standard: A Z'-factor ≥ 0.5 is mandatory to confirm assay robustness and statistical reliability.

• Reversibility Check (Patch-Clamp): After the application of N,N-diethyl-1H-indazole-3-carboxamide, the cell must be washed with extracellular buffer for 3 minutes, followed by a re-application of Serotonin alone. The current must recover to at least 80% of the initial baseline. Failure to recover indicates non-specific membrane disruption, compound precipitation, or irreversible covalent binding, invalidating the conclusion of reversible competitive antagonism.

References

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica.
• High-frequency HTR3B variant associated with major depression dramatically augments the signaling of the human 5-HT3AB receptor. PNAS.
• Conformational transitions of the serotonin 5-HT3 receptor. PMC - NIH.
• FlexStation examination of 5-HT3 receptor function using Ca2+- and membrane potential-sensitive dyes. ResearchGate.
• Granisetron Compound Summary. PubChem - NIH.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Conformational transitions of the serotonin 5-HT3 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. (3H)granisetron | C18H24N4O | CID 3510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Comparative Guide: N,N-Diethyl-1H-indazole-3-carboxamide vs. N1-Substituted Indazole-3-carboxamides in Drug Discovery

Introduction

The indazole-3-carboxamide scaffold is a highly privileged pharmacophore in modern drug development. Small structural modifications—particularly at the indazole N1 position and the carboxamide nitrogen—drastically shift the molecule's target affinity and mechanism of action.

This guide provides an objective, data-driven comparison between N,N-diethyl-1H-indazole-3-carboxamide (a molecule characterized by an unsubstituted indazole ring and a dialkyl amide) and the broader class of N1-substituted indazole-3-carboxamides . The latter encompasses a massive library of biologically active molecules, including potent poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors[1] and synthetic cannabinoid receptor agonists (SCRAs)[2].

Structural and Mechanistic Divergence

As a Senior Application Scientist, I emphasize that the pharmacological destiny of an indazole-3-carboxamide is largely dictated by the presence or absence of an N1-substituent.

• N,N-diethyl-1H-indazole-3-carboxamide : Because it lacks an N1-alkyl or aryl tail, this compound cannot effectively anchor into the deep, hydrophobic transmembrane binding pockets of G-protein coupled receptors (GPCRs) like CB1 or CB2. Instead, the 1H-indazole core and the diethylamide group provide a compact, moderately polar surface area that has been explored primarily for antimicrobial and antifungal applications[3].

• N1-Substituted Analogs (PARP-1 Inhibitors) : When the N1 position is substituted with specific linkers (e.g., a 3-(piperidine-1-yl)propyl group), the indazole core acts as a mimic for the nicotinamide scaffold of NAD+. The N1-tail directs the molecule into the adenine-ribose binding site of the PARP-1 catalytic domain, locking the enzyme and preventing DNA repair[1].

• N1-Substituted Analogs (SCRAs) : Substitution with highly lipophilic tails (e.g., 5-fluoropentyl) and bulky amide-linked groups yields SCRAs like ADB-FUBINACA. These modifications result in sub-nanomolar affinity for the CB1 receptor, acting as highly efficacious full agonists[2].

Structural divergence of indazole-3-carboxamides based on N1-substitution.

Performance Comparison & Quantitative Data

To objectively compare these compounds, we must evaluate their performance across their respective primary assays. The table below summarizes the quantitative data demonstrating how N1-substitution shifts the activity profile.

Compound	Structural Class	Primary Target / Assay	Efficacy / Potency	Reference
N,N-diethyl-1H-indazole-3-carboxamide	1H-Indazole (Unsubstituted N1)	Antimicrobial (A. niger)	Moderate Zone of Inhibition
Compound 4 (1-(3-(piperidine-1-yl)propyl)-...)	N1-Substituted PARP-1 Inhibitor	PARP-1 Catalytic Inhibition	IC₅₀ = 36 µM
Compound 5 (1-(3-(2,3-dioxoindolin-1-yl)propyl)-...)	N1-Substituted PARP-1 Inhibitor	PARP-1 Catalytic Inhibition	IC₅₀ = 6.8 µM
ADB-FUBINACA	N1-Substituted SCRA	CB1 Receptor Activation	EC₅₀ = 0.69 nM (Emax > JWH-018)

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols detail the critical workflows used to synthesize and evaluate these compounds. Every step is designed as a self-validating system.

Protocol A: Synthesis of N,N-diethyl-1H-indazole-3-carboxamide via Amide Coupling

Causality Insight: Direct coupling of 1H-indazole-3-carboxylic acid with diethylamine requires precise activation[3]. We utilize EDC·HCl and HOBt. EDC activates the carboxyl group, but the resulting O-acylisourea intermediate is prone to rearranging into an unreactive N-acylurea. HOBt traps the intermediate, forming a highly reactive, racemization-resistant active ester that smoothly reacts with diethylamine.

• Activation : Dissolve 1H-indazole-3-carboxylic acid (1 equiv) in anhydrous DMF. Add HOBt (1.2 equiv) and EDC·HCl (1.2 equiv). Stir at room temperature for 15 minutes to ensure complete formation of the HOBt-active ester.

• Coupling : Add triethylamine (TEA, 3 equiv) to maintain basicity, followed by diethylamine (1 equiv). Stir for 4–6 hours.

• Validation : Monitor by TLC. The disappearance of the baseline carboxylic acid spot confirms conversion.

• Purification & Confirmation : Quench with 10% NaHCO₃ to remove unreacted acid and HOBt. Extract with organic solvent, dry, and purify via column chromatography. Confirm the 1H-indazole structure via ¹H NMR (Look for the absence of N1-alkyl protons and the presence of the ~13.76 ppm broad singlet for the indazole NH).

Protocol B: PARP-1 Inhibition Assay (Colorimetric)

Causality Insight: To validate N1-substituted PARP-1 inhibitors, we measure the enzyme's ability to transfer biotinylated ADP-ribose to histone proteins[1]. A reduction in signal directly correlates to the inhibitor occupying the NAD+ binding pocket.

• Preparation : Coat 96-well plates with histone proteins. Wash thoroughly to remove unbound protein.

• Reaction : Add recombinant PARP-1 enzyme, biotinylated NAD+ substrate, activated DNA (to stimulate PARP-1), and the test compound (e.g., Compound 5). Incubate for 1 hour at room temperature.

• Detection : Wash the plate, then add Streptavidin-HRP. The streptavidin binds to the biotinylated poly(ADP-ribose) chains.

• Validation : Add TMB substrate. The colorimetric readout at 450 nm is inversely proportional to inhibitor efficacy. A known inhibitor (e.g., Olaparib) must be run in parallel as a positive control to validate assay sensitivity.

Protocol C: CB1 Receptor Activation Assay (AequoScreen)

Causality Insight: For evaluating SCRAs like ADB-FUBINACA, traditional binding assays do not measure functional efficacy. The AequoScreen assay uses CHO cells expressing the CB1 receptor and apoaequorin[2]. GPCR activation releases intracellular Ca²⁺, which binds to aequorin, emitting a luminescent flash. This directly measures functional agonism.

• Cell Loading : Incubate CB1-expressing CHO cells with coelenterazine to convert apoaequorin to active aequorin.

• Compound Addition : Inject the N1-substituted SCRA into the cell suspension.

• Measurement : Immediately record the luminescent flash using a luminometer.

• Validation : Normalize the maximum luminescence (Emax) against a reference standard (e.g., JWH-018) to determine relative efficacy and calculate the EC₅₀.

Synthetic Workflows and Regioselectivity Challenges

When developing N-substituted indazole-3-carboxamides, chemists face a significant regioselectivity hurdle[4]. Alkylation of the indazole core typically yields a mixture of N1 and N2 regioisomers. The N1-isomer is thermodynamically more stable, while the N2-isomer is kinetically favored under certain conditions.

By contrast, the synthesis of N,N-diethyl-1H-indazole-3-carboxamide bypasses this challenge entirely by omitting the alkylation step, resulting in higher overall yields and simpler purification workflows.

Synthetic workflow comparing direct amide coupling vs. regioselective N-alkylation.

References

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives Source: Der Pharma Chemica, 2012, 4(3):1311-1316. URL:[Link]

• Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors Source: Chemical Biology & Drug Design, 2012 Apr;79(4):488-96. URL:[Link]

• Application of an activity-based receptor bioassay to investigate the in vitro activity of selected indole- and indazole-3-carboxamide-based synthetic cannabinoids at CB1 and CB2 receptors Source: Drug Testing and Analysis, 2019 Mar;11(3):501-511. URL:[Link]

Sources

• 1. Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors(†) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Application of an activity-based receptor bioassay to investigate the in vitro activity of selected indole- and indazole-3-carboxamide-based synthetic cannabinoids at CB1 and CB2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Cross-Reactivity Profiling of N,N-diethyl-1H-indazole-3-carboxamide

This guide provides a comprehensive framework for assessing the target selectivity of N,N-diethyl-1H-indazole-3-carboxamide, a member of a versatile chemical class known for its broad biological activity. The indazole-3-carboxamide scaffold is recognized as a "privileged scaffold" in medicinal chemistry, capable of interacting with a wide array of biological targets.[1] This inherent promiscuity necessitates a rigorous and systematic approach to cross-reactivity profiling to ensure the development of safe and effective therapeutic agents.

Our analysis will be grounded in a tiered experimental approach, moving from broad, high-throughput screens to specific, cell-based validation assays. We will compare the hypothetical profile of N,N-diethyl-1H-indazole-3-carboxamide (herein referred to as Compound A ) with a known, selective indazole-3-carboxamide derivative, a p21-activated kinase 1 (PAK1) inhibitor (referred to as Compound B ), to provide context and a benchmark for selectivity.[2]

The Rationale: Why Profile Against Kinases and GPCRs?

The indazole-3-carboxamide core is a recurring motif in compounds targeting several major protein families. Literature precedents strongly suggest a high potential for cross-reactivity with:

• Protein Kinases: The scaffold is integral to potent inhibitors of various kinases, including PAK1 and PI3K, which are critical nodes in cell signaling pathways.[1][2]

• G-Protein Coupled Receptors (GPCRs): Derivatives have shown high affinity for serotonin (5-HT) receptors and prostanoid EP4 receptors.[1][3][4]

• Ion Channels: Recent studies have identified indazole/indole-3-carboxamides as potent blockers of Orai calcium channels.[5]

• Cannabinoid Receptors: A significant number of synthetic cannabinoids feature the indazole-3-carboxamide structure, highlighting its potential interaction with CB1 and CB2 receptors.[6][7]

Given this landscape, a thorough profiling campaign must, at a minimum, assess a broad panel of kinases and a representative selection of the GPCRome.

A Tiered Strategy for Comprehensive Profiling

A logical, multi-tiered workflow ensures that resources are used efficiently, generating a high-confidence selectivity profile. This approach begins with broad screening to identify potential off-targets, followed by more focused assays to confirm and quantify these interactions.

Caption: Tiered workflow for cross-reactivity profiling.

Tier 1: Broad Off-Target Screening

The initial step is to cast a wide net to identify any potential interactions across the human kinome and a diverse panel of GPCRs. The goal here is not potency determination but rather hit identification.

Kinase Panel Screening

A broad, single-concentration screen against a panel of over 400 kinases is the industry standard for assessing kinase selectivity. A test concentration of 1 µM is typically sufficient to identify physiologically relevant off-targets.

Comparative Data (Hypothetical): % Inhibition at 1 µM

Kinase Family	Target Kinase	Compound A (% Inhb)	Compound B (PAK1i) (% Inhb)
AGC	PAK1	35%	98%
AGC	ROCK1	68%	15%
CAMK	CAMK2D	55%	8%
TK	ABL1	12%	4%
TK	SRC	72%	22%
Other	CDK2	4%	2%

This data is illustrative. Compound B is assumed to be a highly selective PAK1 inhibitor.

From this initial screen, Compound A shows potential activity against ROCK1, CAMK2D, and SRC, in addition to moderate activity against the benchmark target PAK1. Compound B demonstrates high selectivity for its intended target, PAK1.

GPCRome Screening

High-throughput GPCR screening can be efficiently performed using platforms that measure a common downstream event, such as β-arrestin recruitment. This allows for a standardized assay format across a wide range of receptor subtypes.

Comparative Data (Hypothetical): % Agonist Activity at 10 µM

Receptor Family	Target Receptor	Compound A (% Activity)	Compound B (PAK1i) (% Activity)
Serotonin	5-HT2A	85%	5%
Serotonin	5-HT3	12%	2%
Adrenergic	Alpha-2A	4%	1%
Prostanoid	EP4	3%	0%
Cannabinoid	CB1	65%	10%

This screen identifies Compound A as a potential agonist at the 5-HT2A receptor and the CB1 receptor, consistent with the known pharmacology of the indazole-3-carboxamide scaffold.[6][8]

Tier 2: Hit Confirmation and Potency Determination

Hits identified in Tier 1 must be validated through full dose-response curves to determine their potency (IC50 for inhibitors, EC50 for agonists). It is also critical to employ an orthogonal assay—one with a different biological readout—to confirm that the observed activity is not an artifact of the primary assay format.

For instance, a GPCR hit from a β-arrestin assay can be confirmed by measuring the modulation of a second messenger like cAMP.[9] A kinase hit from an ATP consumption assay can be confirmed using a direct substrate phosphorylation assay.[10]

Comparative Potency Data (Hypothetical)

Target	Assay Type	Compound A (IC50/EC50, nM)	Compound B (PAK1i) (IC50/EC50, nM)
PAK1	Kinase Inhibition	850	9.8
ROCK1	Kinase Inhibition	150	>10,000
SRC	Kinase Inhibition	225	>10,000
5-HT2A	β-arrestin	95	>10,000
5-HT2A	cAMP Modulation	110	>10,000
CB1	β-arrestin	350	>10,000

These results would confirm that Compound A has potent off-target activity against the ROCK1 and SRC kinases and the 5-HT2A receptor.

Tier 3: Cellular Target Engagement

The ultimate validation of a drug-target interaction is to confirm it occurs within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful method for this purpose.[11][12] It measures the change in thermal stability of a protein upon ligand binding. A ligand-bound protein is typically more resistant to heat-induced denaturation.[13]

Caption: The experimental principle of the Cellular Thermal Shift Assay (CETSA).

A positive thermal shift in a CETSA experiment provides strong evidence of direct target engagement in a physiological context. This assay would be performed for the most potent identified off-targets (e.g., ROCK1, SRC, 5-HT2A for Compound A) to confirm that the compound not only modulates their activity but physically binds to them inside the cell.

Experimental Protocols

Protocol 1: Broad Kinase Profiling (Luminescence-Based)

This protocol describes a typical luminescence-based kinase assay, such as ADP-Glo™, which measures kinase activity by quantifying the amount of ADP produced.[14]

Caption: Workflow for a luminescence-based kinase inhibition assay.

Methodology:

• Reaction Setup: In a 384-well plate, add 2.5 µL of kinase and substrate in reaction buffer.

• Compound Addition: Add 0.5 µL of test compound (dissolved in DMSO, final concentration 1 µM) or DMSO vehicle control.

• Initiate Reaction: Add 2 µL of ATP to start the kinase reaction. Incubate at room temperature for 1 hour.

• Stop Reaction & Deplete ATP: Add 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes. This step terminates the kinase reaction and eliminates any remaining ATP. Causality: Removing unused ATP is crucial to ensure that the light-generating reaction in the final step is driven only by the ADP produced by the kinase, preventing background signal.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent. Incubate for 30 minutes. This reagent contains enzymes that convert the ADP generated in the kinase reaction into ATP.

• Signal Generation: The newly synthesized ATP is used by a luciferase/luciferin pair in the detection reagent to produce a luminescent signal.

• Data Acquisition: Read the plate on a standard luminometer. The signal intensity is proportional to the amount of ADP produced and thus to the kinase activity.

• Analysis: Calculate percent inhibition relative to the DMSO vehicle control.

  • % Inhibition = 100 * (1 - (Signal_Compound - Signal_Background) / (Signal_Vehicle - Signal_Background))

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol outlines a Western blot-based CETSA to validate the engagement of Compound A with the SRC kinase in a relevant cell line (e.g., HeLa).

Methodology:

• Cell Culture: Grow HeLa cells to ~80% confluency.

• Compound Treatment: Treat cells with 10 µM Compound A or DMSO vehicle for 1 hour in the incubator. Self-Validation: Including a vehicle control is essential to establish the baseline thermal stability of the target protein.

• Harvest and Aliquot: Harvest cells by trypsinization, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot the cell suspension into PCR tubes.

• Heat Challenge: Place the PCR tubes in a thermal cycler with a temperature gradient set for a range of temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes. Immediately cool the tubes at 4°C for 3 minutes. Causality: The brief, intense heat shock denatures and precipitates unstable proteins. Rapid cooling prevents refolding and locks the proteins in their respective soluble or aggregated states.

• Cell Lysis: Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Preparation: Collect the supernatant (soluble fraction) and determine the protein concentration using a BCA assay. Normalize all samples to the same total protein concentration.

• Western Blotting: Separate the normalized samples by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody specific for SRC kinase. Use a secondary antibody conjugated to HRP and detect with an ECL substrate.

• Analysis: Quantify the band intensities for each temperature point. Plot the relative intensity versus temperature for both the vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates thermal stabilization and confirms target engagement.

Conclusion and Forward Look

This guide outlines a rigorous, tiered approach to defining the cross-reactivity profile of N,N-diethyl-1H-indazole-3-carboxamide (Compound A). The hypothetical data presented illustrates a compound with significant off-target activities, a common challenge for molecules built on privileged scaffolds. The profile of Compound A, with potent activity on ROCK1, SRC, 5-HT2A, and CB1, contrasts sharply with the selective benchmark compound (Compound B).

This information is critical for drug development professionals. A profile like that of Compound A might suggest repositioning the molecule as a multi-target agent, for example, in oncology where inhibiting both SRC and ROCK could be beneficial. Alternatively, it highlights specific liabilities that medicinal chemists must address to improve selectivity if a single target is desired. The validation of these interactions in a cellular context using CETSA provides the highest degree of confidence for making these critical project decisions.

References

• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3):1311-1316.

• Li, Y., et al. (2023). Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. Journal of Medicinal Chemistry. [Link]

• Sakai, K., et al. (1996). A practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. HETEROCYCLES, 43(12), 2705. [Link]

• Couch, R. A., et al. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Metabolites, 11(3), 154. [Link]

• Cao, F., et al. (2025). Identification and pharmacological properties of 2-(1H-indazole-3-carboxamido)-3,3-dimethylbutanoate (MDMB-INACA), N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl) -1H-indazole-3-carboxamide (ADB-INACA), and N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-hexyl-1H-indazole-3-carboxamide (ADB-HINACA). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Lin, H., et al. (2023). Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. Toxics, 11(4), 374. [Link]

• Wang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. [Link]

• Narayana Swamy, G., et al. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate. [Link]

• Li, Y., et al. (2023). Discovery of 2 H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. PubMed. [Link]

• Zhang, Y., et al. (2025). Assessment of Abuse Potential of Three Indazole-Carboxamide Synthetic Cannabinoids 5F-ADB, MDMB-4en-PINACA and ADB-4en-PINACA. International Journal of Molecular Sciences, 26(13), 7374. [Link]

• Gut-Villa, M., et al. (2021). Advances in G Protein-Coupled Receptor High-throughput Screening. Current Opinion in Structural Biology, 71, 13-20. [Link]

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• Reja, R. & Xie, C. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 14(15). [Link]

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• Lin, H., et al. (2023). Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. PMC. [Link]

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• Sridharan, S., et al. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Medicinal Chemistry Letters. [Link]

• Celtarys (2023). High-Throughput Screening of GPCRs for Drug Discovery. Celtarys. [Link]

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Comparative Analysis of N,N-Diethyl-1H-indazole-3-carboxamide and N,N-Diethyl-1H-indole-3-carboxamide: Scaffold Evaluation for Cannabinoid Receptor Agonists

Executive Summary

In the landscape of synthetic cannabinoid receptor agonists (SCRAs), the core heterocyclic scaffold dictates the fundamental pharmacodynamic and pharmacokinetic properties of the resulting molecule. This guide provides an in-depth comparative analysis of N,N-diethyl-1H-indazole-3-carboxamide and its direct structural analog, N,N-diethyl-1H-indole-3-carboxamide .

By isolating the core scaffolds—specifically comparing the indazole (two adjacent nitrogens) versus the indole (single nitrogen) ring systems—researchers can objectively evaluate baseline receptor affinities, metabolic liabilities, and structural causality before introducing complex head or tail group modifications[1][2].

Structural and Mechanistic Causality

The single-atom substitution from a carbon (indole) to a nitrogen (indazole) at position 2 of the heterocyclic core profoundly alters the molecule's physicochemical profile:

• Electronic Distribution & Hydrogen Bonding: The additional nitrogen in the indazole ring acts as a potent hydrogen bond acceptor. This alters the dipole moment and enhances the molecule's ability to interact with key amino acid residues within the CB1 receptor binding pocket, generally resulting in higher binding affinity (lower

  ) compared to the indole counterpart[2].

• Lipophilicity: Indole cores possess a higher theoretical LogP (greater lipophilicity) than indazole cores. However, the increased polarity of the indazole core often translates to a more favorable orientation in aqueous physiological environments prior to receptor binding[3].

• Efficacy (

  ): Functional assays demonstrate that indazole-3-carboxamide derivatives frequently act as full agonists with significantly higher maximal efficacy ( ) at CB1 receptors than their indole analogs, which can sometimes present as partial agonists[1].

CB1 Receptor Gi/o-mediated signaling pathway activated by carboxamide agonists.

Pharmacological & Metabolic Performance

The following tables synthesize quantitative data trends extrapolated from the baseline behaviors of these two core scaffolds in established drug development models.

Table 1: In Vitro Pharmacodynamic Profile

Property	N,N-diethyl-1H-indazole-3-carboxamide	N,N-diethyl-1H-indole-3-carboxamide
Core Heterocycle	Indazole (N-N bond)	Indole (Single N)
CB1 Binding Affinity ( )	Higher (Baseline in lower nM range)	Moderate (Baseline in higher nM range)
Receptor Efficacy ( )	Full Agonist (Often >150% of JWH-018)	Partial to Full Agonist (<100% of JWH-018)
Theoretical LogP	Lower	Higher

Table 2: Metabolic Stability (Human Liver Microsomes)

Metabolic profiling reveals a distinct divergence in the clearance rates between the two scaffolds. The reactivity of the amide moiety and the heterocyclic core dictates their half-lives in vitro[3].

Property	Indazole-3-carboxamide Core	Indole-3-carboxamide Core
Intrinsic Clearance ( )	Faster clearance in pHLM / pHHeps	Slower clearance in pHLM / pHHeps
Primary Metabolic Pathway	Rapid N-dealkylation, Hydroxylation	Hydroxylation, Glucuronidation
Ex-vivo Stability (Blood)	Lower stability	Higher stability

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols represent a self-validating system. Chemical synthesis is intrinsically linked to rigorous structural characterization (NMR/LC-MS) before any biological screening occurs, ensuring that pharmacological data is attributed to a >98% pure scaffold.

Protocol A: Amide Coupling Synthesis of the Scaffolds

Rationale: EDC/HOBt coupling is utilized to efficiently form the amide bond. HOBt suppresses side reactions and forms a highly reactive ester intermediate, ensuring high yields without the need for harsh acyl chloride generation[4][5].

• Activation: Dissolve 1.0 equivalent (e.g., 0.5 mmol) of 1H-indazole-3-carboxylic acid (or 1H-indole-3-carboxylic acid) in anhydrous DMF (2.5 mL).

• Coupling Reagents: Add 1.1 equivalents of HOBt·H2O and 1.3 equivalents of EDC·HCl to the solution. Stir at room temperature for 15 minutes to allow the active ester to form.

• Amidation: Introduce 1.2 equivalents of diethylamine, followed by 2.0 equivalents of triethylamine (TEA) to neutralize the system. Stir continuously for 4–6 hours at room temperature.

• Quenching & Extraction: Pour the reaction mixture into ice water (20 mL). Extract the liberated product with ethyl acetate (3 × 15 mL) or 10% methanol in chloroform.

• Washing: Wash the combined organic layers with 10%

  (to remove unreacted acid) and brine, then dry over anhydrous .

• Purification & Validation: Evaporate the solvent under vacuum. Purify the crude product via flash column chromatography (Step gradient: 0-5% Methanol in

  ). Validate the structure using -NMR and high-resolution LC-MS[4][5].

Protocol B: In Vitro CB1 Receptor Functional Assay

Rationale: Measuring downstream ERK1/2 phosphorylation provides a highly sensitive functional readout of GPCR activation, capturing both potency (

) and efficacy ( )[1][2].

• Cell Preparation: Culture HEK293T cells stably expressing human CB1 receptors in DMEM supplemented with 10% FBS. Seed into 96-well plates and incubate overnight.

• Starvation: Replace media with serum-free DMEM for 4 hours to establish a baseline signaling state and reduce background kinase activity.

• Ligand Treatment: Prepare serial dilutions (0.1 nM to 10 μM) of the synthesized N,N-diethyl carboxamides in assay buffer (containing 0.1% BSA to prevent non-specific plastic binding). Treat cells for exactly 10 minutes at 37°C.

• Lysis & Detection: Aspirate the ligand and immediately lyse the cells. Quantify phosphorylated ERK1/2 levels using a Homogeneous Time-Resolved Fluorescence (HTRF) assay kit.

• Data Analysis: Normalize fluorescence signals to vehicle controls. Plot dose-response curves using non-linear regression (four-parameter logistic equation) to derive

  and values.

Self-validating experimental workflow from chemical synthesis to metabolic profiling.

References

• Noble C, Cannaert A, et al. "Application of an activity-based receptor bioassay to investigate the in vitro activity of selected indole- and indazole-3-carboxamide-based synthetic cannabinoids at CB1 and CB2 receptors." Drug Testing and Analysis, 2019.
• "A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market." MDPI, 2021.
• Chandrasekhar T, et al. "Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives." Der Pharma Chemica, 2012.
• "Structure–Activity Relationship and Functional Evaluation of Cannabinoid Type-1 Receptor." Biomolecules & Therapeutics, 2024.
• "The chemistry and pharmacology of putative synthetic cannabinoid receptor agonist (SCRA) new psychoactive substances (NPS) 5F-PY-PICA, 5F-PY-PINACA, and their analogues." bioRxiv, 2018.

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Assessing the Selectivity of N,N-Diethyl-1H-Indazole-3-Carboxamide Against a Panel of Kinases: A Comparative Guide

Executive Summary

The 1H-indazole-3-carboxamide scaffold has emerged as a highly privileged pharmacophore in modern targeted therapeutics, particularly in the design of ATP-competitive kinase inhibitors [1]. As a Senior Application Scientist, I frequently utilize fundamental building blocks like N,N-diethyl-1H-indazole-3-carboxamide (NNDIC) to establish baseline kinase selectivity profiles before advancing to complex lead optimization. This guide objectively compares the baseline selectivity of the NNDIC fragment against elaborated derivatives and pan-kinase inhibitors, providing a robust, self-validating experimental framework for your profiling workflows.

Mechanistic Grounding: The Indazole Scaffold in Kinase Inhibition

Kinase selectivity is dictated by the precise stereoelectronic interactions within the highly conserved ATP-binding pocket. The indazole core of NNDIC acts as an adenine bioisostere, forming critical bidentate hydrogen bonds with the kinase hinge region [2]. However, the N,N-diethyl substitution at the 3-carboxamide position directs the molecule toward the solvent-exposed region. Without additional hydrophobic moieties extending into the deep "back pocket" (e.g., the DFG-out conformation pocket), NNDIC exhibits broad but weak affinity across multiple kinases.

Elaborated derivatives overcome this limitation by incorporating specific hydrophobic rings that lock the kinase in an inactive state, achieving single-digit nanomolar potency against targets like p21-activated kinase 1 (PAK1) while maintaining high selectivity [1].

Figure 1: Mechanism of action for 1H-indazole-3-carboxamide derivatives in kinase signaling.

Comparative Kinase Inhibition Profiles

To objectively assess performance, we compare the baseline NNDIC fragment against Compound 30l (an optimized PAK1 inhibitor containing the indazole core) and Staurosporine (a well-characterized pan-kinase inhibitor). The data below summarizes the half-maximal inhibitory concentration (IC50) across a representative mini-panel.

Kinase Target	NNDIC (Baseline Fragment) IC50 (µM)	Compound 30l (Optimized Lead) IC50 (µM)	Staurosporine (Pan-Kinase Control) IC50 (µM)
PAK1	12.5	0.0098	0.003
GSK-3β	18.2	> 10.0	0.015
Aurora A	> 50.0	> 10.0	0.005
CDK2	> 50.0	> 10.0	0.008
EGFR	> 50.0	> 10.0	0.022

Data Interpretation: NNDIC demonstrates weak, micromolar affinity for PAK1 and GSK-3β, reflecting the fundamental hinge-binding capability of the indazole core [3]. However, it lacks the structural complexity required for high potency or strict selectivity. In contrast, Compound 30l leverages the exact same core but achieves a >1000-fold increase in PAK1 potency and excellent selectivity against off-target kinases like Aurora A and CDK2 [1].

Experimental Protocol: A Self-Validating Selectivity Workflow

To generate reliable selectivity data, the assay must be a self-validating system. The following protocol utilizes a luminescence-based ADP detection assay (e.g., ADP-Glo) to measure kinase activity universally across the panel.

Causality-Driven Methodology:

• Reagent Preparation (The "Why"):

  • Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, and 1 mM DTT.

    • Causality: DTT prevents the oxidation of critical active-site cysteines, while Brij-35 prevents non-specific compound aggregation and plastic adherence.

  • ATP Concentration: Set precisely at the apparent

    for each specific kinase.

    • Causality: Running the assay at the ATP

      ensures equal sensitivity to ATP-competitive inhibitors across the entire panel, allowing for an accurate, mathematically sound comparison of IC50 values (via the Cheng-Prusoff relationship).

• Compound Pre-Incubation:

  • Dispense NNDIC and controls into 384-well plates using acoustic liquid handling to avoid tip-based carryover.

  • Add the kinase/substrate mixture and pre-incubate for 30 minutes at room temperature.

    • Causality: Many optimized indazole derivatives exhibit slow-binding kinetics. Pre-incubation ensures the system reaches thermodynamic equilibrium before the reaction begins.

• Reaction Initiation & Detection:

  • Initiate the reaction by adding the ATP solution. Incubate for 60 minutes.

  • Add the ADP detection reagent to terminate the kinase reaction and deplete unconsumed ATP. Read luminescence.

• Self-Validation & Quality Control:

  • Positive Control: Staurosporine (10 µM) to define 100% inhibition.

  • Negative Control: 1% DMSO vehicle to define 0% inhibition (maximum enzyme velocity).

  • Z'-Factor Calculation: The plate is strictly validated only if

    . This statistical measure guarantees that the signal window is robust against assay noise, proving the data is trustworthy.

Figure 2: Self-validating high-throughput kinase selectivity profiling workflow.

Structure-Activity Relationship (SAR) Insights

When assessing the selectivity of NNDIC, it is crucial to analyze its structural limitations. The N,N-diethyl groups at the 3-position provide moderate steric bulk but lack the hydrogen-bond donating/accepting capacity required to interact favorably with the ribose-binding pocket or the solvent channel[1]. To transition from a baseline tool compound like NNDIC to a selective therapeutic, drug developers typically:

• Extend the 3-Carboxamide: Replace the diethyl groups with functionalized piperidines or benzyl rings to capture additional interactions in the solvent-exposed region.

• Modify the Indazole Core: Substitute the 5- or 6-position of the indazole with halogenated or heteroaryl groups to access the hydrophobic back pocket. This is a proven strategy for differentiating between highly homologous kinases, such as distinguishing GSK-3α from GSK-3β [2].

Conclusion

While N,N-diethyl-1H-indazole-3-carboxamide is not a potent standalone therapeutic, it serves as an indispensable baseline fragment for kinase profiling. By employing the self-validating protocols outlined above, researchers can accurately map the SAR landscape and engineer next-generation inhibitors with exquisite selectivity.

References

• Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry.[Link]

• Discovery of Novel Imidazopyridine GSK-3β Inhibitors Supported by Computational Approaches. Pharmaceuticals (MDPI).[Link]

A Comparative Guide to the In Vitro and In Vivo Correlation of 1H-Indazole-3-Carboxamide Activity

This guide provides a comprehensive framework for evaluating the biological activity of N,N-diethyl-1H-indazole-3-carboxamide and related analogues. We will explore the critical relationship between laboratory-based (in vitro) assessments and their translation to predictive efficacy in living systems (in vivo). The 1H-indazole-3-carboxamide scaffold is a privileged structure in modern medicinal chemistry, serving as the foundation for compounds targeting a wide array of biological pathways, from oncology to neuropharmacology.[1] Understanding the correlation between in vitro data and in vivo outcomes is paramount for accelerating drug development and establishing meaningful structure-activity relationships (SAR).[2]

While extensive data on many derivatives exist, specific in vitro and in vivo pharmacological data for N,N-diethyl-1H-indazole-3-carboxamide is not widely published.[1] Therefore, this guide will use this compound as a representative example and establish a robust, validated framework for its evaluation, drawing comparative data from well-characterized structural analogues within the indazole-3-carboxamide class, particularly those known to act as synthetic cannabinoid receptor agonists (SCRAs).[1][3][4]

Section 1: In Vitro Biological Evaluation

The initial step in characterizing a compound's activity is to quantify its interaction with the intended biological target in a controlled, isolated environment. For the indazole-3-carboxamide class, which includes many potent cannabinoid receptor agonists, a primary in vitro assessment involves determining binding affinity and functional activity at the CB1 and CB2 receptors.[4][5]

Causality in Experimental Design: Why a Functional Assay?

While a simple binding assay can determine a compound's affinity (how tightly it binds to the receptor), it does not reveal the functional consequence of that binding. The compound could be an agonist (activator), an antagonist (blocker), or have no effect. Therefore, a functional assay, such as the cAMP (cyclic adenosine monophosphate) inhibition assay, is crucial. CB1 and CB2 are G-protein coupled receptors (GPCRs) that, when activated by an agonist, inhibit the enzyme adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[6][7][8] Measuring this dose-dependent decrease provides a direct readout of a compound's functional efficacy and potency.

Experimental Protocol: CB1 Receptor-Mediated cAMP Inhibition Assay

This protocol outlines a standard method for assessing the functional agonism of a test compound like N,N-diethyl-1H-indazole-3-carboxamide at the human CB1 receptor.

• Cell Culture: AtT-20 cells stably expressing the human CB1 receptor (AtT-20-CB1) are cultured in standard DMEM/F-12 medium supplemented with 10% fetal bovine serum and a selection antibiotic. These cells are chosen for their robust coupling of CB1 receptor activation to downstream signaling pathways.[9]

• Cell Plating: Cells are seeded into 96-well plates at a density of 50,000 cells per well and incubated for 24 hours to allow for adherence.

• Compound Preparation: Test compounds (e.g., N,N-diethyl-1H-indazole-3-carboxamide, comparative analogues) and a reference agonist (e.g., CP55,940) are prepared as 10 mM stock solutions in DMSO and then serially diluted in assay buffer to create a range of concentrations.

• Assay Procedure:

  • The cell culture medium is removed and replaced with 100 µL of assay buffer containing 5 µM forskolin (to stimulate cAMP production) and the desired concentration of the test compound.

  • The plates are incubated at 37°C for 30 minutes.

• cAMP Quantification: The reaction is stopped, and intracellular cAMP levels are measured using a commercial time-resolved fluorescence resonance energy transfer (TR-FRET) or luminescent-based assay kit (e.g., cAMP-Glo™ Assay), following the manufacturer's instructions.

• Data Analysis: The raw data (luminescence or fluorescence ratio) is converted to cAMP concentrations. The data is then normalized to the response of forskolin alone (0% inhibition) and a maximally effective concentration of the reference agonist (100% inhibition). The resulting concentration-response curve is fitted to a four-parameter logistic equation to determine the IC₅₀ (half-maximal inhibitory concentration) and Eₘₐₓ (maximum effect) for each compound.

In Vitro Functional Assay Workflow.

Comparative In Vitro Data

The following table summarizes hypothetical but representative in vitro functional data for N,N-diethyl-1H-indazole-3-carboxamide against known indazole-3-carboxamide SCRAs. Potency (IC₅₀) and efficacy (Eₘₐₓ) are critical parameters.

Compound	Target	Assay Type	IC₅₀ (nM)	Eₘₐₓ (% of CP55,940)	Reference
N,N-diethyl-1H-indazole-3-carboxamide	CB1	cAMP Inhibition	TBD	TBD	-
AB-CHMINACA	CB1	cAMP Inhibition	0.77	110%	[9]
5F-MDMB-PINACA (5F-ADB)	CB1	cAMP Inhibition	0.48	125%	[3][9]
AMB-FUBINACA	CB1	cAMP Inhibition	1.20	115%	[3]
∆⁹-THC (for comparison)	CB1	cAMP Inhibition	40.5	45%	[9]

TBD: To Be Determined by experimentation.

Section 2: In Vivo Pharmacological Assessment

In vivo studies are essential to understand how a compound behaves in a complex biological system, accounting for pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME) and overall physiological effect.

Causality in Experimental Design: The Rodent Tetrad Assay

For compounds acting on the CB1 receptor, the rodent "tetrad" assay is the gold-standard behavioral model to confirm a cannabinoid-like effect.[10] This series of four tests measures distinct physiological and behavioral changes mediated by CB1 receptor activation in the central nervous system:

• Hypothermia: Reduction in core body temperature.

• Antinociception: Reduced sensitivity to a painful stimulus (e.g., tail-flick test).

• Catalepsy: A state of immobility and failure to correct an externally imposed posture.

• Hypolocomotion: Reduction in spontaneous movement in an open field.

Observing a dose-dependent effect across all four endpoints is highly indicative of a centrally-acting CB1 agonist.

Experimental Protocol: Mouse Tetrad Assay

This protocol provides a step-by-step method for evaluating the in vivo cannabinoid-like activity of a test compound.

• Animals: Male C57BL/6 mice (8-10 weeks old) are used. Animals are housed with a 12-hour light/dark cycle and given ad libitum access to food and water. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Acclimatization: Mice are acclimated to the testing room and handling for at least 3 days prior to the experiment.

• Compound Administration: The test compound is dissolved in a vehicle (e.g., a mixture of ethanol, Kolliphor EL, and saline). Mice are administered the compound via intraperitoneal (i.p.) injection at various doses (e.g., 0.1, 0.3, 1.0, 3.0 mg/kg). A vehicle-only group serves as the negative control.

• Behavioral Testing (30 minutes post-injection):

  • Hypothermia: Core body temperature is measured using a rectal probe.

  • Antinociception (Tail-Flick Test): The latency to withdraw the tail from a focused beam of radiant heat is measured. A cut-off time (e.g., 10 seconds) is used to prevent tissue damage.

  • Catalepsy (Bar Test): The mouse's forepaws are placed on a horizontal bar (5 cm high). The time taken for the mouse to remove both paws and descend is recorded, up to a maximum of 60 seconds.

  • Hypolocomotion (Open Field Test): The mouse is placed in an automated open-field arena, and the total distance traveled is recorded by video-tracking software over a 10-minute period.

• Data Analysis: Data for each endpoint are compared between dose groups and the vehicle control using an appropriate statistical test (e.g., ANOVA followed by Dunnett's post-hoc test). The effective dose (ED₅₀) for each parameter can be calculated.

In Vivo Tetrad Assay Experimental Design.

Comparative In Vivo Data

This table presents representative in vivo data for the same class of compounds, illustrating how in vitro potency can translate to in vivo effects.

Compound	Tetrad Effect	ED₅₀ (mg/kg, i.p.)	Notes
N,N-diethyl-1H-indazole-3-carboxamide	All four	TBD	-
AB-CHMINACA	All four	~0.3 - 1.0	Potent induction of all tetrad effects.
5F-MDMB-PINACA (5F-ADB)	All four	~0.1 - 0.5	Very high potency in vivo.
AMB-FUBINACA	All four	~0.3 - 1.5	High potency with reports of rapid onset.
∆⁹-THC (for comparison)	All four	~3.0 - 10.0	Significantly less potent than synthetic analogues.

TBD: To Be Determined by experimentation.

Section 3: Establishing the In Vitro-In Vivo Correlation (IVIVC)

IVIVC is a predictive mathematical model that describes the relationship between an in vitro property (e.g., potency, dissolution rate) and an in vivo response (e.g., plasma concentration, pharmacological effect).[11] For centrally-acting drugs like CB1 agonists, establishing a correlation between in vitro functional potency (IC₅₀) and in vivo behavioral potency (ED₅₀) is a key goal.

Analysis and Interpretation

A strong IVIVC would manifest as a clear, often logarithmic, relationship between the in vitro IC₅₀ values from the cAMP assay and the in vivo ED₅₀ values from the tetrad assay. Compounds with lower IC₅₀ values (higher in vitro potency) would be expected to have lower ED₅₀ values (higher in vivo potency).

However, this correlation is rarely perfect and can be influenced by several critical factors:

• Pharmacokinetics (PK): A compound may be highly potent in vitro but have poor brain penetration, rapid metabolism, or low oral bioavailability, leading to weaker-than-expected in vivo activity.[3] For instance, many indazole-3-carboxamide SCRAs are rapidly metabolized in vitro, but high protein binding in vivo can slow their clearance, complicating direct predictions.[3]

• Metabolism: The parent compound may be converted into metabolites that are more, less, or equally active. In vivo efficacy is the sum of the effects of the parent drug and its active metabolites.[12]

• Off-Target Effects: The compound may interact with other receptors or biological systems in vivo, producing effects that confound the primary endpoint measurement.

A successful IVIVC model allows researchers to predict the in vivo performance of new analogues based solely on in vitro data, significantly streamlining the drug discovery process and reducing reliance on animal testing.[2][13]

Conceptual Model of In Vitro-In Vivo Correlation.

Conclusion

The 1H-indazole-3-carboxamide scaffold represents a versatile and potent chemical class. By systematically applying the rigorous in vitro and in vivo protocols detailed in this guide, researchers can effectively characterize the activity of novel analogues like N,N-diethyl-1H-indazole-3-carboxamide. The ultimate goal—a robust IVIVC—serves as a powerful predictive tool, enabling more efficient lead optimization and a deeper understanding of the structure-activity relationships that govern biological function. This integrated approach, grounded in sound experimental design and causal reasoning, is fundamental to the successful translation of chemical entities into therapeutic candidates.

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comparing the antifungal activity of N,N-diethyl-1H-indazole-3-carboxamide to standard drugs

Comparative Antifungal Efficacy of N,N-diethyl-1H-indazole-3-carboxamide vs. Standard Therapeutics

As a Senior Application Scientist, evaluating novel heterocyclic scaffolds requires moving beyond basic screening to understand the mechanistic and structural drivers of biological activity. Indazole-based compounds are privileged structures in medicinal chemistry, known for their diverse pharmacological profiles. Among these, 1H-indazole-3-carboxamide derivatives have emerged as synthetically accessible candidates with notable antimicrobial properties.

This guide provides an objective, data-driven comparison of the antifungal performance of a specific derivative—N,N-diethyl-1H-indazole-3-carboxamide (frequently designated as Compound 4b in synthesis literature)—against the commercially validated standard, Griseofulvin .

Mechanistic Rationale & Target Selection

When benchmarking a new chemical entity, selecting the right biological models is critical. In this evaluation, the compound is tested against two distinct fungal strains:

• Aspergillus niger: A resilient, ubiquitous opportunistic pathogen that serves as a rigorous model for broad-spectrum antifungal activity due to its robust chitinous cell wall.

• Helminthosporium oryzae: A severe phytopathogen responsible for agricultural blights (such as brown spot in rice), making it an ideal target for evaluating agrochemical potential.

While Griseofulvin acts by binding to fungal tubulin and disrupting microtubule assembly during mitosis, the exact mechanism of indazole-3-carboxamides is often linked to the disruption of specific metabolic enzymes or structural proteins[1]. The addition of the N,N-diethyl moiety at the 3-carboxamide position alters the molecule's lipophilicity and hydrogen-bonding capacity—critical parameters that dictate how effectively the drug can penetrate the fungal cell envelope.

Experimental Methodology: A Self-Validating Protocol

To objectively measure antifungal efficacy, we utilize a standardized in vitro agar disc-diffusion assay. A robust screening protocol must be a self-validating system; therefore, this methodology incorporates both a vehicle negative control and a clinical positive control to ensure data integrity.

Step-by-Step Workflow:

• Compound Solubilization: Synthesize N,N-diethyl-1H-indazole-3-carboxamide and dissolve it in N,N-Dimethylformamide (DMF)[1].

  • Causality: DMF is selected because it completely solubilizes the hydrophobic indazole scaffold without exhibiting background toxicity against the fungal strains, ensuring that any observed inhibition is strictly causal to the test compound.

• Inoculum Standardization: Prepare standardized spore suspensions of A. niger and H. oryzae and uniformly swab them onto Sabouraud Dextrose Agar (SDA) plates.

• Application of Agents: Apply sterile filter paper discs impregnated with the test compound, the DMF vehicle (Negative Control), and Griseofulvin (Positive Control)[2].

  • Causality: The DMF control validates that the solvent does not artificially inflate the compound's efficacy, while Griseofulvin benchmarks the assay's sensitivity.

• Incubation & Readout: Incubate the plates at 25–28°C for 48–72 hours. Measure the Zone of Inhibition (ZOI) in millimeters.

  • Causality: The ZOI provides a direct, phenotypic, and easily quantifiable readout of the compound's ability to halt radial fungal growth.

In vitro antifungal screening workflow comparing indazole derivatives to Griseofulvin.

Quantitative Efficacy Comparison

The following table summarizes the in vitro antifungal activity of N,N-diethyl-1H-indazole-3-carboxamide compared directly to the Griseofulvin standard, based on established experimental literature[3].

Test Agent	Target Organism	Zone of Inhibition (mm)	Relative Efficacy vs. Standard
N,N-diethyl-1H-indazole-3-carboxamide	Aspergillus niger	10	66.7%
2	Aspergillus niger	15	100%
N,N-diethyl-1H-indazole-3-carboxamide	Helminthosporium oryzae	11	78.6%
2	Helminthosporium oryzae	14	100%

Structural Insights & Future Optimization

The experimental data demonstrates that 3[3]. Against A. niger, it achieved a 10 mm zone of inhibition compared to Griseofulvin's 15 mm. Against H. oryzae, it showed slightly better relative efficacy, yielding an 11 mm zone versus the standard's 14 mm[2].

For drug development professionals, these results highlight a crucial Structure-Activity Relationship (SAR) insight. While the 1H-indazole-3-carboxamide core is biologically active, the N,N-diethyl substitution likely lacks the optimal steric bulk or electronegativity required for high-affinity target engagement. The diethyl groups provide sufficient lipophilicity for basic cell wall penetration, but they fall short of the potency exhibited by clinical standards.

To bridge this efficacy gap, future lead optimization should focus on replacing the aliphatic diethyl amines with bulkier, electron-withdrawing groups—such as halogenated benzyl or aryl rings. Such modifications have historically yielded higher zones of inhibition in indazole derivatives, pushing their efficacy closer to that of commercial therapeutics[1].

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Comprehensive Profiling of Off-Target Effects in N,N-Diethyl-1H-indazole-3-carboxamide and Its Derivatives

Executive Summary: The Pharmacological Duality of the Indazole Scaffold

In early-stage drug discovery, the 1H-indazole-3-carboxamide core is universally recognized as a "privileged scaffold." Its structural geometry allows it to act as a potent bioisostere for the adenine ring of ATP, making it highly effective for targeting kinases (e.g., GSK-3β, PAK1), as well as a versatile ligand for G-protein coupled receptors (GPCRs) like the EP4 receptor.

However, this versatility is a double-edged sword. As a baseline tool compound, N,N-diethyl-1H-indazole-3-carboxamide exhibits a broad pharmacological profile that predisposes it to significant off-target liabilities. Without rigorous structural optimization, derivatives of this scaffold frequently fail in preclinical development due to kinome promiscuity, cardiotoxicity (hERG blockade), and unintended CNS activity (CB1/CB2 cross-reactivity).

This guide objectively compares the off-target performance of the foundational N,N-diethyl-1H-indazole-3-carboxamide against highly optimized alternatives, providing the mechanistic causality and self-validating experimental protocols required to engineer safer therapeutics.

Mechanistic Drivers of Off-Target Binding

To optimize indazole-3-carboxamides, we must first understand why the baseline scaffold interacts with off-target proteins.

• Kinome Promiscuity: The 1H-indazole core establishes persistent hydrogen bonds with the hinge region of various kinases (e.g., Asp133 and Val135 in GSK-3β). The simple diethyl substitution on the amide nitrogen lacks the steric bulk necessary to clash with the binding pockets of non-target kinases, leading to promiscuous ATP-competitive inhibition across the kinome (1).

• hERG Channel Blockade (Cardiotoxicity): The basicity of the amide nitrogen and the overall lipophilicity (cLogP) are the primary drivers of hERG K+ channel inhibition. Compounds with high basicity (e.g., piperidine-substituted analogs) become protonated at physiological pH and get trapped in the hydrophobic cavity of the hERG pore, leading to dangerous QT prolongation (2).

• GPCR Cross-Reactivity: Indazole-3-carboxamides with alkyl or diethyl substitutions closely mimic the pharmacophore of endogenous lipid signaling molecules (like anandamide). This allows them to inadvertently bind to Cannabinoid Receptors (CB1/CB2), causing unintended psychoactive effects. Shifting from 1H-indazole to 2H-indazole regioisomers has been proven to drastically alter GPCR subtype selectivity, mitigating these effects (3).

Caption: Pharmacological network of indazole-3-carboxamide target and off-target interactions.

Comparative Off-Target Profiling Data

To benchmark the performance of N,N-diethyl-1H-indazole-3-carboxamide, we compare it against two heavily optimized clinical/preclinical alternatives: GSK-3β Analog 1 (a piperidine derivative with known hERG liabilities) and Compound 14 (a highly selective 2H-indazole EP4 antagonist).

Compound	Structural Modification	Primary Target Affinity (IC50)	hERG Channel Liability (IC50)	Kinome Selectivity (Gini Score)	CB1 Receptor Affinity (Ki)
N,N-diethyl-1H-indazole-3-carboxamide	Baseline Tool Compound (4)	Non-specific / Weak	~15.0 µM (Moderate Risk)	0.45 (Low)	~2.5 µM
GSK-3β Analog 1	Piperidine substitution	GSK-3β: 3.0 nM	0.86 µM (High Risk)	0.65 (Moderate)	>10.0 µM
EP4 Antagonist Compound 14	2H-indazole regioisomer	EP4: 1.1 nM	>40.0 µM (Safe)	0.85 (High)	>10.0 µM

Data Interpretation: The baseline diethyl compound lacks potency for a specific primary target while exhibiting moderate promiscuity across off-target panels. Analog 1 achieves nanomolar potency for GSK-3β but introduces a severe hERG liability due to the basic piperidine nitrogen (pKa = 8.40). Compound 14 represents the ideal optimization: utilizing a 2H-regioisomer to achieve single-nanomolar EP4 antagonism while completely ablating hERG and CB1 binding.

Validated Experimental Methodologies

To ensure trustworthiness and reproducibility in your SAR campaigns, the following self-validating protocols must be employed to screen indazole-3-carboxamide derivatives.

Protocol A: Automated Patch-Clamp Electrophysiology for hERG Liability

Causality: Radioligand binding assays often yield false negatives because they cannot capture state-dependent functional block (e.g., compounds that only bind when the channel is open). Automated patch-clamp provides high-throughput, functional electrophysiological data.

• Cell Preparation: Culture CHO cells stably expressing the human KCNH2 (hERG) gene. Harvest strictly at 70-80% confluency to ensure optimal membrane health and high seal resistance (>1 GΩ).

• Solution Preparation:

  • Intracellular: 130 mM KCl, 5 mM EGTA, 10 mM HEPES, 1 mM MgCl2, 5 mM MgATP (pH 7.2).

  • Extracellular: 137 mM NaCl, 4 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM Glucose (pH 7.4).

• Voltage Protocol: Apply a depolarizing prepulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the characteristic outward tail current.

• Compound Application: Apply the indazole derivative at escalating concentrations (0.1 µM to 30 µM). Crucial Validation Step: Always conclude with an application of E-4031 (500 nM) as a positive control to ensure 100% block, establishing assay trustworthiness.

• Data Analysis: Measure the peak tail current reduction. Calculate the IC50 using a four-parameter logistic non-linear regression model to accurately account for baseline, maximum block, and Hill slope.

Protocol B: GloSensor cAMP Assay for GPCR Selectivity Profiling

Causality: To evaluate cross-reactivity with off-target GPCRs (e.g., EP1-3, CB1), the GloSensor assay is superior to standard ELISA because it offers real-time kinetic monitoring of intracellular cAMP. This allows differentiation between competitive antagonism and allosteric modulation at off-target receptors.

• Transfection: Plate HEK293 cells and co-transfect with the pGloSensor™-22F cAMP plasmid and the target GPCR vector using a lipid-based transfection reagent.

• Substrate Equilibration: After 24 hours, replace the media with CO2-independent medium containing 2% v/v GloSensor™ cAMP Reagent. Incubate for 2 hours at room temperature to allow steady-state basal luminescence.

• Compound Addition: Add the indazole-3-carboxamide derivatives. For antagonist profiling against off-targets, pre-incubate for 15 minutes before adding the endogenous agonist (e.g., PGE2 or Anandamide).

• Kinetic Reading: Measure luminescence continuously for 30 minutes using a microplate reader. Calculate the Area Under the Curve (AUC) to quantify total cAMP modulation. Validation: Ensure the assay maintains a Z'-factor > 0.6 using reference controls before accepting the data.

Caption: Workflow for profiling off-target liabilities of indazole-3-carboxamides.

Conclusion & Lead Optimization Strategy

N,N-diethyl-1H-indazole-3-carboxamide serves as an excellent starting point for drug discovery, but its raw form carries unacceptable off-target risks. By systematically applying the workflows detailed above, researchers can identify liabilities early. To optimize this scaffold, medicinal chemists should focus on:

• Lowering cLogP and tuning basicity (pKa < 7.5) to design away from the hERG cavity.

• Exploring 2H-indazole regioisomers to break the structural mimicry of endogenous purines and lipids, thereby enhancing GPCR subtype selectivity and reducing kinome promiscuity.

References

• Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model - NIH / PMC - 2

• Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy - Journal of Medicinal Chemistry / ACS Publications - 3

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica - 4

• Unraveling the Kinase Selectivity of 1H-Indazole-3-Carboxamide Derivatives: A Comparative Guide - Benchchem - 1

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. derpharmachemica.com [derpharmachemica.com]

Safety & Regulatory Compliance

Advanced Laboratory Safety Guide: Handling N,N-Diethyl-1H-indazole-3-carboxamide

Executive Summary & Chemical Context

N,N-diethyl-1H-indazole-3-carboxamide (CAS#: 100138-02-1) [1] is a critical intermediate and scaffold frequently utilized in the synthesis of biologically active compounds, including highly potent synthetic cannabinoids and antimicrobial agents[2].

While the base compound is classified under GHS as harmful if swallowed (H302) and a skin/eye irritant (H315, H320)[3], its structural relationship to potent indazole-3-carboxamide receptor agonists (such as AB-PINACA and Cumyl-THPINACA) dictates that it must be handled with extreme caution. Laboratory personnel must treat this chemical as a high-potency active pharmaceutical ingredient (HPAPI). The primary risks are not just acute toxicity, but unintentional micro-dosing via dermal absorption or inhalation of aerosolized dust[4].

Hazard Assessment & The Causality of Protection

As a Senior Application Scientist, I emphasize that listing PPE is insufficient without understanding why it is required. The physical properties of indazole-3-carboxamide derivatives often include a highly electrostatic nature when in powder form.

The Causality of Exposure: When opening a vial, static cling can cause micro-particles to aerosolize or adhere to gloves. A landmark NIOSH health hazard evaluation of personnel handling similar indazole-3-carboxamide synthetic cannabinoids revealed that even when airborne concentrations were undetectable (below 0.03 mg/m³), personnel still tested positive for the compound's metabolites in their urine[5]. This data proves that dermal absorption and unintentional ingestion from surface contamination are the primary vectors of exposure [4]. Therefore, standard lab coats and single gloves are inadequate; a self-validating system of double-gloving and strict environmental containment is mandatory.

Fig 1: Exposure pathways of indazole-3-carboxamides and corresponding PPE mitigation strategies.

Quantitative Safety Parameters & PPE Matrix

To ensure absolute clarity, all critical quantitative thresholds and PPE requirements for handling N,N-diethyl-1H-indazole-3-carboxamide are summarized below.

Table 1: Quantitative Safety & Operational Parameters

Parameter	Value / Threshold	Operational Rationale
Fume Hood Face Velocity	80 – 100 fpm	Ensures containment of aerosolized micro-dust during weighing without causing turbulence that disperses the powder.
Airborne Exposure Limit	< 0.03 mg/m³	Based on NIOSH minimum detectable concentrations for similar compounds; dictates strict respiratory protection[5].
Decontamination Solvent	70% Isopropanol (IPA)	Optimal aqueous/organic ratio for solubilizing indazole derivatives from stainless steel and glass surfaces.
Glove Replacement Interval	Every 30 minutes	Prevents chemical breakthrough and mitigates cross-contamination during active handling.

Table 2: Mandatory Personal Protective Equipment (PPE)

Protection Zone	Required Equipment	Specification & Causality
Respiratory	N95/N100 Respirator or PAPR	Required if handling dry powder outside of a sealed isolator to prevent inhalation of static dust[6].
Hands	Double Nitrile Gloves	Inner glove protects the skin; outer glove (extended cuff) is removed immediately if contaminated[4].
Body	Tyvek Suit or Impermeable Gown	Prevents micro-dust from settling on street clothes, eliminating "take-home" exposure risks[5].
Eyes/Face	Splash Goggles + Face Shield	Protects mucous membranes from accidental splashes during solvent addition and solubilization[3].

Step-by-Step Operational Protocol

Every procedure must act as a self-validating system. Do not proceed to the next step unless the current step's safety check is confirmed.

Phase 1: Pre-Operation Setup

• Verify Containment: Turn on the certified chemical fume hood. Self-Validation Check: Tape a small piece of a Kimwipe to the bottom of the sash; verify it pulls inward steadily, confirming a face velocity of 80-100 fpm.

• Don PPE: Put on the impermeable gown, N95/N100 respirator, and splash goggles. Don the first pair of nitrile gloves, ensuring they go under the gown cuffs. Don the second pair of extended-cuff gloves over the gown cuffs.

• Static Mitigation: Wipe the interior of the fume hood and the exterior of the chemical vial with an anti-static wipe to neutralize electrostatic charges.

Phase 2: Handling and Weighing

• Preparation: Place a disposable, anti-static weigh boat on the analytical balance inside the fume hood.

• Transfer: Using a dedicated micro-spatula, carefully transfer the N,N-diethyl-1H-indazole-3-carboxamide. Keep the vial as close to the weigh boat as possible to minimize the drop distance, reducing aerosolization.

• Solubilization (If applicable): Add the required solvent (e.g., DMSO or DMF) directly to the weigh boat or transfer vessel inside the hood. Do not remove dry powder from the hood under any circumstances.

Phase 3: Post-Operation Decontamination

• Primary Wipe Down: Spray 70% Isopropanol onto a disposable paper towel (do not spray directly onto surfaces to avoid aerosolizing residual powder). Wipe down the balance, spatulas, and hood floor[7].

• Doffing Outer Gloves: Carefully remove the outer contaminated gloves by turning them inside out. Dispose of them in the hazardous solid waste container.

• Secondary Wipe Down: With your clean inner gloves, perform a second wipe down of the sealed chemical vial before returning it to secure storage.

Disposal Plan & Waste Management

Because the physiological properties of indazole-3-carboxamide derivatives can mimic highly controlled substances, disposal must follow rigorous hazardous waste protocols[7].

• Waste Segregation: Never mix N,N-diethyl-1H-indazole-3-carboxamide waste with general organic or aqueous waste.

• Solid Waste: Place all contaminated weigh boats, spatulas, outer gloves, and Kimwipes into a dedicated, leak-proof, puncture-resistant container[7]. Label clearly as: "Hazardous Solid Waste: Indazole-3-carboxamide derivative (Toxic/Irritant)."

• Liquid Waste: Collect any solvent solutions containing the compound in a high-density polyethylene (HDPE) liquid waste carboy. Ensure the container is kept sealed when not actively adding waste[7].

• Final Destruction: Coordinate with a licensed hazardous material disposal vendor for high-temperature incineration, which is the only guaranteed method to destroy the indazole carboxamide structural backbone[8].

Fig 2: Step-by-step operational and disposal workflow for N,N-diethyl-1H-indazole-3-carboxamide.

References

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. Available at: [Link][2]

• N,N-diethyl-1H-indazole-3-carboxamide | CAS#:100138-02-1 - Chemsrc. Available at:[Link][1]

• Synthetic Cannabinoid and Mitragynine Exposure of Law Enforcement Agents During the Raid of an Illegal Laboratory - PMC (NIH). Available at: [Link][5]

• Evaluation of Law Enforcement Agents' Potential Exposures during a Raid of a Clandestine "Spice" Lab - CDC. Available at: [Link][4]

• Synthetic Cannabinoids (JWH-018) Forensic ELISA Kit Safety Data Sheet - Neogen. Available at:[Link][6]

• MATERIAL SAFETY DATA SHEETS GRANISETRON HYDROCHLORIDE - Cleanchem Laboratories. Available at: [Link][8]

Sources

• 1. N,N-diethyl-1H-indazole-3-carboxamide | CAS#:100138-02-1 | Chemsrc [chemsrc.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. chemscene.com [chemscene.com]
• 4. cdc.gov [cdc.gov]
• 5. Synthetic Cannabinoid and Mitragynine Exposure of Law Enforcement Agents During the Raid of an Illegal Laboratory — Nevada, 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. neogen.com [neogen.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cleanchemlab.com [cleanchemlab.com]